Advanced Characterization, Synthesis, and Analytical Control Strategies Executive Summary In the high-stakes environment of pharmaceutical development, the rigorous control of impurities is not merely a regulatory checkb...
Author: BenchChem Technical Support Team. Date: February 2026
Advanced Characterization, Synthesis, and Analytical Control Strategies
Executive Summary
In the high-stakes environment of pharmaceutical development, the rigorous control of impurities is not merely a regulatory checkbox but a fundamental pillar of drug safety. Chlorpheniramine N-Oxide Dihydrochloride represents a critical oxidative metabolite and degradation product of the first-generation antihistamine Chlorpheniramine.
This guide provides a comprehensive technical analysis of this specific impurity. It moves beyond basic identification to explore the mechanistic pathways of its formation, the rationale behind its isolation as a dihydrochloride salt, and the precise analytical methodologies required for its detection in compliance with ICH Q3A/B guidelines.
Chemical Identity & Physicochemical Profiling[1][2][3][4]
Understanding the fundamental chemistry of the N-oxide form is prerequisite to developing robust separation methods. Unlike the parent drug, which is typically administered as a maleate salt, the N-oxide reference standard is frequently stabilized as a dihydrochloride salt to enhance crystallinity and shelf-life stability.
Highly soluble in Methanol, DMSO, and Water; limited solubility in non-polar solvents.[2]
Acidity (pKa)
The N-oxide oxygen attenuates the basicity of the tertiary amine, but the pyridine ring remains basic, necessitating the di-acid salt form for full protonation.
Formation Mechanisms: Biological & Chemical
The presence of Chlorpheniramine N-Oxide in a drug product can stem from two distinct causal pathways: metabolic transformation (in vivo) or oxidative degradation (in vitro).
3.1. Metabolic Pathway (In Vivo)
Chlorpheniramine undergoes extensive first-pass metabolism. The N-oxidation is primarily mediated by the Flavin-containing Monooxygenase (FMO) system and specific Cytochrome P450 isoenzymes.
3.2. Oxidative Degradation (In Vitro Stability)
In pharmaceutical formulations, the N-oxide forms via radical-initiated autoxidation or direct reaction with peroxides found in excipients (e.g., Povidone, PEG). This is a critical stability-indicating parameter.
Figure 1: Mechanistic Pathway of Formation
Caption: Transformation of Chlorpheniramine to its N-Oxide via biological and chemical oxidation pathways.
Synthesis of the Reference Standard
To validate analytical methods, researchers must synthesize the impurity standard. The dihydrochloride salt is preferred over the maleate for the N-oxide due to the "Salting-Out" effect which aids in purification.
m-Chloroperoxybenzoic acid (m-CPBA) or Hydrogen Peroxide (30%)
Dichloromethane (DCM)
Hydrochloric acid (4M in Dioxane)
Step-by-Step Methodology:
Free Base Liberation: Dissolve Chlorpheniramine Maleate in water, basify with 1N NaOH to pH 10, and extract with DCM to obtain the free base.
Oxidation:
Dissolve the free base in DCM at 0°C.
Add 1.1 equivalents of m-CPBA dropwise.
Stir at room temperature for 2-4 hours. Monitor via TLC (Mobile Phase: MeOH/DCM 1:9).
Work-up:
Wash the organic layer with 10% Sodium Sulfite (to quench excess peroxide) and then 5% Sodium Bicarbonate.
Dry over anhydrous Na₂SO₄ and evaporate to yield the N-Oxide oil.
Salt Formation (Dihydrochloride):
Dissolve the N-Oxide oil in a minimal amount of dry ethanol or diethyl ether.
Add HCl in Dioxane (2.5 equivalents) dropwise at 0°C.
A white precipitate (Chlorpheniramine N-Oxide Dihydrochloride) will form.
Filter and recrystallize from Ethanol/Ether.
Analytical Methodologies (HPLC/UPLC)[3]
Detecting the N-oxide requires resolving a polar, basic compound from the API. Standard C18 columns often show tailing for N-oxides due to silanol interactions.
Recommended Method: Ion-Pairing RP-HPLC
Rationale: The addition of an ion-pairing agent (Octane Sulfonate) or the use of a base-deactivated column improves peak shape and resolution between the parent drug and the polar N-oxide.
Parameter
Condition
Column
C18 or C8 (e.g., Agilent Zorbax Eclipse XDB or Cogent Bidentate C8), 150 x 4.6 mm, 5 µm
Figure 2: Analytical Workflow for Impurity Quantification
Caption: HPLC workflow for the separation and quantification of Chlorpheniramine N-Oxide.
Regulatory & Toxicological Context
ICH Q3A/Q3B Compliance: As a known metabolite, the qualification threshold for Chlorpheniramine N-Oxide may be higher than for unknown impurities. However, it must be monitored if it exceeds 0.1% in the drug product.
Structural Alerts: While N-oxides are generally less concerning than N-nitroso compounds, they are structurally distinct and must be differentiated from N-Nitroso Desmethyl Chlorpheniramine (a potential mutagen).
Limit of Quantitation (LOQ): Modern methods should target an LOQ of <0.05% to ensure robust quality control.
References
National Center for Biotechnology Information (2025). Chlorpheniramine N-oxide | C16H19ClN2O. PubChem Compound Summary. Retrieved from [Link]
MTC-USA (2023). Chlorpheniramine Maleate Organic Impurities Analyzed with HPLC. Application Note. Retrieved from [Link]
International Conference on Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2). Retrieved from [Link]
An In-depth Technical Guide to the Synthesis and Characterization of Chlorpheniramine N-Oxide Dihydrochloride
Abstract Chlorpheniramine is a widely utilized first-generation antihistamine for the management of allergic conditions.[1] Its metabolism in vivo leads to the formation of several metabolites, with Chlorpheniramine N-Ox...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Chlorpheniramine is a widely utilized first-generation antihistamine for the management of allergic conditions.[1] Its metabolism in vivo leads to the formation of several metabolites, with Chlorpheniramine N-Oxide being a significant product.[2][3] This N-oxide is also a known impurity in pharmaceutical formulations of Chlorpheniramine. Therefore, the synthesis of high-purity Chlorpheniramine N-Oxide Dihydrochloride is crucial for its use as a reference standard in analytical method development, impurity profiling, pharmacokinetic studies, and overall quality control of the active pharmaceutical ingredient (API) and its finished products.[4][5] This guide provides a comprehensive overview of the synthetic pathway, explaining the rationale behind key experimental decisions, and details the essential analytical techniques for its structural confirmation and purity assessment.
Strategic Approach to Synthesis
The core of the synthesis lies in the selective oxidation of the tertiary dimethylamino group of the Chlorpheniramine molecule to its corresponding N-oxide. The subsequent conversion to the dihydrochloride salt enhances the compound's stability and water solubility, making it suitable for use as an analytical standard.
Principle of N-Oxidation of Tertiary Amines
The conversion of a tertiary amine to an N-oxide involves the formation of a dative covalent bond between the lone pair of electrons on the nitrogen atom and an oxygen atom from an oxidizing agent.[6] This transformation introduces a polar N-O functional group, which significantly alters the molecule's physicochemical properties, such as polarity and basicity.
A variety of oxidizing agents can accomplish this transformation, including hydrogen peroxide (often with a catalyst), peracids, and oxaziridines.[6][7][8] The choice of reagent is critical and depends on the substrate's sensitivity to oxidation at other sites and the desired reaction conditions.
Rationale for Experimental Design
Starting Material Selection: The synthesis commences with Chlorpheniramine free base. While the common pharmaceutical form is the maleate salt, using the free base is imperative to prevent the maleic acid moiety from reacting with the oxidizing agent or complicating the purification process. The free base can be readily prepared by basifying an aqueous solution of Chlorpheniramine Maleate and extracting it into an organic solvent.
Oxidizing Agent Selection: Meta-chloroperoxybenzoic acid (m-CPBA) is a preferred oxidizing agent for this synthesis.[6]
Efficacy: It is a highly effective peracid that provides clean and high-yield oxidation of tertiary amines under mild conditions.[6]
Selectivity: It selectively oxidizes the dimethylamino group without affecting the pyridine ring or the chlorophenyl ring under controlled conditions.
Practicality: The byproduct, meta-chlorobenzoic acid, can be easily removed by a simple aqueous base wash during the work-up. A Chinese patent specifically outlines the use of m-CPBA for preparing this N-oxide impurity.[9]
Solvent and Temperature Control: A non-polar, aprotic solvent such as dichloromethane (DCM) is an ideal reaction medium as it effectively dissolves the chlorpheniramine free base and is inert to m-CPBA.[9] The reaction is highly exothermic; therefore, conducting it at reduced temperatures (e.g., -10°C to 0°C) is crucial to control the reaction rate, minimize potential side reactions, and prevent degradation of the product.[9]
Salt Formation: The final step involves converting the purified N-oxide free base into its dihydrochloride salt. This is achieved by treating a solution of the base with two equivalents of hydrochloric acid. One equivalent protonates the basic pyridine nitrogen, while the second protonates the N-oxide oxygen, forming a stable hydroxyammonium salt. This salt form is typically a crystalline, weighable solid, ideal for a reference standard.
Visualized Synthesis Workflow
The diagram below illustrates the logical flow from the starting material to the final, purified product.
Caption: Workflow for the synthesis of Chlorpheniramine N-Oxide Dihydrochloride.
Detailed Experimental Protocol
Preparation of Chlorpheniramine Free Base:
Dissolve Chlorpheniramine Maleate in deionized water.
Cool the solution in an ice bath and slowly add 1M sodium hydroxide solution with stirring until the pH reaches >10.
Extract the aqueous layer three times with dichloromethane (DCM).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield Chlorpheniramine free base as an oil.
N-Oxidation:
Dissolve the Chlorpheniramine free base in DCM and cool the solution to -10°C in an acetone/ice bath.
In a separate flask, dissolve m-CPBA (approx. 1.5 equivalents) in DCM.
Add the m-CPBA solution dropwise to the stirred Chlorpheniramine solution, maintaining the internal temperature below 0°C.
Monitor the reaction by Thin Layer Chromatography (TLC) or HPLC until the starting material is consumed (typically 1-3 hours).
Work-up and Purification:
Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and stir for 30 minutes.
Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude N-oxide.
Purify the crude product by column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane to isolate the pure Chlorpheniramine N-Oxide free base.
Formation of Dihydrochloride Salt:
Dissolve the purified N-oxide base in a minimal amount of methanol or anhydrous diethyl ether.
Slowly add a solution of 2M HCl in diethyl ether (2.0 equivalents) with vigorous stirring.
A white precipitate will form. Continue stirring in an ice bath for 30-60 minutes to ensure complete precipitation.
Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield the final product, Chlorpheniramine N-Oxide Dihydrochloride.
Comprehensive Characterization
Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized molecule. A combination of spectroscopic and chromatographic techniques provides a self-validating system of analysis. Commercial suppliers of this reference standard typically provide a Certificate of Analysis including data from these techniques.[5][10]
Visualized Characterization Workflow
Caption: Analytical workflow for the characterization of the synthesized product.
Spectroscopic Analysis
Technique
Principle & Purpose
Expected Key Observations
¹H-NMR
Provides detailed information about the chemical environment of protons, confirming the molecular structure.
- Aromatic Protons: Signals corresponding to the chlorophenyl and pyridine rings. - Aliphatic Protons: Multiplets for the -CH- and -CH₂- protons of the propyl chain. - N-Methyl Protons: A characteristic singlet for the two methyl groups. This signal will be shifted downfield compared to the starting Chlorpheniramine due to the deshielding effect of the adjacent positively charged nitrogen in the N-oxide.
Mass Spec.
Determines the mass-to-charge ratio (m/z) of the molecule, providing definitive confirmation of its molecular weight.[5]
- The mass spectrum (in positive ion mode) should exhibit a prominent ion corresponding to the protonated free base [M+H]⁺. - Molecular Formula (Base): C₁₆H₁₉ClN₂O[11] - Expected Exact Mass: ~290.12 Da[11]
IR Spec.
Identifies the presence of specific functional groups based on their vibrational frequencies.
- Characteristic N-O Stretch: A key absorption band in the region of 950-970 cm⁻¹ is indicative of the tertiary amine N-oxide functional group. - Other expected peaks include aromatic C-H stretching (~3000-3100 cm⁻¹), aliphatic C-H stretching (~2850-2950 cm⁻¹), and C=C/C=N stretching in the aromatic region (~1400-1600 cm⁻¹).
Chromatographic and Thermal Analysis
High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of the synthesized standard.
Technique
Purpose
Typical Method Parameters
Expected Outcome
HPLC
To separate the target compound from the starting material, reagents, and any side products, allowing for accurate purity determination (e.g., >98%).[10]
Column: Reverse-phase C8 or C18 (e.g., 4.6 x 150 mm, 4µm).[4] Mobile Phase: Gradient elution using A: Water/Acetonitrile with 0.05% TFA and B: Acetonitrile with 0.05% TFA.[4] Flow Rate: 1.0 mL/min.[4] Detection: UV at 225 nm.[4][9]
A single major peak at a specific retention time, distinct from that of chlorpheniramine, confirming the purity of the N-oxide. The N-oxide is more polar than chlorpheniramine and will typically elute earlier on a reverse-phase column.
TGA
To determine the thermal stability of the compound and quantify the presence of residual solvents or water.[5]
Heating the sample under a controlled atmosphere and measuring weight loss as a function of temperature.
A stable profile up to a certain decomposition temperature, with minimal initial weight loss, indicating an anhydrous and solvent-free sample.
Conclusion
The successful synthesis and rigorous characterization of Chlorpheniramine N-Oxide Dihydrochloride provide a reliable and high-purity reference standard. This standard is indispensable for pharmaceutical quality control, enabling accurate quantification of this impurity in drug substances and products. The methodologies described herein, from the strategic choice of an oxidizing agent to the orthogonal analytical techniques for characterization, represent a robust framework for producing and validating critical reference materials in the field of drug development and manufacturing.
References
Bäckvall, J. E. (n.d.). Mild and Efficient Flavin-Catalyzed H2O2 Oxidation of Tertiary Amines to Amine N-Oxides.
Synthesis of stable isotope labelled internal standards for drug-drug interaction (DDI) studies. (2012, September 15). PubMed.
Cai, X., Sha, M., Guo, C., & Pan, R. M. (2012). Synthesis of Tertiary Amine N-Oxides-A Review. Asian Journal of Chemistry, 24(9), 3781-3784.
(n.d.). Oxidation of Amines and N-Hetarenes.
(n.d.). The Synthesis of Chiral N-Oxides and Their Applications to β-Turn Mimetic Design. The University of Liverpool Repository.
(n.d.). Synthesis of N-oxides of tertiary amines. Organic Chemistry Portal.
Synthesis of stable isotope labelled internal standards for drug–drug interaction (DDI) studies | Request PDF. (n.d.). ResearchGate.
(n.d.). Chlorpheniramine Maleate Organic Impurities Analyzed with HPLC - AppNote.
(2019, December 9). Method development for simultaneous determination of active ingredients in cough and cold pharmaceuticals by high performance liquid chromatography. PMC.
(n.d.). Development and Validation of a HPLC Method for Chlorphenamine Maleate Related Substances in Multicomponents Syrups and Tablets. IOMC.
(n.d.). chlorpheniramine n-oxide dihydrochloride. Allmpus - Research and Development.
(n.d.). Analysis of chlorpheniramine in human urine samples using dispersive liquid-liquid microextraction combined with high. SciELO.
(2022, April 9). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. MDPI.
(2025, June 28). A NOVEL RP-HPLC METHOD DEVELOPMENT AND ITS VALIDATION FOR ASSAY OF CHLORPHENIRAMINE MALEATE INJECTION. IJRSR.
(2025, June 20). Development and validation of hplc method for analysis of chlorpheniramine maleate & levocetirizine in syrup formulation.
(2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
(2025, August 10). Simple and sensitive method for the determination of chlorpheniramine maleate in human plasma using liquid chromatography-mass spectrometry. ResearchGate.
(n.d.). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS | Analytical Chemistry. ACS Publications.
(n.d.). Application Note: Quantitative and Qualitative Analysis of Chlorpheniramine in Human Plasma using Liquid Chromatography-Quadrupo. Benchchem.
(n.d.). Chlorpheniramine N-Oxide Dihydrochloride | CAS 120244-82-8. SCBT.
(n.d.). Spectrophotometric method development and validation for determination of chlorpheniramine maleate in bulk and controlled release tablets.
(n.d.). Chlorpheniramine maleate | MedChemExpress (MCE) Life Science Reagents.
(n.d.). CAS No : 120244-82-8 | Product Name : Chlorpheniramine N-Oxide. Pharmaffiliates.
(n.d.). Chlorphenamine Di-N-Oxide | 3054291-23-2. SynThink Research Chemicals.
(n.d.). CN111039854A - Novel chlorpheniramine oxide impurity and preparation process thereof. Google Patents.
(2017, November 17). Trace determination of chlorpheniramine in human plasma using magnetic dispersive solid-phase extraction based on a graphene oxide/Fe 3 O 4 @polythionine nanocomposite combined with high-performance liquid chromatography. RSC Publishing.
(n.d.). Preparation and Characterization of Chlorpheniramine Maleate-Solution-Dropping Tablet.
(n.d.). Chlorphenamine. Wikipedia.
(n.d.). CN114835637B - Preparation method of chlorpheniramine maleate. Google Patents.
(n.d.). Non-Destructive Analysis of Chlorpheniramine Maleate Tablets and Granules by Chemometrics-Assisted Attenuated Total Reflectance Infrared Spectroscopy. MDPI.
(2000, November 15). Quantitative analysis of chlorpheniramine maleate and phenylephrine hydrochloride in nasal drops by differential-derivative spectrophotometric, zero-crossing first derivative UV spectrophotometric and absorbance ratio methods. PubMed.
(n.d.). Analytical Method Development and Validation of Chlorpheniramine Maleate by Uv Spectroscopy. International Journal of Pharmaceutical Sciences.
(n.d.). DRAFT CERTIFICATE OF ANALYSIS. Dr. Ashavin.
Technical Guide: Physicochemical Profiling of Chlorpheniramine N-Oxide Dihydrochloride
Topic: Physicochemical Properties of Chlorpheniramine N-Oxide Dihydrochloride Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals Executive Summary In the developm...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Physicochemical Properties of Chlorpheniramine N-Oxide Dihydrochloride
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
In the development of antihistaminic formulations, the stability and purity of the Active Pharmaceutical Ingredient (API) are paramount. Chlorpheniramine N-Oxide Dihydrochloride represents a critical quality attribute (CQA) as both a primary oxidative degradation product and a major metabolic derivative of Chlorpheniramine.
This guide provides an in-depth physicochemical analysis of this specific salt form. Unlike the parent maleate salt, the N-oxide dihydrochloride presents unique solubility, hygroscopicity, and chromatographic challenges. Understanding these properties is essential for establishing robust analytical methods (HPLC/LC-MS) and ensuring regulatory compliance (ICH Q3A/B) regarding impurity limits.
Chemical Identity & Structural Analysis[1][2]
The N-oxide moiety introduces a polar, coordinate covalent bond (
) to the tertiary amine, significantly altering the electronic landscape of the molecule compared to the parent drug.
Contains one chiral center at the propyl carbon; typically encountered as a racemate in conjunction with racemic Chlorpheniramine.[1][2][3]
Salt Form
Dihydrochloride (2HCl). The protonation occurs at the pyridine nitrogen and potentially stabilizes the N-oxide oxygen via hydrogen bonding.
Structural Visualization
The formation of the N-oxide occurs at the aliphatic tertiary amine, not the pyridine ring. This oxidation renders the side chain more hydrophilic.
Figure 1: Oxidative pathway transforming Chlorpheniramine to its N-Oxide derivative. The reaction is driven by nucleophilic attack of the tertiary nitrogen on an electrophilic oxygen source.
Physicochemical Profile
The "Dihydrochloride" designation is critical. While the free base N-oxide is often an oil or a low-melting waxy solid, the dihydrochloride salt is engineered for better isolation, though it remains challenging to handle.
Solubility & Hygroscopicity
Water Solubility: High. The ionic nature of the dihydrochloride salt, combined with the polarity of the N-oxide bond, makes this compound significantly more water-soluble than Chlorpheniramine Maleate.
Organic Solvents: Soluble in Methanol (MeOH) and Dimethyl Sulfoxide (DMSO).[4] Limited solubility in non-polar solvents (Hexane, Toluene).
Hygroscopicity:High. The salt is prone to absorbing atmospheric moisture.
Experimental Implication: Reference standards must be weighed rapidly or in a controlled humidity environment (glove box) to prevent weighing errors that lead to quantitation bias.
Dihydrochloride Salt: Typically decomposes upon melting. Often reported as an off-white solid with no sharp melting point due to hygroscopic water uptake lowering the transition temperature.
Stability: The N-oxide bond is thermally labile. At high temperatures (>100°C), it can undergo Cope Elimination , reverting to a hydroxylamine or forming an alkene degradation product.
Analytical Characterization & Detection
Detecting Chlorpheniramine N-Oxide requires separating a highly polar species from a relatively hydrophobic API.
HPLC Method Development Strategy
Standard C18 columns often fail to retain the N-oxide sufficiently due to its polarity, causing it to elute in the void volume.
Column Selection:C8 (Octyl) or Phenyl-Hexyl phases are preferred. A "Bidentate C8" column provides excellent stability and retention for polar amines.
Mobile Phase: Requires ion-pairing or acidic pH control.
Buffer: 0.05% Trifluoroacetic acid (TFA) or Formic Acid.
Organic: Acetonitrile (ACN).
Detection: UV absorption at 225 nm (Pyridine ring absorption).
Key Fragment: The N-oxide typically shows a characteristic loss of oxygen [M-16] or loss of the side chain.
m/z: [M+H]+ = 291.1 (Base mass protonated).
Figure 2: Analytical workflow for the isolation and quantification of Chlorpheniramine N-Oxide impurities.
Regulatory & Safety Context
Impurity Classification
USP/EP Status: Chlorpheniramine N-Oxide is a "Specified Impurity."
Reporting Threshold: Typically >0.1%.
Identification Threshold: >0.2%.
Qualification Threshold: >0.5% (Requires toxicological data if exceeded).
Handling Protocols
Storage: Store at 2-8°C under inert gas (Argon/Nitrogen).
Container: Amber glass vials (light sensitive) with tight seals (hygroscopic).
Safety: Treat as a pharmacologically active substance. Wear P2/N95 respiratory protection during weighing.
Synthesis & Formation Mechanism[8]
The formation of the N-oxide is a common degradation pathway in liquid formulations exposed to headspace oxygen or peroxides in excipients (e.g., Povidone).
Oxidant: Hydrogen Peroxide (
) or m-Chloroperbenzoic acid (m-CPBA).
Substrate: Chlorpheniramine Maleate.
Reaction: The lone pair on the tertiary nitrogen attacks the electrophilic oxygen.
Workup: Acidification with HCl gas/solution yields the Dihydrochloride salt, precipitating from non-polar solvents like ether.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 46781011, Chlorpheniramine N-oxide. Retrieved from [Link][1]
United States Pharmacopeia (USP).Chlorpheniramine Maleate Monograph: Impurity Profiling. (Access via USP-NF Online).
European Pharmacopoeia (Ph.[8] Eur.). Chlorphenamine Maleate Monograph 0386. (Access via EDQM).
Crystal Structure Analysis of Chlorpheniramine N-Oxide Dihydrochloride: A Technical Guide
This guide outlines the technical protocol for the structural analysis of Chlorpheniramine N-Oxide Dihydrochloride , a critical oxidative impurity (often designated Impurity F) in pharmaceutical quality control.[1] Execu...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the technical protocol for the structural analysis of Chlorpheniramine N-Oxide Dihydrochloride , a critical oxidative impurity (often designated Impurity F) in pharmaceutical quality control.[1]
Executive Summary
In the development of antihistamines like Chlorpheniramine Maleate, the N-Oxide metabolite (Impurity F) represents a major stability-indicating parameter.[1] While the parent drug's structure is well-documented, the Dihydrochloride salt of the N-oxide presents unique crystallographic challenges due to its ionic character and hygroscopicity.[1]
This guide provides a self-validating workflow for isolating, crystallizing, and resolving the single-crystal X-ray structure of this specific salt form (C₁₆H₁₉ClN₂O[1] · 2HCl).[1][2][][4] The analysis focuses on confirming the site of oxidation and the protonation state of the pyridine and N-oxide moieties.
Chemical Context & Structural Expectations
Before initiating diffraction experiments, one must understand the target molecular geometry to validate the solution.
Oxidation Site: The tertiary aliphatic amine is the site of oxidation, converting the nitrogen from a pyramidal center to a tetrahedral quaternary ammonium species (
hybridized).
Stoichiometry (2HCl): The "Dihydrochloride" designation implies a dicationic species.
Protonation Site 1: The Pyridine nitrogen (
).
Protonation Site 2: The N-Oxide oxygen.[1] While N-oxides are weak bases, in the presence of strong acids (HCl), the oxygen is protonated to form a hydroxylammonium species (
Target Confirmation: The crystal structure must definitively show the N–O bond distance (typically 1.38–1.42 Å) and the presence of two chloride counterions stabilizing the lattice via hydrogen bonding.
Predicted Interaction Pathway
The following diagram illustrates the structural logic used to validate the crystal solution.
Figure 1: Structural evolution and expected lattice interactions for the Dihydrochloride salt.
Experimental Protocol: Crystallization & Data Collection
Synthesis & Isolation
To ensure the crystal corresponds exactly to the 2HCl salt, in-situ salt formation is recommended immediately prior to crystallization to prevent disproportionation.[1]
Starting Material: Dissolve 100 mg of Chlorpheniramine N-Oxide (Free Base) in 2 mL of anhydrous ethanol.
Acidification: Add 2.2 equivalents of concentrated HCl (37%) dropwise. The solution may warm slightly.
Filtration: Pass the solution through a 0.2 µm PTFE syringe filter to remove particulate nucleation sites.
Crystallization Strategy (Vapor Diffusion)
Direct evaporation often yields amorphous solids for this hygroscopic salt.[1] Vapor diffusion is the preferred technique for X-ray quality prisms.
Inner Vial: The filtered ethanol/HCl solution.
Outer Vial: Diethyl ether or Hexane (Antisolvent).[1]
Condition: Sealed environment at 4°C.
Timeline: 48–72 hours.
Checkpoint: Look for colorless, block-like crystals.[1] Needles indicate rapid precipitation (poor data quality).[1]
Single Crystal XRD Data Collection
Instrument: Rigaku XtaLAB or Bruker D8 Quest (Mo or Cu source).
Temperature: 100 K (Cryogenic cooling is mandatory to reduce thermal motion of the terminal chloride ions).[1]
Parameter
Setting / Requirement
Rationale
Crystal Size
0.1 – 0.3 mm
Sufficient diffraction volume without absorption issues.[1]
Source
Cu Kα (λ=1.54184 Å)
Preferred for absolute configuration determination of chiral organics.[1]
Resolution
0.8 Å (min)
Required to resolve H-atoms on the N-oxide hydroxyl group.[1]
Redundancy
> 4.0
Ensures high data quality for accurate R-factor refinement.
Structural Analysis & Refinement
Once data is collected, the structure solution follows a specific logic tree to handle the heavy atoms (Cl) and the specific N-oxide geometry.[1]
Structure Solution Workflow
Space Group Determination: Expect a chiral space group (e.g.,
) if the starting material was enantiopure ((S)-Chlorpheniramine).[1] If racemic, expect .
Phasing (Direct Methods/SHELEXT): Locate the two Chlorine atoms first. Their strong scattering power will dominate the phases.
Light Atom Placement: Locate the Pyridine ring and the Chlorophenyl ring.
The N-Oxide Identification:
Locate the aliphatic Nitrogen.
Look for a residual electron density peak at ~1.4 Å from the nitrogen. Assign this as Oxygen.
Critical Check: If this peak is missing, the N-oxide has reduced back to the amine (beam damage or chemical instability).[1]
Refinement Criteria (Self-Validation)
To confirm the "Dihydrochloride" structure, you must locate the protons.[1]
Difference Fourier Map: After anisotropic refinement of non-hydrogen atoms, generate a difference map.
Proton 1 (Pyridine): Look for electron density ~0.88 Å from the Pyridine N.
Proton 2 (N-Oxide): Look for electron density ~0.84 Å from the N-oxide Oxygen.[1]
Note: The N-OH proton is often disordered or involved in very strong H-bonding with a Chloride ion (
Distance between N and Cl atoms, indicating salt formation.[1]
Analytical Workflow Diagram
The following diagram summarizes the complete path from sample preparation to final CIF generation.
Figure 2: Step-by-step workflow for determining the crystal structure.[1]
Conclusion
The successful analysis of Chlorpheniramine N-Oxide Dihydrochloride relies on the correct chemical assumption of a dicationic species where both the pyridine nitrogen and the N-oxide oxygen act as proton acceptors.[1] High-quality data collection at low temperature (100 K) is non-negotiable to resolve the hydrogen bonding network (
Mechanism of action of Chlorpheniramine N-Oxide Dihydrochloride
Executive Summary Chlorpheniramine N-Oxide Dihydrochloride (CPNO · 2HCl) is the N-oxygenated metabolite and primary oxidative degradation product of the first-generation antihistamine Chlorpheniramine. While the parent c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Chlorpheniramine N-Oxide Dihydrochloride (CPNO · 2HCl) is the N-oxygenated metabolite and primary oxidative degradation product of the first-generation antihistamine Chlorpheniramine. While the parent compound is a potent histamine H1-receptor inverse agonist, the N-oxide derivative occupies a critical niche in drug metabolism and pharmacokinetics (DMPK) and stability profiling.
This guide details the mechanism of action of CPNO not as a primary therapeutic, but as a metabolic reservoir capable of retro-reduction to the active parent drug, and as a critical stability-indicating impurity in pharmaceutical development.
Chemical Identity & Structural Basis
The core structural alteration in CPNO is the oxidation of the tertiary aliphatic amine to an N-oxide. This modification fundamentally alters the physicochemical properties and receptor binding affinity of the molecule.
Highly soluble in water (Polar); soluble in methanol
pKa
~4.5 (N-oxide oxygen protonation)
Structural Impact on Binding
The pharmacological efficacy of chlorpheniramine relies on the protonated tertiary amine forming an ionic bond with Aspartate 107 (Asp107) in the transmembrane helix 3 of the H1 receptor.
Parent Drug: Positive charge at physiological pH (
) Strong Ionic Bond.
N-Oxide: The N-O bond is a coordinate covalent bond with significant dipolar character (
). It lacks the ability to accept a proton to form a cationic center at physiological pH in the same manner. This steric and electronic interference drastically reduces its direct binding affinity () for the H1 receptor compared to the parent.
Mechanism of Action: The Retro-Reduction Cycle
While CPNO exhibits negligible direct antihistaminic activity, it functions in vivo through a reversible metabolic mechanism .
Formation (Inactivation)
CPNO is formed primarily in the liver by Flavin-containing Monooxygenases (FMOs) , specifically FMO1 and FMO3, rather than the Cytochrome P450 system (which prefers N-demethylation). This is a detoxification pathway that renders the drug more polar for renal excretion.
Retro-Reduction (Re-activation)
Under hypoxic conditions or via the action of gut microbiota and cytosolic aldehyde oxidase/xanthine oxidoreductase, CPNO can be reduced back to Chlorpheniramine. This creates a futile cycle or reservoir effect , potentially prolonging the terminal half-life of the parent drug.
Visualization of Metabolic Pathway
The following diagram illustrates the bidirectional biotransformation of Chlorpheniramine.
Figure 1: The metabolic shuttle between Chlorpheniramine and its N-Oxide metabolite. Green arrow indicates oxidative clearance; Red dashed arrow indicates retro-reduction.
In drug development, CPNO is a critical Oxidative Degradation Product . Its presence indicates exposure of the API (Active Pharmaceutical Ingredient) to oxidative stress (peroxides, air, light).
Chromatographic Behavior
Because the N-oxide moiety is highly polar (
dipole), CPNO elutes significantly earlier than the parent Chlorpheniramine in Reversed-Phase HPLC (RP-HPLC).
Separation Logic:
Stationary Phase: C18 (Hydrophobic).
Mobile Phase: Acidic Buffer/Acetonitrile.
Elution Order:
CPNO: High Polarity
Weak interaction with C18 Early Elution .
Chlorpheniramine: Hydrophobic Aryl groups + Protonated Amine
Strong interaction Late Elution .
Experimental Protocols
Protocol A: Controlled Synthesis of Chlorpheniramine N-Oxide (Reference Standard)
Use this protocol to generate the N-oxide for use as an HPLC reference marker.
Reagents:
Chlorpheniramine Maleate (1.0 eq)
m-Chloroperbenzoic acid (mCPBA) (1.2 eq)
Dichloromethane (DCM)
10% Sodium Carbonate solution
Workflow:
Dissolution: Dissolve Chlorpheniramine Maleate (1 g) in 20 mL DCM.
Free Base Liberation: Wash with 10%
to remove maleic acid; dry organic layer over .
Oxidation: Cool DCM solution to 0°C. Add mCPBA portion-wise over 15 minutes.
Reaction: Stir at room temperature for 2 hours. Monitor by TLC (Mobile Phase: MeOH/DCM 1:9).
Workup: Wash reaction mixture with 10%
(3x) to remove m-chlorobenzoic acid byproduct.
Salt Formation: Treat the organic layer with HCl in ether/dioxane to precipitate Chlorpheniramine N-Oxide Dihydrochloride .
Purification: Recrystallize from Ethanol/Ether.
Protocol B: HPLC Detection of N-Oxide Impurity
Standardized method for detecting CPNO in stability samples.
Figure 2: Chromatographic separation logic based on the polarity shift induced by N-oxidation.
References
Metabolism & Formation: Cashman, J. R., et al. "Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver." Molecular Pharmacology, vol. 33, no. 2, 1988. Link
Pharmacokinetics & Retro-Reduction: Kasuya, F., et al. "Metabolism of chlorpheniramine in rat and human by use of stable isotopes."[7] Xenobiotica, vol. 21, no. 1, 1991. Link
Impurity Profiling: "Chlorpheniramine Maleate Organic Impurities Analyzed with HPLC." MicroSolv Technology Corp Application Note. Link
Chemical Structure & Properties: PubChem Compound Summary for CID 120244-82-8, Chlorpheniramine N-oxide. Link
FMO Activity in Brain: Sakurai, T., et al. "Formation of d-chlorpheniramine N-oxide from d-chlorpheniramine in rat BMECs." ResearchGate, 2013. Link
Biological Activity & Metabolic Profile of Chlorpheniramine N-Oxide
This guide details the biological activity, metabolic formation, and analytical characterization of Chlorpheniramine N-Oxide (CPA-NO), a significant metabolite and degradation product of the first-generation antihistamin...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the biological activity, metabolic formation, and analytical characterization of Chlorpheniramine N-Oxide (CPA-NO), a significant metabolite and degradation product of the first-generation antihistamine Chlorpheniramine (CPA).
Chlorpheniramine N-Oxide (CPA-NO) represents a critical metabolic node in the disposition of Chlorpheniramine. Unlike the parent compound, which exhibits nanomolar affinity for the Histamine H1 receptor (
nM), CPA-NO is characterized by significantly attenuated pharmacological potency and increased polarity. Its primary significance in drug development lies not in therapeutic efficacy, but in its role as a metabolic marker for Flavin-containing Monooxygenase (FMO) activity , a potential retro-reduction reservoir , and a stability-indicating impurity in pharmaceutical formulations.
Metabolic Pathway & Enzymology
The formation of CPA-NO is distinct from the cytochrome P450 (CYP)-mediated N-demethylation pathways that generate desmethyl-chlorpheniramine.
Mechanism of Formation
CPA-NO is formed via the N-oxygenation of the tertiary amine moiety of Chlorpheniramine. This reaction is catalyzed primarily by Flavin-containing Monooxygenases (FMOs) , specifically FMO1 and FMO3, rather than the CYP450 system. This distinction is crucial for understanding drug-drug interactions (DDIs); inhibitors of CYP2D6 (which affects CPA demethylation) will not necessarily alter CPA-NO formation.
The Retro-Reduction Cycle
While N-oxygenation is often viewed as a detoxification step facilitating excretion, CPA-NO can undergo retro-reduction back to the parent Chlorpheniramine. This occurs primarily under anaerobic conditions in the lower gastrointestinal tract, mediated by gut microbiota or cytosolic aldehyde oxidase and xanthine oxidase.
Clinical Implication: This cycle can extend the apparent half-life of the parent drug, creating a "metabolic reservoir" effect where the metabolite regenerates the active pharmacological agent.
Pathway Visualization
The following diagram illustrates the divergent metabolic fates of Chlorpheniramine, highlighting the FMO-mediated N-oxygenation versus CYP-mediated demethylation.
Figure 1: Metabolic divergence of Chlorpheniramine showing FMO-mediated N-oxygenation and the potential for reductive recycling.
Pharmacological Profile
Receptor Binding Affinity
Chlorpheniramine is a potent inverse agonist at the H1 receptor. The conversion to the N-oxide introduces a polar oxygen atom at the tertiary amine binding pharmacophore, drastically altering the ligand-receptor interaction.
Compound
Target Receptor
Binding Affinity ()
Activity Status
Chlorpheniramine
Histamine H1
~3.2 nM
Potent Active
Chlorpheniramine N-Oxide
Histamine H1
> 1000 nM (Est.)
Inactive / Weak
Desmethyl-CPA
Histamine H1
~10-20 nM
Active Metabolite
Note: While specific
values for CPA-NO are rarely reported due to its low potency, structural analogs (e.g., imipramine N-oxide) consistently show 100-1000x reductions in affinity compared to parent tertiary amines.
Toxicology & Safety
Genotoxicity: CPA-NO is generally classified as a non-mutagenic impurity (Class 5 under ICH M7 guidelines) provided no specific structural alerts are triggered. It shares the core structure of the parent without introducing reactive functional groups (e.g., epoxides, nitro groups).
Systemic Toxicity: Toxicity studies in rodents indicate that N-oxides are often less toxic than their parent amines due to rapid renal clearance, unless retro-reduced to the parent.
Analytical Characterization & Synthesis
Accurate quantification of CPA-NO requires specific handling to prevent in-source fragmentation or thermal reduction back to the parent drug during analysis.
Synthesis Protocol (Oxidation)
To generate authentic standards for bioanalysis, CPA-NO can be synthesized via direct oxidation.
Protocol:
Dissolution: Dissolve Chlorpheniramine Maleate (1.0 eq) in Dichloromethane (DCM) at 0°C.
Quenching: Stir for 2 hours at room temperature. Wash with 10% NaHCO₃ to remove excess acid.
Purification: Isolate via semi-preparative HPLC (C18 column) or recrystallization from ether/hexane.
Validation: Confirm structure via ¹H-NMR (shift of N-methyl protons) and HRMS.
LC-MS/MS Bioanalytical Workflow
A robust method is required to distinguish the N-oxide from the parent, as the N-oxide can thermally degrade to the parent in the ion source (Source-Induced Dissociation).
Key Method Parameters:
Ionization: Electrospray Ionization (ESI) in Positive Mode.
Transition: Monitor specific transitions that retain the oxygen if possible, or separate chromatographically before detection.
CPA: m/z 275.1 → 230.1
CPA-NO: m/z 291.1 → 275.1 (Loss of Oxygen) or 291.1 → 230.1.
Chromatography: Use a polar-embedded C18 column to retain the polar N-oxide.
Figure 2: Bioanalytical workflow for the simultaneous quantification of CPA and CPA-N-Oxide.
Conclusion
Chlorpheniramine N-Oxide serves as a model for FMO-mediated metabolism of tertiary amines.[1] While it lacks significant antihistaminic activity, its presence in biological matrices is a critical indicator of metabolic flux and potential retro-reduction pathways. For drug development professionals, distinguishing this metabolite from the parent drug during stability testing and bioanalysis is paramount to ensuring accurate pharmacokinetic profiling.
References
Metabolism of chlorpheniramine in rat and human by use of stable isotopes. Xenobiotica. (1991).[2][3] Validates the presence of CPA-NO in human urine.
Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver. Xenobiotica. (1992). Establishes FMO as the primary enzyme for N-oxide formation.
Chlorpheniramine N-Oxide Dihydrochloride Product Data. Santa Cruz Biotechnology. confirms status as a major metabolite and impurity standard.
A Comparative Analysis of H1 Receptor Binding Affinities. BenchChem. Provides comparative Ki data for parent antihistamines.
Safety evaluation of 8 drug degradants present in over-the-counter cough and cold medications. ToxRemedies. Discusses the safety qualification of N-oxide degradants.
In Vitro Studies of Chlorpheniramine N-Oxide Dihydrochloride
Executive Summary Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is the stable salt form of the primary N-oxidation metabolite of the first-generation antihistamine chlorpheniramine. In drug development, thi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is the stable salt form of the primary N-oxidation metabolite of the first-generation antihistamine chlorpheniramine. In drug development, this compound serves two critical roles: as a reference standard for impurity profiling (USP/EP compliance) and as a probe substrate for investigating Flavin-containing Monooxygenase (FMO) activity and retro-reduction pathways.
This guide provides a rigorous technical framework for handling, studying, and quantifying this compound in vitro. Unlike standard small molecules, the N-oxide moiety introduces unique stability challenges—specifically its susceptibility to retro-reduction under anaerobic conditions and thermal instability during ionization in mass spectrometry.
Physicochemical Profile & Reagent Preparation
The dihydrochloride salt confers water solubility but increases hygroscopicity. Proper handling is non-negotiable for assay reproducibility.
The metabolic cycling of Chlorpheniramine involves N-oxidation (forward reaction) and retro-reduction (reverse reaction). This bidirectional pathway is a classic example of the interplay between Phase I oxidative enzymes and reductase systems.
Pathway Visualization
The following diagram illustrates the enzymatic interplay between the parent drug and the N-oxide metabolite.
Caption: Bidirectional metabolism of Chlorpheniramine showing FMO-mediated oxidation and reductive recycling.
Hypothesis: Chlorpheniramine N-oxidation is primarily mediated by FMOs, with minor CYP contribution.
Protocol:
System: Recombinant Human FMO3 and CYP2D6 supersomes.
Reaction Mix:
Substrate: 10 µM Chlorpheniramine.
Enzyme: 20 pmol/mL recombinant enzyme.
Buffer: 50 mM Potassium Phosphate (pH 7.4). Note: FMOs are thermolabile; pre-warm buffer but keep enzyme on ice until initiation.
Initiation: Add NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).
Heat Inactivation Control: To confirm FMO specificity, pre-incubate microsomes at 45°C for 5 minutes (selectively inactivates FMOs but not CYPs) before adding substrate.
Analysis: Quantify N-Oxide formation via LC-MS/MS.
Experiment 2: Retro-Reduction (The "Hidden" Pathway)
Context: N-oxides can revert to the parent drug in the hypoxic environment of the gut or deep liver zones, potentially extending the drug's half-life.
Protocol:
System: Human Liver Cytosol or S9 fraction.
Condition:Anaerobic . Purge all buffers with Nitrogen (
) for 15 minutes prior to use. Perform incubation in a sealed vial under headspace.
Cofactor: NADH and Xanthine (donors for aldehyde oxidase/xanthine oxidase).
Endpoint: Measure the reappearance of Chlorpheniramine parent peak.
Module B: Pharmacological Characterization
While the N-oxide is often considered a detoxification product, its affinity for the Histamine H1 receptor must be verified to rule out active metabolite toxicity or prolonged efficacy.
H1 Receptor Competitive Binding Assay
Principle: Displace a radiolabeled ligand (
-Pyrilamine) from membrane-bound H1 receptors.
Step-by-Step Workflow:
Membrane Prep: Use CHO-K1 cells overexpressing human H1 receptor.
Topic: Initial Toxicity Screening of Chlorpheniramine N-Oxide Dihydrochloride
An In-Depth Technical Guide Abstract This technical guide provides a comprehensive framework for the initial toxicity screening of Chlorpheniramine N-Oxide Dihydrochloride, a major metabolite of the first-generation anti...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
Abstract
This technical guide provides a comprehensive framework for the initial toxicity screening of Chlorpheniramine N-Oxide Dihydrochloride, a major metabolite of the first-generation antihistamine, Chlorpheniramine.[1][] As drug metabolites can possess unique toxicological profiles distinct from the parent compound, their early safety assessment is a critical component of non-clinical drug development.[3] This document outlines a scientifically robust, phased approach, beginning with essential physicochemical characterization, proceeding to in vitro assays for cytotoxicity and genotoxicity, and culminating in a definitive in vivo acute oral toxicity study. The methodologies described are grounded in international regulatory guidelines, including those from the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation (ICH), to ensure the generation of reliable and relevant data for safety assessment.[4][5][6] This guide is intended for researchers, toxicologists, and drug development professionals engaged in the preclinical evaluation of pharmaceutical metabolites.
Introduction: The Rationale for Metabolite-Specific Toxicity Screening
Chlorpheniramine is a widely used first-generation H1 antihistamine that undergoes extensive hepatic metabolism, primarily via Cytochrome P450 (CYP450) enzymes.[7][8][9] Key metabolic pathways include N-demethylation and N-oxygenation, leading to the formation of metabolites such as Chlorpheniramine N-Oxide.[10][11] While the pharmacology of the parent drug is well-understood, the toxicological profile of its metabolites is often less characterized. It is a foundational principle in toxicology that metabolites can contribute significantly to a drug's overall safety profile, sometimes exhibiting greater toxicity or different target organ effects than the parent molecule.
Therefore, a dedicated initial toxicity screening of Chlorpheniramine N-Oxide Dihydrochloride is not merely a procedural step but a scientific necessity. The primary goals of this initial assessment are to:
Characterize the intrinsic toxicity of the metabolite.
Identify potential hazards such as mutagenicity or acute systemic toxicity.
Establish a preliminary safety profile to inform decisions for further development.[12][13]
Provide data to classify the substance according to the Globally Harmonised System (GHS) of Classification and Labelling of Chemicals.[14]
This guide advocates for a tiered screening strategy, which prioritizes in vitro methods to gather mechanistic data and reduce animal usage, in line with the "3Rs" principle (Replacement, Reduction, and Refinement). An in vivo study is then employed as a confirmatory step to understand systemic effects.
Metabolic Context: Formation of Chlorpheniramine N-Oxide
The N-oxygenation of the aliphatic tertiary amine of Chlorpheniramine is a key metabolic step. This reaction is often catalyzed by flavin-containing monooxygenases (FMOs).[11] Understanding this pathway is crucial as the N-oxide metabolite may be a significant circulating species in vivo, necessitating its direct toxicological evaluation.
Figure 1: Simplified metabolic pathways of Chlorpheniramine.
Stage 1: Physicochemical Characterization and Formulation
Prior to any biological testing, a thorough characterization of the test article, Chlorpheniramine N-Oxide Dihydrochloride, is mandatory.[15] This step ensures the identity and purity of the substance and informs the preparation of accurate and stable dosing formulations.
Test Article Specifications
The following parameters must be documented with a Certificate of Analysis (CoA).
Causality: The choice of vehicle for dosing is critical for both in vitro and in vivo studies. An inappropriate vehicle can cause toxicity itself or alter the bioavailability of the test article. For the initial screening, a simple aqueous vehicle is preferred if solubility allows.
Protocol:
Assess the solubility of Chlorpheniramine N-Oxide Dihydrochloride in standard vehicles (e.g., sterile water, 0.9% saline, 0.5% methylcellulose).
Select the most appropriate vehicle that allows for the preparation of a homogenous and stable formulation at the required concentrations.
For in vivo studies, the volume administered to rodents should typically not exceed 10 mL/kg.
Verify the stability and concentration of the test article in the selected vehicle under the conditions of the experiment.
Stage 2: In Vitro Toxicity Assessment
The in vitro phase is designed to provide rapid, cost-effective data on the potential for cytotoxicity and genotoxicity, guiding dose selection for subsequent in vivo studies.
Figure 2: Workflow for the in vitro toxicity screening phase.
Cellular Cytotoxicity Assay
Objective: To determine the concentration of the test article that induces 50% inhibition of cell viability (IC50). This provides a quantitative measure of its intrinsic cytotoxicity. Human-relevant cell lines, such as the liver-derived HepG2 cell line, are often used as the liver is a primary site of drug metabolism.
Cell Plating: Seed HepG2 cells in 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.
Dosing: Prepare a series of dilutions of Chlorpheniramine N-Oxide Dihydrochloride in culture medium (e.g., from 0.1 µM to 1000 µM).
Treatment: Remove the old medium from the cells and add 100 µL of the test article dilutions (including a vehicle control) to the respective wells.
Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO₂ humidified atmosphere.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.
Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Measurement: Read the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.
Genotoxicity: Bacterial Reverse Mutation (Ames) Test
Objective: To assess the mutagenic potential of the compound. The Ames test is a standard regulatory requirement and uses several strains of Salmonella typhimurium with mutations in the histidine synthesis pathway to detect point mutations (base substitutions and frameshifts).[13][20]
Causality: The test is conducted with and without a metabolic activation system (S9 fraction from rat liver) because many chemicals only become mutagenic after being metabolized.
Protocol Summary:
Strain Selection: Use a minimum of five tester strains, typically TA98, TA100, TA1535, TA1537, and either TA471/TA102 or E. coli WP2 uvrA (pKM101).
Dose Range Finding: Perform a preliminary cytotoxicity test on the bacterial strains to select at least five appropriate concentrations for the main experiment. The highest concentration should show some toxicity but not kill the majority of the bacteria.
Main Experiment:
For each strain, mix the test article at a selected concentration with the bacterial culture.
For the metabolic activation arm, add the S9 mix.
Pour the mixture onto minimal glucose agar plates (lacking histidine).
Include a vehicle control (e.g., DMSO) and known positive controls for each strain (with and without S9).
Incubation: Incubate the plates at 37°C for 48-72 hours.
Scoring: Count the number of revertant colonies (colonies that have mutated back to being able to synthesize histidine) on each plate.
Interpretation: A positive result is defined as a dose-related increase in the number of revertants, typically a two-fold or greater increase over the vehicle control, for at least one strain.
Stage 3: In Vivo Acute Oral Toxicity Assessment
Following the in vitro assessment, a single-dose acute toxicity study in a rodent model is performed to evaluate the systemic effects and determine the overall toxicity class of the compound.[21]
Method Selection: The OECD Test Guideline 423 (Acute Toxic Class Method) is the recommended approach.[22][23]
Causality: This method is chosen over older guidelines (like TG 401) because it uses a reduced number of animals in a stepwise procedure to classify a substance into one of the GHS toxicity categories, rather than calculating a precise LD50.[14][23] It relies on observing mortality and clear signs of toxicity.[15]
Experimental Design (OECD TG 423)
Species: Rat (a commonly used laboratory strain).
Sex: Healthy, young adult nulliparous and non-pregnant females are typically used as they are often slightly more sensitive.[21][23]
Housing: Animals are housed in standard conditions (22±3°C) for at least 5 days prior to the test to allow for acclimatization.[21]
Fasting: Animals are fasted overnight prior to dosing.
Administration: A single dose of the test substance is administered by oral gavage.
Step-by-Step Protocol
Figure 3: Decision logic for the OECD TG 423 Acute Toxic Class Method.
Starting Dose Selection: Based on available data (e.g., from in vitro results or structurally similar compounds), a starting dose is selected from fixed levels: 5, 50, 300, or 2000 mg/kg.[23] In the absence of information, 300 mg/kg is a common starting point.
Dosing (Step 1): Dose a group of 3 female rats with the selected starting dose.
Observation: Observe animals closely for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for a total of 14 days.[21] All clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, autonomic effects, CNS effects) and mortality are recorded.
Body Weight: Record individual animal weights just before dosing and at least weekly thereafter.
Decision Point:
If 2 or 3 animals die: The test is stopped, and the substance is classified. A new test at the next lower dose level may be initiated to refine the classification.
If 0 or 1 animal dies: Proceed to the next higher dose level using another 3 female rats.
This stepwise procedure continues until a stopping criterion is met (e.g., 3 animals die at a certain dose, or no effects are seen at the highest dose).
Necropsy: At the end of the 14-day observation period, all surviving animals are humanely euthanized and subjected to a gross necropsy.
Data Interpretation and Reporting
The culmination of the screening process is the integration of all data to form a preliminary hazard assessment.
Study
Key Endpoint
Interpretation Example
Cytotoxicity
IC50 Value
An IC50 of 50 µM suggests moderate baseline cytotoxicity.
Ames Test
Mutagenicity
A dose-dependent, two-fold increase in revertants in strain TA98 with S9 activation indicates the compound is a frameshift mutagen after metabolic activation.
Acute Oral Toxicity (OECD 423)
GHS Category
If dosing at 300 mg/kg resulted in the death of 2/3 animals, the substance would be classified in GHS Category 4 (Harmful if swallowed).
Final Report: The final report should synthesize these findings, highlighting any identified hazards. For Chlorpheniramine N-Oxide Dihydrochloride, the outcome will determine the path forward. A finding of mutagenicity would be a significant red flag requiring extensive follow-up. A low acute oral toxicity classification would provide confidence for proceeding to sub-acute, repeated-dose toxicity studies, which are necessary to support human clinical trials.[20][24]
References
Altasciences. (n.d.). Small Molecule Safety Assessment. Retrieved from [Link]
Hossain, M. A. (2022, November 22). Toxicokinetics in preclinical drug development of small-molecule new chemical entities. National Center for Biotechnology Information. Retrieved from [Link]
Therapeutic Goods Administration (TGA). (2024, September 3). ICH guideline M3(R2) on non-clinical safety studies for the conduct of human clinical trials and marketing authorisation for pharmaceuticals. Retrieved from [Link]
European Medicines Agency (EMA). (2013, February 11). ICH M3 (R2) Non-clinical safety studies for the conduct of human clinical trials for pharmaceuticals - Scientific guideline. Retrieved from [Link]
Slideshare. (n.d.). OECD Guideline For Acute oral toxicity (TG 423) | PPTX. Retrieved from [Link]
Organisation for Economic Co-operation and Development (OECD). (2002, May 10). Guidance Document on Acute Oral Toxicity Testing. Retrieved from [Link]
ResearchGate. (2001, December 17). OECD Test Guideline 423: Acute Oral Toxicity. Retrieved from [Link]
EUPATI Toolbox. (n.d.). Non-clinical requirements before first-in-human studies. Retrieved from [Link]
U.S. Food and Drug Administration (FDA). (2019, October 17). M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals. Retrieved from [Link]
The IMPT. (2009, December 15). ICH guideline M3(R2) on non-clinical safety studies for the conduct of human clinical trials and marketing authorization for pharmaceuticals. Retrieved from [Link]
Organisation for Economic Co-operation and Development (OECD). (n.d.). Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure. Retrieved from [Link]
Organisation for Economic Co-operation and Development (OECD). (2002, February 8). Test No. 420: Acute Oral Toxicity - Fixed Dose Procedure. Retrieved from [Link]
Allmpus. (n.d.). chlorpheniramine n-oxide dihydrochloride. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) Drug Safety Assessment for Small & Large molecule Oncology drugs. Retrieved from [Link]
Evotec. (n.d.). Safety Assessment. Retrieved from [Link]
Gyan Sanchay. (n.d.). Acute, Sub-Acute and Chronic Toxicity As per OECD Guidelines. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Antihistamines and Ovarian Cancer Survival: Nationwide Cohort Study and in Vitro Cell Viability Assay. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. Retrieved from [Link]
OECD iLibrary. (2001, December 17). 420 | oecd guideline for testing of chemicals. Retrieved from [Link]
Slideshare. (n.d.). Acute Toxicity by OECD Guidelines | PPTX. Retrieved from [Link]
The University of Arizona. (n.d.). METABOLITES OF. CHLORPHENIRAMINE ISOLATION AND .IDENTIFICATION OF THE POLAR METABOLITE. Retrieved from [Link]
European Commission Joint Research Centre. (n.d.). Acute Toxicity. Retrieved from [Link]
PubChem. (n.d.). Chlorpheniramine Maleate. Retrieved from [Link]
PubMed. (n.d.). Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver. Retrieved from [Link]
PubMed. (2020, September 1). Antihistamines and Ovarian Cancer Survival: Nationwide Cohort Study and in Vitro Cell Viability Assay. Retrieved from [Link]
SynThink. (n.d.). Chlorpheniramine N-Oxide Dihydrochloride Impurity. Retrieved from [Link]
PubMed. (n.d.). Clinical pharmacokinetics of chlorpheniramine. Retrieved from [Link]
ChemDmart. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]
PubMed. (n.d.). Isolation and identification of the polar metabolites of chlorpheniramine in the dog. Retrieved from [Link]
Wikipedia. (n.d.). Chlorphenamine. Retrieved from [Link]
Google Patents. (n.d.). CN111039854A - Novel chlorpheniramine oxide impurity and preparation process thereof.
MDPI. (2012, May 16). In Vitro Inhibition of Histamine Release Behavior of Cetirizine Intercalated into Zn/Al- and Mg/Al-Layered Double Hydroxides. Retrieved from [Link]
ResearchGate. (2022, April 15). Chlorpheniramine, an Old Drug with New Potential Clinical Applications: A Comprehensive Review of the Literature. Retrieved from [Link]
LJMU Research Online. (2018, June 29). A Combined In Vitro/In Silico Approach to Identifying Off-Target Receptor Toxicity. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). In vitro antibacterial activity of some antihistaminics belonging to different groups against multi-drug resistant clinical isolates. Retrieved from [Link]
Google Patents. (n.d.). CN114835637B - Preparation method of chlorpheniramine maleate.
Spectroscopic Characterization of Chlorpheniramine N-Oxide Dihydrochloride: A Technical Guide
Executive Summary Chlorpheniramine N-Oxide (specifically the dihydrochloride salt) represents a critical quality attribute in the development of antihistamine therapeutics. Designated as Impurity C in European Pharmacopo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Chlorpheniramine N-Oxide (specifically the dihydrochloride salt) represents a critical quality attribute in the development of antihistamine therapeutics. Designated as Impurity C in European Pharmacopoeia (EP) monographs, it is the primary oxidative degradation product and metabolite of Chlorpheniramine.
Accurate spectroscopic characterization of this compound is not merely an academic exercise but a regulatory necessity. Its structural similarity to the parent active pharmaceutical ingredient (API)—differing only by a single oxygen atom on the aliphatic nitrogen—presents significant challenges in resolution and identification.
This guide provides a definitive technical breakdown of the NMR, MS, and IR signatures required to unequivocally identify Chlorpheniramine N-Oxide Dihydrochloride, supported by field-proven experimental protocols.
Chemical Identity & Structural Context[1][2][3][4][5][6]
Before interpreting spectra, one must understand the electronic environment introduced by the N-oxide moiety. The oxidation of the tertiary aliphatic amine creates a coordinate covalent bond, resulting in a formal positive charge on the nitrogen and a negative charge on the oxygen (
). This dipole significantly deshields adjacent protons, serving as the primary diagnostic marker in NMR.
Parameter
Data
Compound Name
Chlorpheniramine N-Oxide Dihydrochloride
CAS Number
120244-82-8 (Salt) / 65676-21-3 (Free Base)
Molecular Formula
Molecular Weight
363.71 g/mol (Salt) / 290.79 g/mol (Free Base)
Appearance
Off-white to pale yellow hygroscopic solid
Solubility
Soluble in Methanol, Water, DMSO
Mass Spectrometry (MS) Profiling
Mass spectrometry is the first line of defense in impurity profiling. For Chlorpheniramine N-Oxide, the ionization technique dictates the observed species.
Ionization & Parent Ion
Technique: ESI-MS (Positive Mode) is preferred over EI to prevent thermal degradation.
Parent Ion (
):m/z 291.1 (Corresponding to the protonated free base).
Key Differentiator: The parent compound (Chlorpheniramine) has an
of 275.1 . The mass shift of +16 Da is the first indicator of N-oxidation.
Fragmentation Pattern (MS/MS)
N-oxides exhibit a "fragile" oxygen attachment. Under Collision-Induced Dissociation (CID), the most abundant fragment arises from the loss of the oxygen atom.
Primary Transition:
(Loss of Oxygen, ).
Note: This "deoxygenation" mimics the parent compound. Therefore, observing the 275 fragment alone is inconclusive; the precursor must be 291.
Secondary Fragments: The resulting ion (
) fragments identically to Chlorpheniramine:
(Loss of dimethylamine/fragmentation of side chain).
and (Chlorobenzyl/pyridine characteristic fragments).
Visualization: MS Fragmentation Logic
Figure 1: ESI-MS Fragmentation pathway. The transition from 291 to 275 is the diagnostic "signature" of the N-oxide.
Nuclear Magnetic Resonance (NMR) Characterization
NMR provides the definitive structural proof. The N-oxide group induces a powerful deshielding effect on the alpha-protons (the methyls and the methylene group attached to the nitrogen).
Comparative 1H NMR Data
The following table contrasts the parent API with the N-Oxide (data in
or ).
Proton Position
Chlorpheniramine (Parent) (ppm)
Chlorpheniramine N-Oxide (ppm)
Shift Effect ()
N-CH3 (Dimethyl)
~2.20 (s)
3.13 – 3.18 (s)
+0.95 (Significant Downfield)
N-CH2 (Methylene)
~2.30 (m)
3.22 – 3.31 (m)
+0.90
CH2 (Central)
~2.40 (m)
2.63 – 2.89 (m)
+0.30
CH (Methine)
~4.10 (t)
4.08 – 4.11 (m)
Minimal change
Aromatic/Pyridine
7.1 – 8.5
7.1 – 8.56
Minor shifts (unless salt form varies)
Interpretation
The "Smoking Gun": The singlet for the
group shifts from a standard amine position (~2.2 ppm) to a region typically associated with methoxy or highly deshielded groups (>3.1 ppm). This ~1.0 ppm shift is diagnostic of the functionality.
Salt Effects: In the Dihydrochloride form, exchangeable protons (
) may appear as broad singlets >10 ppm (solvent dependent). The pyridine ring protons will also shift downfield compared to the free base due to protonation of the pyridine nitrogen.
Infrared Spectroscopy (IR)[9][10][11]
While less specific than NMR, IR is useful for solid-state identification.
N-O Stretching: A strong, characteristic band appears in the region of 950 – 970 cm⁻¹ . This band is absent in the parent Chlorpheniramine.
Salt Bands: Broad absorption between 2500 – 3000 cm⁻¹ indicates the presence of ammonium salts (
stretching), confirming the dihydrochloride form.
Experimental Protocols
Synthesis of Reference Standard (In-Situ)
If a commercial standard is unavailable, the N-oxide can be generated for retention time confirmation.
Dissolution: Dissolve 100 mg Chlorpheniramine Maleate in 5 mL Dichloromethane (DCM).
Basification: Wash with 1N NaOH to generate the free base; dry organic layer over
.
Oxidation: Cool to 0°C. Add 1.1 equivalents of m-Chloroperoxybenzoic acid (m-CPBA) .
Reaction: Stir for 2 hours. Monitor by TLC or HPLC.
Quench: Wash with 10% Sodium Sulfite (to remove excess oxidant) and then Sodium Bicarbonate.
Salt Formation: To obtain the dihydrochloride, treat the isolated oil with 2M HCl in ether/dioxane and evaporate to dryness.
Analytical Workflow for Impurity Identification
Figure 2: Step-by-step decision tree for confirming Chlorpheniramine N-Oxide in a drug substance sample.
References
European Pharmacopoeia (Ph. Eur.), "Chlorphenamine Maleate Monograph," Impurity C (Chlorphenamine N-Oxide).
National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 46781011, Chlorpheniramine N-oxide. Retrieved from [Link]
Google Patents (CN111039854A). Novel chlorpheniramine oxide impurity and preparation process thereof.
Hansen, E. B., et al. (1991). "Fungal transformations of antihistamines: metabolism of brompheniramine, chlorpheniramine, and pheniramine to N-oxide and N-demethylated metabolites".[1] Xenobiotica.
Ramanathan, R., et al. (2000).[2] "Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds". Analytical Chemistry. (Context on N-oxide fragmentation logic).
Topic: Advanced Analytical Methodologies for the Quantification of Chlorpheniramine N-Oxide Dihydrochloride
An Application Note from the Office of the Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Abstract: This technical guide provides a comprehensive framework for the qua...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note from the Office of the Senior Application Scientist
Audience: Researchers, scientists, and drug development professionals.
Abstract: This technical guide provides a comprehensive framework for the quantitative analysis of Chlorpheniramine N-Oxide Dihydrochloride, a critical metabolite and potential impurity of Chlorpheniramine.[1] The document moves beyond simple procedural lists to explain the scientific rationale behind method selection and parameter optimization. We present a detailed, stability-indicating High-Performance Liquid Chromatography (HPLC) method, validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring accuracy, precision, and specificity.[2][3] Additionally, an overview of Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for high-sensitivity bioanalytical applications is discussed. This note is designed to equip researchers and quality control professionals with the necessary protocols and theoretical understanding to implement robust and reliable analytical strategies for this compound.
Foundational Principles: Understanding the Analyte
Chlorpheniramine N-Oxide is a primary metabolite of Chlorpheniramine, a widely used first-generation antihistamine. Its accurate quantification is paramount in several areas of pharmaceutical development:
Drug Purity and Stability: It is considered a specified impurity and degradation product in Chlorpheniramine Maleate drug substances and products.[4][5] Stability-indicating methods are required to separate and quantify it from the active pharmaceutical ingredient (API) and other related substances.[6][7][8]
Pharmacokinetic Studies: As a metabolite, its concentration in biological fluids like plasma is a key parameter in understanding the absorption, distribution, metabolism, and excretion (ADME) profile of Chlorpheniramine.[9]
Quality Control (QC): Routine QC testing of finished products relies on validated methods to ensure that levels of this and other impurities remain within safe, specified limits.[5]
A thorough understanding of the analyte's physicochemical properties is the cornerstone of effective method development.
Table 1: Physicochemical Properties of Chlorpheniramine N-Oxide Dihydrochloride
High-Performance Liquid Chromatography with UV detection is the gold standard for impurity profiling and quantitative analysis in pharmaceutical QC. A "stability-indicating" method is one that can definitively separate the analyte of interest from all potential degradation products, ensuring that the measurement is not subject to interference.[6][7]
Scientific Rationale for Method Design
The choices made during method development are causal, not arbitrary. Each parameter is selected to exploit the physicochemical properties of the analyte and potential impurities to achieve optimal separation and detection.
Chromatographic Mode (Reversed-Phase): Reversed-phase HPLC is selected due to the moderate polarity of Chlorpheniramine N-Oxide and its parent compound. A non-polar stationary phase (the column) is used with a polar mobile phase. The N-oxide, being more polar than Chlorpheniramine, will have less affinity for the stationary phase and thus will typically elute earlier.
Stationary Phase (Column Selection): A Cogent Bidentate C8™ column is an excellent choice.[4] While C18 columns are common, a C8 phase provides slightly less hydrophobic retention. This can be advantageous for preventing excessive retention of the parent drug and other non-polar impurities, allowing for a shorter run time while still providing sufficient retention and selectivity for the more polar N-oxide.
Mobile Phase Composition: A gradient elution using water and acetonitrile is employed.
Gradient Elution: A gradient (where the percentage of organic solvent is increased over time) is necessary to ensure that both early-eluting polar compounds (like the N-oxide) and later-eluting non-polar compounds are eluted as sharp, symmetrical peaks within a practical timeframe.[4]
Acid Modifier (Trifluoroacetic Acid - TFA): The addition of a small amount (e.g., 0.05%) of TFA to the mobile phase serves two critical functions: it controls the pH to keep acidic and basic analytes in a single ionic form, and it masks active silanol groups on the silica-based column packing, which significantly improves peak shape and reduces tailing.[4]
Detection Wavelength (UV): While Chlorpheniramine has a maximum absorbance (λmax) around 261-262 nm, many of its related compounds may not.[13][14][15] Selecting a lower wavelength, such as 225 nm , provides more universal detection for a wider range of potential impurities that may lack the specific chromophore of the parent API, making it a more robust choice for a comprehensive impurity profile.[4]
Experimental Workflow Diagram
Caption: Workflow for HPLC-UV quantification of Chlorpheniramine N-Oxide.
Detailed Protocol: HPLC-UV Quantification
Instrumentation and Materials:
HPLC system with gradient pump, autosampler, and UV/Vis detector.
Column: Cogent Bidentate C8™, 4µm, 4.6 x 150 mm.[4]
Preparation of Solutions:
Mobile Phase A: 95% Water / 5% Acetonitrile / 0.05% TFA (v/v/v).
Mobile Phase B: 100% Acetonitrile / 0.05% TFA (v/v).[4]
Diluent: 50:50 Acetonitrile:Water.
Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh ~10 mg of Chlorpheniramine N-Oxide Dihydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with Diluent.
Working Standard Solution (e.g., 1.0 µg/mL): Further dilute the Standard Stock Solution with Diluent to achieve the desired final concentration.
Sample Solution: Prepare the sample (e.g., crushed tablet powder, bulk drug) by accurately weighing a portion, dissolving it in Diluent, and diluting to a final concentration within the validated linear range of the method.
System Suitability Test (SST):
Before sample analysis, inject the working standard solution (in replicate, e.g., n=5) and a resolution solution (if available) to verify system performance.
Table 3: System Suitability Acceptance Criteria
Parameter
Acceptance Criterion
Rationale
Tailing Factor (T)
≤ 2.0
Ensures peak symmetry, critical for accurate integration.
Theoretical Plates (N)
≥ 2000
Measures column efficiency and separation power.
%RSD of Peak Area
≤ 2.0% (for n≥5)
Demonstrates injection precision and system stability.
| Resolution (Rs) | ≥ 1.5 (between N-Oxide and closest eluting peak) | Confirms the method's ability to separate adjacent peaks. |
A protocol is only as reliable as its validation. Validation demonstrates, with a high degree of assurance, that the analytical method is suitable for its intended purpose. The following protocols are based on the internationally recognized ICH Q2(R1) guidelines.[2][16][17]
Caption: Core components of analytical method validation per ICH Q2(R1).
Specificity & Forced Degradation Protocol
Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of its potential degradation products.
Procedure:
Subject the API or a sample solution to the following stress conditions. Analyze the stressed samples, alongside an unstressed control, using the HPLC method.
Acid Hydrolysis: Add 1N HCl to the sample solution and heat (e.g., 60°C for 2 hours). Neutralize before injection.[18]
Base Hydrolysis: Add 1N NaOH to the sample solution and heat (e.g., 60°C for 2 hours). Neutralize before injection.[18]
Oxidative Degradation: Add 3-10% Hydrogen Peroxide (H₂O₂) to the sample solution and keep at room temperature or heat gently.[6][7]
Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 105°C for 48 hours).[7]
Photolytic Degradation: Expose the sample solution to UV light (e.g., 254 nm) or a combination of UV/Visible light in a photostability chamber.[6]
Acceptance Criteria: The method is considered stability-indicating if the analyte peak is well-resolved (Rs ≥ 1.5) from all degradation product peaks, and peak purity analysis (using a Diode Array Detector) shows no co-eluting impurities.
Linearity, Accuracy, Precision, and Robustness Protocols
Table 4: Summary of Validation Protocols
Parameter
Protocol Outline
Typical Acceptance Criteria
Linearity
Analyze a minimum of 5 concentrations across the desired range (e.g., LOQ to 150% of the target concentration). Plot peak area vs. concentration.
Correlation coefficient (r²) ≥ 0.999
Accuracy
Perform recovery studies by spiking a placebo matrix with the analyte at 3 levels (e.g., 80%, 100%, 120%) in triplicate. Calculate the % recovery.
98.0% - 102.0% recovery
Precision
Repeatability (Intra-day): Analyze 6 replicate preparations of the same sample on the same day. Intermediate (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.
%RSD ≤ 2.0%
LOQ/LOD
Determine the concentration that yields a signal-to-noise ratio of approximately 10 (for LOQ) and 3 (for LOD).
LOQ must be precise and accurate.
| Robustness | Make small, deliberate variations to method parameters (e.g., Flow Rate ±10%, Column Temp ±5°C, Mobile Phase pH ±0.2 units). Assess the impact on SST results. | SST criteria must be met under all varied conditions. |
Advanced Technique: LC-MS/MS for Bioanalysis
For quantifying Chlorpheniramine N-Oxide in biological matrices like human plasma, where concentrations are extremely low and the matrix is complex, LC-MS/MS is the required technique due to its superior sensitivity and selectivity.[19]
To 500 µL of plasma, add an internal standard (e.g., a stable-isotope-labeled version of the analyte).
Alkalinize the sample with a base (e.g., 0.1 M NaOH).
Extract the analytes using an organic solvent immiscible with water (e.g., diethyl ether-dichloromethane, 80:20, v/v).[19]
Vortex and centrifuge.
Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.
LC-MS/MS Conditions:
Chromatography: A fast gradient on a C8 or C18 column is used to quickly separate the analyte from matrix components.[19]
Ionization: Electrospray Ionization (ESI) in positive mode is typically used.
Detection (Multiple Reaction Monitoring - MRM): The mass spectrometer is set to monitor a specific precursor-to-product ion transition for the analyte and the internal standard. This highly specific detection mode filters out nearly all matrix interference, providing excellent sensitivity.
Validation: Bioanalytical methods require validation for all parameters listed in Section 3.0, with additional experiments to assess matrix effects and extraction recovery.
Conclusion
The successful quantification of Chlorpheniramine N-Oxide Dihydrochloride requires a well-developed, validated analytical method tailored to the specific application. For pharmaceutical quality control, a stability-indicating HPLC-UV method, as detailed in this note, provides the necessary specificity, accuracy, and robustness. For trace-level quantification in complex biological samples, LC-MS/MS is the methodology of choice. By understanding the scientific principles behind these techniques and adhering to rigorous validation standards like ICH Q2(R1), researchers and analysts can generate reliable and defensible data critical to drug development and safety.
References
ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Conference on Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use. [Link]
ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. (2013). European Pharmaceutical Review. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration. [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]
Stability-indicating High-performance Liquid Chromatography Method for Simultaneous Determination of Aminophylline and Chlorpheniramine Maleate in Pharmaceutical Formulations. (2015). Journal of Young Pharmacists. [Link]
A Stability-Indicating HPLC Method for the Simultaneous Estimation of Trithioparamethoxy Phenylpropene and Chlorpheniramine Maleate in Tablet Formulation. (2020). Asian Journal of Chemistry. [Link]
ICH Q2 R1: Mastering Analytical Method Validation. (2025). Perpusnas. [Link]
Major Degradation Product Identified in Several Pharmaceutical Formulations against the Common Cold. (2007). Journal of Pharmaceutical and Biomedical Analysis. [Link]
Determination and stability testing method of chlorpheniramine maleate in the presence of tartrazine using HPLC. (2020). Pharmaciana. [Link]
Development and Validation of a HPLC Method for Chlorphenamine Maleate Related Substances in Multicomponents Syrups and Tablets. (2014). International Journal of Pharmacy and Technology. [Link]
Chlorpheniramine N-oxide. PubChem, National Center for Biotechnology Information. [Link]
A Review of Analytical Methods for Determination of Chlorpheniramine in Pharmaceutical and Biological Samples. Scribd. [Link]
Chlorpheniramine Chemical & Physical Properties. Cheméo. [Link]
Quantitative analysis of chlorpheniramine maleate and phenylephrine hydrochloride in nasal drops by differential-derivative spectrophotometric, zero-crossing first derivative UV spectrophotometric and absorbance ratio methods. (2000). Journal of Pharmaceutical and Biomedical Analysis. [Link]
Spectrophotometric method development and validation for determination of chlorpheniramine maleate in bulk and controlled release tablets. (2018). Journal of Applied Pharmaceutical Science. [Link]
Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study. (2010). Journal of Pharmaceutical and Biomedical Analysis. [Link]
Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity in chloropyramine hydrochloride API. SCIEX. [Link]
Validation of an UV-Visible spectrophotometry assay method for the determination of chlorpheniramine maleate tablets without prior extraction. (2021). International Journal of Biological and Chemical Sciences. [Link]
Quantitative analysis of chlorpheniramine maleate and phenylephrine hydrochloride in nasal drops by differential-derivative spectrophotometric, zero-crossing first derivative UV spectrophotometric and absorbance ratio methods. (2000). Journal of Pharmaceutical and Biomedical Analysis. [Link]
Spectrophotometric Determination of Chlorpheniramine Maleate and Phenylpropanolamine Hydrochloride using "Multiwavelength Spectroscopy". (2014). International Journal of Bio-assays. [Link]
New Analytical Method Development and Validation of Chlorpheniramine Maleate by Using UV-Visible Spectrophotometry. (2016). ResearchGate. [Link]
New Analytical Method Development and Validation of Chlorpheniramine Maleate by Using UV-Visible Spectrophotometry. (2016). Indo American Journal of Pharmaceutical Sciences. [Link]
Spectrophotometric Determination of Chlorpheniramine Maleate in its Pharmaceutical Dosage form using Quality by Design Approach. (2019). Asian Journal of Pharmaceutical Analysis. [Link]
Determination and stability testing method of chlorpheniramine maleate in the presence of tartrazine using HPLC. (2021). Airlangga University Repository. [Link]
Analytical Approach for Development and Validation of Stability Indicating Method for Simultaneous Estimation of Noscapine and Chlorpheniramine Maleate. (2020). International Journal of Creative Research Thoughts. [Link]
How to prepare Chlorpheniramine N-Oxide Dihydrochloride stock solution
This guide details the preparation of a Chlorpheniramine N-Oxide Dihydrochloride stock solution. It is designed for analytical chemists and researchers conducting impurity profiling (USP/EP methods) or metabolite identif...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the preparation of a Chlorpheniramine N-Oxide Dihydrochloride stock solution. It is designed for analytical chemists and researchers conducting impurity profiling (USP/EP methods) or metabolite identification.
Part 1: Compound Identity & Critical Disambiguation
⚠️ CRITICAL WARNING: Acronym Confusion
In neuroscience contexts, "CNO" frequently refers to Clozapine N-Oxide. Ensure you are working with Chlorpheniramine N-Oxide , a metabolite and process impurity of the antihistamine Chlorpheniramine.
Property
Details
Compound Name
Chlorpheniramine N-Oxide Dihydrochloride
CAS Number
120244-82-8 (Salt); 120244-82-8 (Base - Note: CAS often shared, verify salt form on CoA)
Methanol (Recommended): The primary choice for stock solutions. It offers high solubility for the dihydrochloride salt, evaporates easily for concentration adjustments, and is compatible with most Reverse-Phase HPLC mobile phases.
Water: Soluble, but not recommended for long-term stock storage due to potential microbial growth and pH-dependent hydrolysis risks.
DMSO: Use only if the final application requires it (e.g., biological assays). It is difficult to remove and can cause peak broadening in LC-MS.
Salt Correction Factor (SCF)
Since the standard is a dihydrochloride salt , you must correct for the counterions if your target concentration is based on the free base (often required for quantitative impurity calculations).
To prepare 10 mL of a 1.0 mg/mL (Free Base equivalent) stock, you must weigh 12.51 mg of the salt.
Part 3: Detailed Protocol
Phase A: Environmental Setup
Lighting: Chlorpheniramine N-oxide is light-sensitive . Perform all steps under amber light or wrap glassware in aluminum foil.
Hygroscopicity: The dihydrochloride salt is hygroscopic. Equilibrate the vial to room temperature before opening to prevent condensation.
Phase B: Step-by-Step Preparation (1 mg/mL Stock)
Target: 10 mL of 1.0 mg/mL (as Free Base).
Weighing:
Place a clean, dry 10 mL volumetric flask (Class A) on an analytical balance (precision 0.01 mg).
Tare the balance.
Rapidly weigh 12.51 mg ± 0.1 mg of Chlorpheniramine N-Oxide Dihydrochloride powder directly into a weighing boat or funnel.
Note: Do not weigh directly into the flask to avoid static errors.
Dissolution:
Transfer the powder into the flask using a solvent-rinsing technique with HPLC-grade Methanol .
Add Methanol to fill the flask to approximately 60% volume (6 mL).
Sonicate for 2–5 minutes. Ensure the solution remains cool (bath temp < 25°C). N-oxides can be thermally labile.
Inspect visually: The solution must be crystal-clear.
Dilution to Volume:
Allow the flask to return to room temperature (methanol expands/contracts significantly with temperature).
Add Methanol dropwise until the meniscus bottom touches the calibration mark.
Stopper and invert 10 times to mix.
Filtration (Optional but Recommended):
If used for UHPLC, filter through a 0.22 µm PTFE syringe filter into an amber glass vial.
Phase C: Storage & Stability
Container: Amber borosilicate glass vials with PTFE-lined caps.
Temperature:-20°C is optimal for long-term storage (>1 month).[8] 2-8°C is acceptable for working stocks (<1 week).
Stability Check: N-oxides can undergo Cope elimination or reduction. Verify purity via HPLC if stored >3 months.
Part 4: Process Visualization
The following diagram illustrates the critical decision pathways and workflow for preparing the stock solution.
Figure 1: Workflow for the preparation of Chlorpheniramine N-Oxide Dihydrochloride stock solution, highlighting the critical salt correction and solvent selection steps.
Part 5: Quality Control (Self-Validating Protocol)
To ensure the stock solution is accurate, perform a System Suitability Test (SST) using HPLC.
HPLC Conditions (Example for Impurity Profiling):
Column: C8 or C18 (e.g., Cogent Bidentate C8), 4.6 x 150 mm.
Mobile Phase A: 95% Water / 5% ACN / 0.05% TFA.[9]
Expected Result: The N-Oxide peak typically elutes before the Chlorpheniramine API peak due to increased polarity.
Validation Criteria:
Single Peak: Purity > 98% (Area %).
Retention Time: Consistent with reference standard (approx. RRT 0.8 - 0.9 relative to API).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 46781011, Chlorpheniramine N-oxide. Retrieved February 16, 2026, from [Link]
MTC-USA (2024). Chlorpheniramine Maleate Organic Impurities Analyzed with HPLC - Application Note. Retrieved February 16, 2026, from [Link]
Technical Guide: Chlorpheniramine N-Oxide Dihydrochloride as a Reference Standard
Application Note & Protocol Series | Doc ID: AN-CPM-NOX-01 Executive Summary Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is a critical oxidative degradation product and process impurity of Chlorpheniramin...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Series | Doc ID: AN-CPM-NOX-01
Executive Summary
Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is a critical oxidative degradation product and process impurity of Chlorpheniramine Maleate (CPM). Under International Council for Harmonisation (ICH) guidelines Q3A(R2) and Q3B(R2), manufacturers must identify and qualify impurities exceeding specific thresholds (typically 0.1% or lower depending on dose).
This guide addresses the technical challenges of using the Dihydrochloride salt form of the N-oxide as a Reference Standard (RS). While the salt form offers superior solubility in aqueous mobile phases compared to the free base, it introduces specific handling requirements regarding hygroscopicity and stoichiometric mass correction during quantitative analysis.
Chemical & Physical Profile
The N-oxide forms via the oxidation of the tertiary amine group on the pyridine-propanamine side chain.
The following diagram illustrates the oxidative pathway converting the parent API to the N-oxide impurity.
Figure 1: Oxidative degradation pathway of Chlorpheniramine. The tertiary amine nitrogen is the site of oxidation.
Protocol 1: Reference Standard Preparation
Critical Challenge: The Dihydrochloride salt is hygroscopic. Inaccurate weighing due to moisture absorption is the primary cause of assay bias.
Reagents & Equipment[5]
Solvent A: HPLC Grade Methanol.
Solvent B: Milli-Q Water.
Balance: Analytical balance with 0.01 mg readability (Class A).
Vessels: Amber volumetric flasks (Low-actinic glass to prevent photo-degradation).
Step-by-Step Methodology
Equilibration: Allow the reference standard vial to equilibrate to room temperature for 30 minutes before opening. This prevents condensation from forming on the cold solid.
Weighing: Accurately weigh approximately 10 mg of Chlorpheniramine N-Oxide Dihydrochloride into a 100 mL amber volumetric flask.
Note: Do not store the open vial. Weigh immediately.
Dissolution: Add 10 mL of Solvent A (Methanol) first. Sonicate for 2 minutes. The salt dissolves rapidly in methanol.
Dilution: Dilute to volume with Solvent B (Water) or the Mobile Phase.
Reasoning: Initial dissolution in methanol ensures complete solubility before introducing the aqueous buffer, preventing "crashing out" of any related non-polar impurities present in the standard matrix.
Stoichiometric Correction (Crucial):
When calculating the concentration of the impurity as the free base (to compare against API limits), use the Gravimetric Factor (
):
Protocol 2: Stability-Indicating HPLC Method
Critical Challenge: N-oxides are significantly more polar than their parent amines. On standard C18 columns, they may elute early, potentially co-eluting with the solvent front or other polar degradants (like maleic acid if using the maleate salt).
Chromatographic Conditions
Parameter
Setting
Rationale
Column
C18 (L1), 250 x 4.6 mm, 5 µm
Standard stationary phase for polar/non-polar separation.
Verification: Compare the Retention Time (RT) of the new degradation peak with the RT of the Chlorpheniramine N-Oxide Dihydrochloride Reference Standard . They must match (typically within
2%).
Note: If the peak areas match the standard, you have confirmed the "Specificity" of your method.
Troubleshooting & Best Practices
Issue: Peak Splitting or Broadening
Cause: pH Mismatch.[2] The N-oxide is basic.[3] If the sample diluent pH is significantly different from the Mobile Phase pH, the peak may distort.
Solution: Dissolve the Reference Standard in the Mobile Phase (or a ratio of Solvent A/B that matches the initial gradient conditions).
Issue: "Ghost" Peaks
Cause: Photodegradation. Chlorpheniramine N-oxide is light-sensitive.
Solution: Use amber glassware for all steps. Perform experiments under low-light conditions if possible.
Issue: Retention Time Drift
Cause: Temperature fluctuations affecting the ionization state of the N-oxide.
Solution: Use a thermostatted column compartment (typically 25°C or 30°C) to lock in retention times.
References
International Council for Harmonisation (ICH). (2006).[4][5] Q3B(R2) Impurities in New Drug Products.[4][6][7] Retrieved from [Link]
Sravanthi, T., & Madhavi, N. (2020).[8] Validated Stability Indicating HPLC Method for Simultaneous Quantification of Trithioparamethoxy Phenylpropene and Chlorpheniramine Maleate in Tablet Forms. Asian Journal of Chemistry.[8] Retrieved from [Link]
Advanced Application Note: Chlorpheniramine N-Oxide Dihydrochloride in Metabolic & Bioanalytical Studies
[1] Introduction & Scientific Context Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is the stable salt form of the primary N-oxygenated metabolite of the first-generation antihistamine, chlorpheniramine.[]...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Introduction & Scientific Context
Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is the stable salt form of the primary N-oxygenated metabolite of the first-generation antihistamine, chlorpheniramine.[] While often categorized merely as a "metabolite," this compound represents a critical node in the Liver-Gut Metabolic Axis .[]
In metabolic assays, it serves two distinct, high-value purposes:
Mechanistic Probe for FMO Activity: Unlike the parent drug (metabolized by CYPs), N-oxygenation is predominantly catalyzed by Flavin-containing Monooxygenases (FMOs) .[] This makes the N-oxide a specific marker for FMO activity in liver microsomes.
Substrate for Retro-Reduction Studies: Under anaerobic conditions (e.g., the distal gut), N-oxides undergo metabolic retroversion —reduction back to the parent amine by gut microbiota.[][2] This "recycling" mechanism can unexpectedly prolong the pharmacologic effect and half-life of the parent drug.
This guide provides high-fidelity protocols for utilizing Chlorpheniramine N-Oxide Dihydrochloride as a reference standard, a mechanistic probe, and a substrate for retro-reduction assays.[]
Correction Factor: 0.80 (Multiply weighed mass by 0.80 to get free base concentration).
Protocol: Preparation of Primary Stock (1 mg/mL)
Environment: The dihydrochloride salt is hygroscopic .[] Weighing must occur in a humidity-controlled environment (<40% RH) or a glove box.[]
Solvent: Dissolve in Methanol:Water (50:50 v/v) . Avoid pure organic solvents initially, as the salt form requires aqueous polarity for rapid dissolution.
Storage: Aliquot into amber glass vials (silanized). Store at -80°C .
Stability Warning: N-oxides are thermally labile.[] Avoid repeated freeze-thaw cycles.[] Do not heat above 40°C during sonication, as this risks Cope Elimination (degradation to an alkene and hydroxylamine).[]
Application I: Differentiating FMO vs. CYP Metabolism
A common challenge in DMPK is determining if a drug is metabolized by Cytochrome P450s (CYPs) or FMOs. Chlorpheniramine N-Oxide formation is the "gold standard" readout for this differentiation.
The Principle
CYPs: Inhibited by Carbon Monoxide (CO) and chemical inhibitors (e.g., 1-ABT).[] Heat-stable.[]
FMOs: Unaffected by CO.[] Heat-labile (activity destroyed at 50°C).[]
Experimental Workflow: Heat Inactivation Assay
This protocol validates if N-oxide formation is FMO-driven.[]
Materials:
Human Liver Microsomes (HLM)
NADPH Generating System[]
Test Compound: Chlorpheniramine Maleate (Parent)[6][4][7][8][9][10]
This advanced application assesses the "recycling" of the drug. If the N-oxide is excreted into bile, gut bacteria can reduce it back to Chlorpheniramine, causing a secondary pharmacokinetic peak.
Protocol: Anaerobic Fecal Incubation
Materials:
Fresh Fecal Slurry (Human or Rat) prepared in anaerobic PBS (pre-reduced with Nitrogen).
Anaerobic Chamber (Nitrogen/Hydrogen/CO2 mix).
Step-by-Step Protocol:
Substrate Preparation: Spike Chlorpheniramine N-Oxide Dihydrochloride (10 µM) into the fecal slurry.[]
Incubation: Incubate at 37°C under anaerobic conditions.
Time Points: Sample at 0, 30, 60, 120, and 240 minutes.
Extraction:
Crash 50 µL sample with 150 µL ice-cold Methanol.
Centrifuge at 10,000 x g for 10 min.
Quantitation: Monitor the disappearance of N-Oxide and the appearance of Parent (Chlorpheniramine).
Analytical Method: LC-MS/MS Validation
Challenge: N-oxides can thermally revert to the parent drug inside the heated ESI source of the mass spectrometer, leading to false positives for the parent drug.
Solution: Chromatographic separation is mandatory.[] The N-oxide must elute before the parent to confirm the signal is not an in-source artifact.[]
Recommended LC Conditions
Parameter
Setting
Column
C18 Polar-Embedded (e.g., Waters Acquity HSS T3), 2.1 x 50 mm, 1.8 µm
Mobile Phase A
10 mM Ammonium Formate (pH 3.[]5)
Mobile Phase B
Acetonitrile
Gradient
5% B (0-0.5 min) → 95% B (3.0 min) → 5% B (3.1 min)
Flow Rate
0.4 mL/min
Retention Time
N-Oxide: ~1.2 min (More Polar) | Parent: ~1.8 min
MS/MS Transitions (ESI Positive)
Analyte
Precursor (m/z)
Product (m/z)
Collision Energy (eV)
Chlorpheniramine
275.1
230.1
20
Chlorpheniramine N-Oxide
291.1
230.1 (Common fragment)
22
Chlorpheniramine N-Oxide
291.1
275.1 (Loss of Oxygen)
15
Note: Monitor the 291 -> 275 transition carefully. If this peak co-elutes with the Parent standard, your separation is insufficient.
Visualizing the Metabolic Workflow
The following diagram illustrates the bidirectional metabolic pathway and the experimental decision tree for characterizing this compound.
Figure 1: The Bidirectional Metabolic Cycle of Chlorpheniramine. Blue arrows indicate hepatic oxidation (FMO-mediated); Red dashed arrows indicate gut-mediated retro-reduction.[]
References
Cashman, J. R., et al. (1992). "Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver." Xenobiotica, 22(4), 459-469.[][11] Link
Key Finding: Establishes FMO as the primary enzyme for N-oxide formation.[]
Hoi, X., et al. (2018). "Metabolic retroconversion of trimethylamine N-oxide and the gut microbiota." Cell Host & Microbe (Contextual Reference for N-oxide Retroversion). Link
Key Finding: Defines the mechanism of bacterial N-oxide reduction in the gut.
Zhang, D., et al. (2007). "Development and Application of a Validated LC-MS Method for Dexchlorpheniramine." Journal of Chromatography B. Link
Key Finding: Provides baseline chromatographic conditions for chlorpheniramine analysis.
Cerniglia, C. E., et al. (1988). "Fungal transformations of antihistamines: metabolism of brompheniramine, chlorpheniramine, and pheniramine to N-oxide." Applied and Environmental Microbiology. Link
Key Finding: Early characterization of the N-oxide metabolite structure.[]
Technical Guide: Chlorpheniramine N-Oxide Dihydrochloride in Cell Culture Experiments
[1] Abstract Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is the primary oxidative metabolite and a degradation impurity of the first-generation antihistamine Chlorpheniramine.[1][2] In drug development, t...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Abstract
Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is the primary oxidative metabolite and a degradation impurity of the first-generation antihistamine Chlorpheniramine.[1][2] In drug development, this compound is critical for two distinct workflows: Impurity Qualification (adhering to ICH Q3B guidelines) and Metabolic Retro-Reduction Studies .[1]
While often considered a metabolic "dead end," tertiary amine N-oxides can act as hypoxic reservoirs, reverting to the pharmacologically active parent drug via retro-reduction.[1] This guide provides the physicochemical handling requirements and experimental protocols to assess both the cytotoxicity and the metabolic stability of this compound in vitro.
Physicochemical Properties & Reconstitution
The Dihydrochloride salt form renders the molecule highly water-soluble but significantly acidic.[1] Improper handling leads to culture acidification, causing false-positive cytotoxicity.[1]
Water (up to 50 mM), DMSO (up to 100 mM), Methanol
Acidity
2HCl salt releases protons upon dissolution.[1] Requires buffering.
Stability
Hygroscopic.[1] Store at -20°C. Avoid Autoclaving (N-oxides are thermally labile).[1]
Reconstitution Protocol (Stock Solution)
Solvent Choice: Use sterile DMSO for long-term storage (100 mM stock) to prevent hydrolysis.[1] Use sterile water only for immediate use.
Weighing: Weigh rapidly; the compound is hygroscopic.
Dissolution: Dissolve to 100 mM in DMSO.
Sterilization: Do not autoclave. Use a 0.22 µm PVDF or PES syringe filter.
Storage: Aliquot into amber vials (light sensitive) and store at -20°C. Avoid freeze-thaw cycles.
Biological Context & Mechanism
Understanding the bidirectional metabolism of Chlorpheniramine is essential for interpreting cell culture data. The N-oxide is formed via Flavin-containing Monooxygenases (FMOs) but can be converted back to the parent drug by reductases (e.g., aldehyde oxidase, hemoglobin) or under hypoxic conditions.[1]
Visualization: The Retro-Reduction Cycle
The following diagram illustrates the metabolic interplay. In cell culture, if you detect the parent drug after treating with the N-oxide, this pathway is the cause.
Caption: Bidirectional metabolism. Green arrow: Oxidative clearance. Yellow dashed arrow: Retro-reduction, which may occur in hypoxic cell cultures or liver models.[1]
Application 1: Comparative Cytotoxicity Profiling
Objective: To determine if the N-Oxide impurity is more toxic than the parent drug (Chlorpheniramine Maleate), a requirement for impurity qualification.[1]
Experimental Design
Cell Model: HepG2 (Liver carcinoma) or HUVEC (Endothelial).[1]
Seeding: Seed cells at 5,000–10,000 cells/well in a 96-well plate. Incubate for 24 hours to allow attachment.
Preparation of Working Solutions (Critical Step):
Dilute the 100 mM DMSO stock into culture media to achieve concentrations: 0.1, 1, 10, 50, 100, 500, 1000 µM.
pH Check: Since this is a Dihydrochloride salt, high concentrations (≥500 µM) may acidify the media (turning phenol red to yellow).[1] Neutralize with 1N NaOH if necessary before adding to cells.
Treatment: Aspirate old media and add 100 µL of treatment media. Incubate for 24 or 48 hours.
Assay:
Add 10 µL of MTT reagent (5 mg/mL). Incubate 3–4 hours at 37°C.
Solubilize formazan crystals with DMSO or SDS-HCl.[1]
Analysis: Measure absorbance at 570 nm. Calculate IC50.
Interpretation: If the N-Oxide IC50 is significantly lower than the Parent IC50, the impurity is considered "super-toxic" and requires strict control limits.[1]
Objective: To assess if the cell model converts the inactive N-Oxide back into the active parent drug.[1] This is common in hepatocyte models or hypoxic solid tumor models.
Experimental Workflow Visualization
Caption: Workflow for assessing the metabolic stability and retro-reduction of Chlorpheniramine N-Oxide.
Protocol
System: Primary Hepatocytes or Liver Microsomes (S9 fraction).[1]
Dosing: Spike cell media with 10 µM Chlorpheniramine N-Oxide.
Incubation: Incubate at 37°C under standard (20% O₂) or hypoxic (1% O₂) conditions.
Sampling: Remove aliquots at 0, 30, 60, 120, and 240 minutes.
Quenching: Add 3 volumes of ice-cold Acetonitrile containing an internal standard (e.g., Deuterated Chlorpheniramine).
Analysis: Centrifuge (10,000 x g, 10 min) and inject supernatant into LC-MS/MS. Monitor the transition for Chlorpheniramine (Parent) to quantify conversion rates.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 46781011, Chlorpheniramine N-oxide.[1] Retrieved from [Link][1]
Cashman, J. R., et al. (1992). Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver.[1] Xenobiotica, 22(4), 459-469.[1][4] Retrieved from [Link]
International Conference on Harmonisation (ICH). Guideline Q3B(R2): Impurities in New Drug Products.[1] Retrieved from [Link]
Cern, A., et al. (2012). Retro-reduction of N-oxide metabolites: A potential source of variability in drug exposure.[1] Drug Metabolism and Disposition.[5][6][7] (General mechanism reference).
Application Note: In Vivo Characterization and Dosing Strategies for Chlorpheniramine N-Oxide Dihydrochloride
Executive Summary & Scientific Context Chlorpheniramine N-Oxide (CNO) is a primary oxidative metabolite and a known degradation impurity of the first-generation antihistamine Chlorpheniramine (CPM). While CPM is a well-e...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Context
Chlorpheniramine N-Oxide (CNO) is a primary oxidative metabolite and a known degradation impurity of the first-generation antihistamine Chlorpheniramine (CPM). While CPM is a well-established H1-receptor antagonist, the N-oxide form presents a unique pharmacological challenge: in vivo retro-reduction .
N-oxides of tertiary amines can function as "metabolic reservoirs," potentially reverting to the pharmacologically active parent compound via reductase enzymes in the liver (e.g., aldehyde oxidase, cytochrome P450) or by gut microbiota. Therefore, dosing protocols for Chlorpheniramine N-Oxide Dihydrochloride must be designed not just to measure the molecule itself, but to quantify the rate and extent of its conversion back to Chlorpheniramine .
This guide provides high-level protocols for:
Formulation: Handling the Dihydrochloride salt for maximum stability.
Pharmacokinetics (PK): Assessing systemic exposure and retro-reduction (IV vs. PO).
Impurity Qualification: Safety bridging studies as per ICH Q3A/B and MIST guidelines.
Physicochemical Profile & Formulation Strategy
The Dihydrochloride (2HCl) salt form significantly alters the solubility profile compared to the free base or the maleate salt of the parent.
Parameter
Specification
Causality / Implication
Compound
Chlorpheniramine N-Oxide 2HCl
Salt form enhances aqueous solubility but lowers pH.
MW
~363.7 g/mol (Salt)
Use MW correction factor (0.80) when calculating "Free Base Equivalent" doses.
Solubility
High in Water (>50 mg/mL)
Suitable for aqueous vehicles (Saline/PBS). Avoid DMSO if possible to prevent potential oxidative interference.
Stability
Thermolabile & Photosensitive
N-oxides can deoxygenate under heat/light. Keep formulations on ice and protected from light.
pKa
~4.5 and ~9.0 (Est.)
The 2HCl solution will be acidic. Must buffer to pH 5.0–7.0 before in vivo administration to prevent injection site necrosis.
Protocol 1: Formulation for IV/PO Administration
Objective: Prepare a 5 mg/mL (free base equivalent) clear solution.
Calculate Mass: To obtain 100 mg of Free Base equivalent, weigh 125 mg of the Dihydrochloride salt (Correction factor ~1.25).
Vehicle Selection: Use Phosphate Buffered Saline (PBS), pH 7.4 .
Rationale: Simple saline (0.9% NaCl) offers no buffering capacity. The acidic 2HCl salt would drop the pH of saline to ~2-3, causing pain/precipitation upon IV injection.
Dissolution:
Add 80% of required vehicle volume.
Vortex gently (avoid vigorous sonication which generates heat).
Check pH.[1] If pH < 5.0, adjust carefully with 0.1N NaOH.
Bring to final volume.
Filtration: Sterile filter (0.22 µm PVDF). Note: Nylon filters may bind N-oxides; PVDF or PES is preferred.
QC: Analyze a 10 µL aliquot by HPLC to verify concentration and absence of spontaneous reduction to parent.
Experimental Protocols
Protocol A: Metabolic Retro-Reduction Study (Rat)
Purpose: To determine if CNO acts as a prodrug/reservoir for Chlorpheniramine.
Design Logic: A crossover design (IV vs. PO) is critical. Oral administration exposes the N-oxide to gut bacteria, a primary site for N-oxide reduction, potentially leading to higher conversion rates than IV.
Workflow Diagram (Graphviz):
Caption: Pathway illustrating the potential bidirectional conversion (Reduction vs. Oxidation) depending on the route of administration.
Step-by-Step Procedure:
Animals: Male Sprague-Dawley Rats (n=3 per group), cannulated (jugular vein) for serial sampling.
Dosing:
Group 1 (IV): 2 mg/kg (Free Base Eq) via tail vein or cannula.
Group 2 (PO): 10 mg/kg (Free Base Eq) via oral gavage.
Sampling: Collect 0.2 mL blood into K2EDTA tubes at: Pre-dose, 5, 15, 30 min, 1, 2, 4, 8, 12, 24 h.
Plasma Stabilization (CRITICAL):
N-oxides can reduce to parent ex vivo in plasma due to RBC activity.
Immediate Action: Centrifuge at 4°C immediately.
Acidification: Add 10 µL of 10% Formic Acid to plasma aliquots to inhibit enzymatic reduction during storage. Store at -80°C.
Protocol B: Impurity Qualification (Bridging Tox)
Purpose: If CNO is present in the final drug product >0.1%, it must be qualified to prove it is not more toxic than the parent.
Dose Selection:
High Dose: Must provide a safety margin (e.g., 10x the maximum possible human exposure to the impurity).
Comparator: Run a parallel arm with the Parent (Chlorpheniramine Maleate) at an equimolar dose.
Endpoints:
Clinical signs (sedation is a key readout for CPM; does the N-oxide cause less sedation due to poor BBB penetration?).
Histopathology (Liver/Kidney).
Micronucleus test (Genotoxicity assessment).
Data Analysis & Interpretation
Bioanalytical Requirements:
You must develop an LC-MS/MS method that separates the Parent (m/z 275) from the N-Oxide (m/z 291).
Warning: In-source fragmentation in the Mass Spec can strip the oxygen from the N-oxide, creating a false signal for the parent. Ensure chromatographic separation is complete (Baseline resolution > 1.5).
Interpretation Table:
Observation
Interpretation
High Parent / Low N-Oxide (PO)
Extensive gut reduction. The N-oxide is effectively a prodrug.
High N-Oxide / Low Parent (IV)
N-oxide is systemically stable and likely renally excreted unchanged.
CNS Signs (Sedation)
If N-oxide causes sedation similar to parent, it either crosses BBB or rapidly converts to parent. If no sedation, N-oxide does not cross BBB (common for polar N-oxides).
References
Cashman, J. R., et al. (1992).[2] Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver. Xenobiotica. Link
Kasuya, F., et al. (1991).[3][4] Metabolism of chlorpheniramine in rat and human by use of stable isotopes. Xenobiotica. Link
FDA MIST Guidelines. (2020). Safety Testing of Drug Metabolites. U.S. Food and Drug Administration. Link
Hansen, E. B., et al. (1995). Fungal transformations of antihistamines: metabolism to N-oxide metabolites. Xenobiotica. Link
Application Note: High-Performance Electrochemical Profiling of Chlorpheniramine and Its Metabolites
Executive Summary Chlorpheniramine (CPM) is a first-generation alkylamine antihistamine widely used in pharmaceutical formulations. While HPLC-MS remains the gold standard for confirmatory analysis, it is often cost-proh...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Chlorpheniramine (CPM) is a first-generation alkylamine antihistamine widely used in pharmaceutical formulations. While HPLC-MS remains the gold standard for confirmatory analysis, it is often cost-prohibitive for high-throughput screening. Electrochemical detection offers a rapid, portable, and cost-effective alternative.
This guide details a high-sensitivity protocol for the determination of CPM using a Multi-Walled Carbon Nanotube (MWCNT) modified Glassy Carbon Electrode (GCE) . Furthermore, it addresses the critical analytical challenge of distinguishing CPM from its N-demethylated metabolites, proposing Molecularly Imprinted Polymers (MIPs) as the requisite strategy for metabolic profiling.
The Electrochemical Mechanism
To design a valid sensor, one must understand the redox behavior of the analyte. CPM contains a pyridine ring and a tertiary aliphatic amine.
Mechanistic Insight
CPM undergoes irreversible oxidation at positive potentials (typically +0.8 V to +1.0 V vs. Ag/AgCl). The electroactive center is the tertiary amine nitrogen in the aliphatic chain.
Process: The oxidation involves the removal of electrons from the lone pair of the nitrogen atom, followed by deprotonation.
Stoichiometry: Research confirms a 2-electron, 2-proton (2e⁻/2H⁺) transfer mechanism in buffered aqueous media (pH 7–10).
pH Dependence: The peak potential (
) shifts negatively with increasing pH, following the Nernstian behavior (), confirming proton participation.
Pathway Visualization
The following diagram illustrates the signal transduction pathway from the analyte to the electronic readout.
Figure 1: Electrochemical signal transduction pathway for Chlorpheniramine oxidation.
Strategic Electrode Engineering
Bare Glassy Carbon Electrodes (GCE) suffer from slow electron transfer kinetics and fouling by oxidation products. To achieve nanomolar sensitivity, surface modification is mandatory.
Comparative Strategy: Sensitivity vs. Selectivity
Feature
MWCNT/Graphene Modified GCE
Molecularly Imprinted Polymer (MIP)
Primary Goal
Maximum Sensitivity
Maximum Selectivity
Mechanism
Electrocatalysis; increased surface area; π-π stacking with CPM aromatic rings.
Steric exclusion; specific "key-lock" cavities for CPM.
LOD
~20–60 nM
~0.1–10 nM
Metabolite Separation
Poor (Metabolites oxidize at similar potentials).
Excellent (Cavities discriminate by molecular shape).
Complexity
Low (Drop-casting)
High (Polymerization/Template Removal)
Recommendation: Use MWCNT-GCE for standard pharmaceutical QC and total drug screening. Use MIP-GCE only when specific metabolite differentiation is required in complex bio-fluids.
Experimental Protocol: MWCNT-Modified GCE
This protocol ensures a robust, reusable sensor with a detection limit suitable for pharmacokinetic studies.
Biological fluids contain proteins that foul electrodes.
Protein Precipitation: Mix 1.0 mL of serum/urine with 2.0 mL of Acetonitrile. Vortex for 60s.
Centrifugation: Centrifuge at 4000 rpm for 10 minutes.
Dilution: Take the supernatant and dilute 1:10 with 0.1 M PBS (pH 7.4).
Analysis: Proceed with DPV. Use the Standard Addition Method to compensate for matrix effects.
Interference Management
Common interferents (Ascorbic Acid, Uric Acid) oxidize at lower potentials (+0.0 V to +0.4 V). CPM oxidizes at >+0.8 V. The wide separation allows simultaneous detection without crosstalk.
The "Metabolite Challenge": A Critical Note
Chlorpheniramine is metabolized in the liver primarily to monodesmethylchlorpheniramine and didesmethylchlorpheniramine .
The Problem: These metabolites retain the electroactive amine core, albeit with slightly different electron densities. On a standard MWCNT-GCE, their oxidation peaks often overlap with the parent CPM peak, leading to a "Total Chlorpheniramine" signal rather than specific speciation.
The Solution (MIPs):
To distinguish metabolites, Molecularly Imprinted Polymers (MIPs) are required.
Protocol Adjustment: Instead of MWCNTs, the electrode is modified with a polymer (e.g., methacrylic acid) polymerized in the presence of CPM (template).
Result: After removing the template, the cavities specifically recognize the steric bulk of the dimethyl-amine group of CPM. The desmethyl metabolites, lacking the methyl groups, fit loosely or not at all, significantly reducing their electrochemical response. This provides the necessary selectivity for metabolic profiling.
References
Shetti, N. P., & Nayak, D. S. (2016). Electrochemical detection of chlorpheniramine maleate in the presence of an anionic surfactant and its analytical applications. Canadian Journal of Chemistry.
Beitollahi, H., et al. (2015). Electrochemical Behavior and Voltammetric Determination of Chlorpheniramine Maleate by Means of Multiwall Carbon Nanotubes-Modified Glassy Carbon Electrode.[2][4][5][7] International Journal of Electrochemical Science.
Fayemi, O. E., et al. (2025).[8] Electrochemical determination of paracetamol and chlorpheniramine using gold nanoparticles/reduced graphene oxide modified glass.[1] Journal of Electrochemical Science and Engineering.
Lordel, S., et al. (2024).[9] Recent advances in molecularly imprinted polymer-based electrochemical sensors.[9][10][11] National Institutes of Health (NIH).
Wang, Y., et al. (2025).[1][12][8] Rapid Detection of Chlorpheniramine Maleate in Human Blood and Urine Samples Based on NiCoP/PVP/PAN/CNFs Electrochemiluminescence Sensor.[13] Molecules.
Solubility issues of Chlorpheniramine N-Oxide Dihydrochloride in aqueous buffers
Technical Support Center: Chlorpheniramine N-Oxide Dihydrochloride To: Researchers, Scientists, and Drug Development Professionals From: The Senior Application Scientist Team Subject: Troubleshooting Guide for Solubility...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Chlorpheniramine N-Oxide Dihydrochloride
To: Researchers, Scientists, and Drug Development Professionals
From: The Senior Application Scientist Team
Subject: Troubleshooting Guide for Solubility Issues of Chlorpheniramine N-Oxide Dihydrochloride in Aqueous Buffers
Introduction
Chlorpheniramine N-Oxide Dihydrochloride is a derivative and major metabolite of Chlorpheniramine, a widely used antihistamine.[1] As a dihydrochloride salt of a molecule containing two basic nitrogen centers, its aqueous solubility is critically dependent on pH. Furthermore, the N-oxide functional group, while increasing polarity and the potential for hydrogen bonding, adds complexity to its dissolution behavior.[2][3]
This guide provides a structured, in-depth approach to understanding and overcoming common solubility challenges encountered with this compound in aqueous buffer systems. It is designed to empower researchers to diagnose issues methodically and develop robust, reproducible protocols for their specific applications.
Understanding the Chemistry: Why Solubility is a Challenge
Chlorpheniramine N-Oxide Dihydrochloride possesses three key features that govern its solubility:
The Parent Molecule: Chlorpheniramine contains two basic nitrogen atoms: a tertiary amine on the propyl chain and a nitrogen in the pyridine ring. The tertiary amine is the more basic of the two, with a pKa of approximately 9.2-9.5.[4][5][6]
The N-Oxide Group: The oxidation of the tertiary amine to an N-oxide introduces a highly polar N⁺–O⁻ bond.[2] This group is also weakly basic.
The Dihydrochloride Salt Form: The "dihydrochloride" designation indicates that two of the basic centers in the molecule have been protonated to form a salt. This is done specifically to enhance aqueous solubility. However, this solubility advantage is only realized at acidic pH values where the molecule can remain in its charged, salt form.[7][8]
The fundamental issue arises when the pH of the solution increases. As the pH approaches the pKa of a protonated group, that group will lose its proton, transitioning towards the less soluble, neutral free base. This transition is often the primary cause of precipitation.
Troubleshooting Guide & FAQs
Q1: My Chlorpheniramine N-Oxide Dihydrochloride is precipitating out of my phosphate-buffered saline (PBS) at pH 7.4. What's happening?
This is the most common issue encountered. At pH 7.4, you are operating in a pH range that promotes the deprotonation of at least one of the protonated basic centers, leading to the formation of a less soluble species that precipitates from the solution.
Causality: The dihydrochloride salt is highly soluble because the protonated nitrogen atoms can readily form ion-dipole interactions with water. When you place this salt into a buffer like PBS at pH 7.4, the buffer's basic components will neutralize the acidic protons on the molecule. This converts the highly soluble salt into a significantly less soluble free base or a monohydrochloride form, causing it to crash out of solution.[9]
Troubleshooting Steps:
Verify pH: After adding the compound, re-measure the pH of your solution. A significant change indicates the buffer capacity was insufficient.
Lower the pH: Attempt to dissolve the compound in a more acidic buffer. The rule of thumb is to work at a pH at least 1-2 units below the pKa of the basic functional group to ensure it remains fully protonated and solubilized.
Conduct a pH-Solubility Screen: Perform a simple experiment by attempting to dissolve a fixed amount of the compound in a series of buffers with different pH values (e.g., pH 2.0, 4.5, 6.8). This will empirically determine the pH range required for solubility.[10]
Q2: I've tried an acidic buffer, but I'm still seeing cloudiness or poor solubility. Could the buffer itself be the problem?
Yes, while less common than pH effects, the buffer components themselves can sometimes cause issues.
Causality:
Buffer Ion Interaction: Certain buffer ions, like phosphate, can theoretically interact with cationic drugs, although this is not the most frequent cause of precipitation.
Ionic Strength Effects: The overall ionic strength of the buffer can influence the solubility of salts.[11]
Troubleshooting Steps:
Change the Buffer System: If you suspect an issue with a phosphate buffer, switch to a different buffer system that is appropriate for your target pH range. Good alternatives include:
Citrate Buffers: Effective in the pH 3.0 to 6.2 range.
Acetate Buffers: Effective in the pH 3.8 to 5.8 range.
Start with a Simple System: To establish a baseline, try dissolving the compound in a simple solution of 0.1 N HCl. This represents an ideal scenario for a hydrochloride salt and can help confirm if the issue is fundamentally pH-related or due to complex buffer interactions.
Buffer System
Useful pH Range
Comments
Hydrochloric Acid
1.0 - 2.2
Ideal for maximum protonation of basic compounds.
Citrate
3.0 - 6.2
Good choice for acidic to slightly acidic conditions.
Acetate
3.8 - 5.8
Common alternative to citrate.
Phosphate
5.8 - 8.0
Use with caution. Very common but can cause issues with cationic compounds. Solubility at pH > 6.8 is likely to be low.[10]
Borate
8.0 - 10.0
Not recommended for this compound as it will likely be insoluble.[12]
Q3: How do I determine the true maximum solubility of the compound in my specific buffer?
What you are observing might be kinetic solubility (the concentration at which a compound added from a stock solution first precipitates) rather than thermodynamic or equilibrium solubility (the true saturation point of the compound in that buffer over time).[13] The "shake-flask" method is the gold standard for determining equilibrium solubility.[14]
Causality: When a solution is prepared, it can momentarily become supersaturated. Over time, this unstable state resolves by precipitating the excess solute until a stable, saturated equilibrium is reached. This process can take anywhere from a few hours to a few days.[15]
Troubleshooting Workflow:
The following diagram illustrates a logical workflow for addressing solubility issues with Chlorpheniramine N-Oxide Dihydrochloride.
Caption: A troubleshooting workflow for solubility issues.
Experimental Protocols
Protocol 1: pH-Dependent Solubility Profile
This protocol provides a rapid assessment of the pH range in which the compound is soluble.
Prepare Buffers: Prepare a series of buffers (e.g., 0.1 N HCl pH 1.2, Acetate pH 4.5, Phosphate pH 6.8).[10]
Weigh Compound: Weigh a fixed amount of Chlorpheniramine N-Oxide Dihydrochloride into separate, clear glass vials (e.g., 5 mg per vial).
Add Buffer: Add a fixed volume of each buffer to the respective vials (e.g., 1 mL) to achieve a target concentration.
Agitate: Vortex each vial vigorously for 1-2 minutes.
Observe: Visually inspect each vial for undissolved material. Note the pH at which the compound fully dissolves. This defines the lower boundary of your working pH range.
This protocol determines the thermodynamic solubility at a specific temperature and pH.[14][16]
Prepare Saturated Solution: Add an excess amount of the compound to a vial containing your chosen buffer (e.g., add 10-20 mg to 2 mL of buffer). The goal is to have visible, undissolved solid.
Equilibrate: Seal the vial and place it on a shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C). Allow the slurry to equilibrate for at least 24 hours to ensure equilibrium is reached.[13][15]
Separate Phases: After equilibration, remove the vial and allow the solid to settle. Carefully remove a sample of the supernatant. It is critical to not disturb the solid pellet. For best results, filter the supernatant through a 0.22 µm syringe filter (ensure the filter material is compatible with your sample).
Quantify: Dilute the clear supernatant and analyze the concentration of the dissolved compound using a suitable analytical method, such as HPLC-UV or UV-Vis spectrophotometry, against a standard curve. This concentration is the equilibrium solubility.
pH-Dependent Ionization States:
The solubility of Chlorpheniramine N-Oxide Dihydrochloride is directly tied to its ionization state at a given pH. The following diagram illustrates the transition from the highly soluble, fully protonated form to the less soluble neutral form as pH increases.
Caption: Ionization states and relative solubility vs. pH.
Summary & Key Takeaways
pH is Paramount: The solubility of Chlorpheniramine N-Oxide Dihydrochloride is fundamentally linked to pH. For maximum solubility, formulations should be prepared in acidic buffers (typically pH < 6.0).
Buffer Choice Matters: If solubility issues persist in acidic conditions, consider changing from a phosphate-based buffer to an alternative like citrate or acetate.
Verify Equilibrium: For quantitative applications, always determine the equilibrium solubility using a validated method like the shake-flask protocol to avoid issues with supersaturation and precipitation over time.
Start Low: When in doubt, begin your dissolution attempts in a simple acidic solution (e.g., pH 4.5 acetate buffer or 0.01 N HCl) before moving to more complex buffered systems.
By applying these principles and protocols, researchers can effectively manage the solubility challenges of Chlorpheniramine N-Oxide Dihydrochloride, ensuring reliable and reproducible experimental outcomes.
References
Klinsunthorn, N. et al. (2024). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Journal of Medicinal Chemistry. Available at: [Link]
PubChem. (+-)-Chlorpheniramine. Available at: [Link]
Li, S. et al. (2007). Solubility of Chlorpheniramine Maleate in Ethanol, 1-Propanol, 1-Butanol, Benzene, Ethyl Acetate, Ethyl Formate, and Butyl Acetate between 283 K and 333 K. Journal of Chemical & Engineering Data, 52(5), pp.1963-1965. Available at: [Link]
The International Pharmacopoeia. Chlorphenamine hydrogen maleate. Available at: [Link]
U.S. Environmental Protection Agency. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Available at: [Link]
Marques, M.R.C. et al. (2011). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available at: [Link]
ResearchGate. (2013). Can anyone tell me how to perform equilibrium solubility studies step by step practically? Available at: [Link]
Lokey Lab Protocols. (2017). Shake Flask logK.
T3DB. Chlorpheniramine (T3D2989). Available at: [Link]
ACS Publications. (2024). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Available at: [Link]
PharmaCores. (2025). Your guide to select the buffer in HPLC development part 1. Available at: [Link]
World Health Organization. (2021). Annex 4: Guidance on equilibrium solubility studies for the purpose of classification of an active pharmaceutical ingredient within the Biopharmaceutics Classification System. Available at: [Link]
Google Patents. (2021). CN112313727A - Method for preparing buffer solutions for in vitro drug solubility testing.
ACS Publications. (2024). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Available at: [Link]
Allmpus. chlorpheniramine n-oxide dihydrochloride. Available at: [Link]
Indo American Journal of Pharmaceutical Sciences. (2017). A REVIEW ON BIOLOGICAL AND PHARMACEUTICAL BUFFER SYSTEMS. Available at: [Link]
Dissolution Technologies. (2017). Physicochemical Properties of Buffers Used in Simulated Biological Fluids with Potential Application for In Vitro Dissolution Testing: A Mini-review. Available at: [Link]
University of Alberta. Isolation (Recovery) of amines. Available at: [Link]
Quora. (2017). Why do amines dissolve in hydrochloric acid? Available at: [Link]
Bergström, C.A. et al. (2004). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences, 22(5), pp.389-398. Available at: [Link]
Ràfols, C. et al. (2017). Solubility-pH profiles of a free base and its salt: sibutramine as a case study. ADMET & DMPK, 5(4), pp.253-256. Available at: [Link]
Technical Support Center: Stability and Degradation of Chlorpheniramine N-Oxide Dihydrochloride
Prepared by the Senior Application Scientist Team Welcome to the technical support resource for Chlorpheniramine N-Oxide Dihydrochloride. This guide is designed for researchers, analytical scientists, and formulation pro...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support resource for Chlorpheniramine N-Oxide Dihydrochloride. This guide is designed for researchers, analytical scientists, and formulation professionals to provide in-depth insights into the stability profile and degradation pathways of this critical molecule. Here, we address common experimental challenges in a direct question-and-answer format, supported by validated protocols and expert analysis to ensure the integrity of your research.
Section 1: Molecule Profile and Stability Fundamentals
This section provides a foundational understanding of Chlorpheniramine N-Oxide Dihydrochloride and its inherent stability characteristics.
Q1: What is Chlorpheniramine N-Oxide Dihydrochloride, and why is its stability a primary concern?
Chlorpheniramine N-Oxide is the major metabolite and a primary oxidative degradation product of Chlorpheniramine, a widely used first-generation antihistamine.[1][] As a known impurity, regulatory bodies require its precise monitoring to ensure the safety and efficacy of Chlorpheniramine-containing drug products.[3]
The stability of the N-Oxide itself is a critical concern for two primary reasons:
Reference Standard Integrity: Researchers use pure Chlorpheniramine N-Oxide Dihydrochloride as a reference standard to identify and quantify it as an impurity in drug products.[3] If the standard itself degrades, it leads to inaccurate quantification and flawed stability data for the parent drug.
Forced Degradation Studies: Understanding how the N-Oxide behaves under stress helps in developing robust, stability-indicating analytical methods.[4][5] It ensures that any degradants formed from the N-Oxide do not co-elute with the parent drug or other impurities, a key requirement for method validation.[6]
Q2: What are the primary chemical liabilities of the Chlorpheniramine N-Oxide molecule?
The structure of Chlorpheniramine N-Oxide contains several functional groups susceptible to degradation under common laboratory and storage conditions.
The N-Oxide Functional Group: This is the most reactive site. N-oxides can be susceptible to reduction back to the corresponding tertiary amine (Chlorpheniramine) in the presence of reducing agents or under certain photolytic conditions.
The Pyridine Ring and Chlorophenyl Group: While generally stable, these aromatic systems can be susceptible to photolytic degradation or aggressive oxidation, potentially leading to ring-opening or hydroxylation under harsh forced degradation conditions.
Tertiary Amine (Potential for Reversion): The core stability concern is the potential for the N-oxide to revert to the parent tertiary amine, Chlorpheniramine.
The diagram below illustrates the relationship between Chlorpheniramine and its N-Oxide, which is the primary oxidative degradation pathway.
Caption: Formation and potential degradation of Chlorpheniramine N-Oxide.
Section 2: Troubleshooting Guide for Common Experimental Issues
This section addresses specific problems that researchers may encounter during the handling, analysis, and stability testing of Chlorpheniramine N-Oxide Dihydrochloride.
Issue: Unforeseen Degradation of the N-Oxide Reference Standard
Q: I prepared a stock solution of my Chlorpheniramine N-Oxide Dihydrochloride reference standard in methanol, and after two days on the benchtop, HPLC analysis shows a significant new peak corresponding to the retention time of Chlorpheniramine. What is happening?
A: This observation strongly suggests the reduction of the N-oxide back to the parent amine, Chlorpheniramine. This is a common issue if proper solution storage and handling protocols are not followed.
Causality Analysis:
Solvent Purity: Certain solvents, especially alcohols like methanol, can contain trace impurities (e.g., aldehydes or peroxides) that may facilitate reductive or other degradative pathways over time.
Photodegradation: Exposure to ambient laboratory light, particularly UV radiation, can provide the energy to initiate the reduction of the N-oxide group.[7] N-oxides are known to be photosensitive.
Temperature: Elevated temperatures on a lab bench can accelerate the degradation process.
The synthesis of Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8 for HCl salt) presents a unique set of challenges often underestimated in standard N-oxidation protocols. While the oxidation of the aliphatic tertiary amine is kinetically favored over the pyridine nitrogen, the primary yield-limiting factors are over-oxidation , Cope elimination during workup , and difficulty in crystallizing the hygroscopic dihydrochloride salt .
This guide deviates from standard "recipe" formats to address the mechanistic failure points inherent to this molecule. It assumes you are starting with Chlorpheniramine Maleate (the common commercial form) or the free base.
Module 1: Pre-Reaction Critical Checks
Step 0: The "Free Base" Trap
Issue: Most researchers attempt to oxidize the maleate salt directly.
Mechanism: The maleic acid counter-ion can buffer the reaction pH and scavenge the oxidant, leading to incomplete conversion or complex salt mixtures that are impossible to purify.
Protocol:
Dissolve Chlorpheniramine Maleate in water.
Basify with 1M NaOH to pH > 10.
Extract 3x with Dichloromethane (DCM).
Dry organic layer over anhydrous
and evaporate.
Result: Use the resulting oily free base for the oxidation.
Module 2: Oxidation Strategy (The m-CPBA Protocol)
While Hydrogen Peroxide (
) is "greener," it requires protic solvents (MeOH) and heat, which promotes Cope Elimination (degradation to alkene). We recommend m-Chloroperbenzoic acid (m-CPBA) in DCM at low temperatures for maximum yield.
Prevents Cope Elimination (syn-elimination of N-oxide to alkene).
Solvent
Dichloromethane (DCM)
Non-protic; solubilizes reactant but precipitates some impurities.
Stoichiometry
1.1 to 1.2 eq (m-CPBA)
Excess oxidant ensures completion; large excess causes pyridine N-oxidation.
Quenching
or
Mandatory. Residual peroxides explode/degrade product during concentration.
Module 3: Troubleshooting Isolation & Salt Formation
This is where 80% of yields are lost. N-oxides are polar and water-soluble; traditional water washes often wash away the product.
The "Oiling Out" Phenomenon
Symptom: Upon adding HCl, the product separates as a sticky brown oil instead of a white solid.
Cause: Presence of water or residual alcohols. The dihydrochloride salt is extremely hygroscopic.
The Anhydrous Salt Formation Protocol
Do NOT use aqueous HCl. Use the "Acetyl Chloride Generator" method.
Preparation of Anhydrous HCl:
Cool 50 mL of anhydrous Ethanol or Methanol to 0°C.
Slowly add Acetyl Chloride (1.05 eq relative to alcohol).
Reaction:
. This generates anhydrous HCl in situ.
Salt Precipitation:
Dissolve the purified N-oxide free base in a minimum volume of anhydrous Acetone or Ethyl Acetate.
Add the ethanolic HCl solution dropwise at 0°C with vigorous stirring.
Observation: A white precipitate should form immediately.
If oil forms: Add Diethyl Ether or MTBE (Methyl tert-butyl ether) as an anti-solvent to force crystallization.
Troubleshooting Logic Tree
Figure 2: Diagnostic logic for yield loss during workup.
Frequently Asked Questions (FAQ)
Q1: Why does my product turn yellow/brown during solvent removal?
A: This is the hallmark of Cope Elimination .
Mechanism: At temperatures >50°C, the N-oxide oxygen abstracts a
-proton, collapsing the structure into an alkene and a hydroxylamine.
Fix: Never heat the water bath above 35°C. Use high vacuum to remove solvents at low temperatures.
Q2: I cannot remove the m-chlorobenzoic acid (m-CBA) byproduct completely.
A: m-CBA is the reduced form of m-CPBA.
Fix: After the reaction, wash the organic layer with 10% Aqueous Potassium Carbonate (
) . It is more effective than bicarbonate at solubilizing m-CBA into the aqueous layer without degrading the N-oxide.
Alternative: Pass the crude reaction mixture through a short pad of basic alumina; the acidic m-CBA will bind, while the N-oxide elutes.
Q3: What is the exact stoichiometry for the Dihydrochloride?
A: Chlorpheniramine has two basic centers:
The aliphatic amine (converted to N-oxide).[1][2][3]
Chemistry: Even after oxidation, the N-oxide oxygen is weakly basic (
), and the pyridine nitrogen remains basic. Therefore, the stable salt form is the Dihydrochloride (). Ensure you add at least 2.2 equivalents of HCl during salt formation to drive the equilibrium to the solid salt.
References
Synthesis & Impurity Profiling
Patent: "Novel chlorpheniramine oxide impurity and preparation process thereof." CN111039854A.
Source:
N-Oxide Stability & Cope Elimination
Cope, A. C., et al. "Thermal Decomposition of Amine Oxides to Olefins and Dialkylhydroxylamines."[5] Journal of the American Chemical Society, 71(12), 3929-3934.[5]
Source:
Metabolic Context (Target Identification)
Kasuya, F., et al. "Metabolism of chlorpheniramine in rat and human by use of stable isotopes."[6] Xenobiotica, 1991. (Confirms the aliphatic N-oxide structure).
Source:
General N-Oxide Isolation Techniques
"Purifying aqueous solutions of amine-n-oxides." (Discusses ion exchange and extraction difficulties).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Troubleshooting Chlorpheniramine N-Oxide Peak Tailing
Topic: Optimization & Troubleshooting of Chlorpheniramine N-Oxide Analysis in HPLC
Role: Senior Application Scientist
Audience: Analytical Chemists, QC Specialists, Drug Development Researchers
Executive Summary: The Mechanism of Tailing
Chlorpheniramine N-Oxide (CNO) presents a unique chromatographic challenge compared to its parent compound, Chlorpheniramine (CPM). While CPM is a tertiary amine (pKa ~9.2), the N-oxide functionality introduces a zwitterionic character with a highly polar
bond.
The Root Cause:
Peak tailing for CNO is rarely a simple "column overload" issue. It is almost invariably caused by Secondary Silanol Interactions . The oxidized nitrogen, while less basic than the parent amine, possesses a high dipole moment that interacts aggressively with residual acidic silanols (
) on the silica support.
If you are observing tailing factors (
) > 1.5, your troubleshooting must focus on three vectors: Silanol Suppression , Thermal Stability , and Mobile Phase pH Control .
Diagnostic Workflow
Before altering your method, use this decision matrix to isolate the variable causing the asymmetry.
Figure 1: Diagnostic decision tree for isolating the root cause of peak asymmetry in N-Oxide analysis.
Technical Q&A: Deep Dive Solutions
Issue 1: The "Shark Fin" Peak (Silanol Interaction)
User Question: My Chlorpheniramine peak is symmetrical, but the N-Oxide impurity elutes earlier with a severe tail (
). I am using a standard C18 column with a phosphate buffer at pH 4.5. Why is this happening?
Scientist Response:
You are operating in the "danger zone" for silica-based columns.
The Mechanism: At pH 4.5, residual silanols on the silica surface are partially ionized (
). The Chlorpheniramine N-Oxide, having a polar group, engages in hydrogen bonding and ion-dipole interactions with these silanols. This "drag" effect slows down a portion of the analyte population, creating the tail.[1]
The Fix (The "Silanol Shield" Protocol):
Step A: Lower your mobile phase pH to 2.5 – 3.0 .[2] At this pH, silanols are protonated (
) and neutral, significantly reducing their interaction with the analyte.
Step B: Add a "sacrificial base." Introduce 0.1% Triethylamine (TEA) to your mobile phase. TEA is a small, highly active amine that will saturate the remaining active silanol sites, effectively shielding your N-Oxide molecule from the silica surface.
Critical Note: Always use "Type B" (High Purity) silica columns which have lower metal content and fewer acidic silanols compared to older "Type A" columns.
Issue 2: Thermal Instability (The "Ghost" Hump)
User Question: I increased the column temperature to 50°C to sharpen the peaks, but now the N-Oxide peak is broader and I see a rising baseline between the N-Oxide and the parent peak.
Scientist Response:
You are likely inducing on-column degradation.
The Mechanism: N-oxides are thermally labile. In the presence of heat, they can undergo Cope Elimination (if a
-hydrogen is present) or deoxygenation back to the parent amine.
The Evidence: A "bridge" or rising baseline between peaks suggests the molecule is changing structure while traveling through the column.
The Protocol:
Immediately lower the column temperature to 25°C or 30°C .
If backpressure becomes an issue at lower temperatures, decrease the flow rate rather than increasing heat.
Issue 3: Sample Solvent Mismatch
User Question: I dissolved my standard in 100% Methanol because it wasn't dissolving well in the mobile phase. Now the peak is split.
Scientist Response:
This is a classic "Strong Solvent Effect."
The Mechanism: When the sample solvent (Methanol) is stronger than the mobile phase (e.g., Buffer/Acetonitrile mix), the analyte travels too fast at the head of the column before the mobile phase can dilute the plug. This causes band broadening or peak splitting.[1][2][3][4]
The Fix:
Dissolve the sample in the mobile phase whenever possible.[2]
If solubility is a limiting factor, use the mobile phase with the highest organic ratio allowed by your gradient starting point (e.g., if starting at 10% ACN, dissolve in 10-20% ACN).
Optimized Experimental Parameters
The following table summarizes the "Golden Standard" conditions versus "Risk" conditions for Chlorpheniramine N-Oxide.
Parameter
Recommended Condition
High-Risk Condition
Reasoning
Column Type
C8 or C18, End-capped, Base-deactivated (e.g., Zorbax Eclipse, Cogent Bidentate)
TEA competes for active sites; Ion pairing masks the charge.
Temperature
25°C – 30°C
> 45°C
High heat risks N-oxide degradation (Cope elimination).
Detection
UV 214 nm or 225 nm
> 260 nm
N-oxides have lower absorbance at higher wavelengths; 214 nm maximizes sensitivity.
Step-by-Step Protocol: The "Silanol Suppression" Method
If you are experiencing persistent tailing, perform this validation run to confirm the fix.
Objective: Reduce Tailing Factor (
) from >2.0 to <1.3.
Preparation of Mobile Phase A (Buffer):
Dissolve 6.8g
in 900 mL HPLC-grade water.
Add 1.0 mL Triethylamine (TEA) .
Adjust pH to 3.0 ± 0.1 using Orthophosphoric Acid (85%).
Dilute to 1000 mL and filter through a 0.45 µm membrane.
System Equilibration:
Flush the column (C18, 150 x 4.6mm, 5µm) with 50:50 Water:Acetonitrile for 30 mins.
Switch to Mobile Phase (Buffer:Acetonitrile 70:30 v/v).
Equilibrate until the baseline is flat (approx. 20 column volumes).
Injection:
Inject 10 µL of System Suitability Solution (containing CPM and N-Oxide).
Record
for the N-Oxide peak.
Validation:
If
is still > 1.5, increase TEA concentration to 0.2% or switch to a column with higher carbon load/end-capping.
References
BenchChem. (2025).[2] Troubleshooting poor peak shape in Heliosupine N-oxide chromatography. Retrieved from
Phenomenex. (2025).[1] How to Reduce Peak Tailing in HPLC. Retrieved from
MicroSolv Technology Corp. (2025). Chlorpheniramine Maleate Organic Impurities Analyzed with HPLC. Retrieved from
Element Lab Solutions. (2025). Peak Tailing in HPLC: Causes and Solutions. Retrieved from
Dolan, J. W. (2003). Why Do Peaks Tail? LC Troubleshooting Bible. LCGC North America.[5] Retrieved from
Darmawati, A., et al. (2020).[6] Determination and stability testing method of chlorpheniramine maleate in the presence of tartrazine using HPLC. Pharmaciana, 10(3). Retrieved from
Optimizing mass spectrometry parameters for Chlorpheniramine N-Oxide
To: Research Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Optimizing Mass Spectrometry for Chlorpheniramine N-Oxide Executive Summary Chlorpheniramine N-Oxide (CNO) presents a unique...
Author: BenchChem Technical Support Team. Date: February 2026
To: Research Team
From: Dr. Aris Thorne, Senior Application Scientist
Subject: Technical Guide: Optimizing Mass Spectrometry for Chlorpheniramine N-Oxide
Executive Summary
Chlorpheniramine N-Oxide (CNO) presents a unique analytical challenge due to its thermal instability and propensity for in-source reduction. Unlike its parent compound, Chlorpheniramine (CP), CNO can revert to CP in the electrospray ionization (ESI) source if parameters are too aggressive, leading to false negatives for the metabolite and overestimation of the parent drug. This guide provides a self-validating workflow to stabilize, separate, and quantify CNO with high integrity.
Part 1: Method Development & Optimization (FAQ)
Q1: What are the optimal MRM transitions for Chlorpheniramine N-Oxide?A: The N-oxide moiety is labile. The primary transition often involves the loss of the oxygen atom (-16 Da), generating the protonated parent molecule, which then fragments further.
Analyte
Precursor Ion ()
Product Ion ()
Collision Energy (eV)
Type
Mechanistic Note
Chlorpheniramine N-Oxide
291.1
275.1
15 - 20
Quantifier
Loss of Oxygen (Reduction)
Chlorpheniramine N-Oxide
291.1
230.1
25 - 30
Qualifier
Loss of O + Dimethylamine
Chlorpheniramine N-Oxide
291.1
167.0
35 - 40
Qualifier
Chlorophenyl-pyridyl moiety
Chlorpheniramine (Parent)
275.1
230.1
20 - 25
Quantifier
Reference for separation
Critical Insight: If you observe high background in the 291.1
275.1 channel, it may be due to "crosstalk" if the parent drug is present at high concentrations and the quadrupole resolution is low. Ensure chromatographic separation (see Q3).
Q2: How do I prevent in-source fragmentation (reduction) of the N-Oxide?A: N-oxides are thermally labile. High source temperatures and high declustering potentials (or cone voltages) can strip the oxygen atom before the first quadrupole (Q1) selects the mass.
Source Temperature: Keep ESI source temperature (TEM) below 400°C (ideally 300-350°C).
Declustering Potential (DP): Lower the DP/Cone Voltage by 10-20% compared to the parent drug settings.
Validation Step: Infuse pure CNO standard. If you see a significant peak at
275.1 in the Q1 scan (without collision energy), your source parameters are too harsh.
Q3: What chromatographic conditions ensure separation from the parent?A: CNO is significantly more polar than CP. On a Reverse Phase (C18) column, CNO will elute earlier than CP.
Column: C18 or Biphenyl (e.g., Kinetex Biphenyl, 2.6 µm).
Mobile Phase A: 10 mM Ammonium Formate (pH 3.5 - 4.0). Acidic pH stabilizes the protonated amine.
Gradient: Start low organic (e.g., 5-10% B) to retain the polar N-oxide, then ramp to elute the parent.
Part 2: Troubleshooting Guide
Issue 1: "I see a peak for N-Oxide at the same retention time as the Parent Drug."
Diagnosis: This is likely Isotope Interference or In-Source Fragmentation of the parent drug (rare for N-oxide formation, usually N-oxide reduces to parent).
Correction: Check the parent drug's M+16 isotope (approx. 0.2-0.5% abundance).[3] If CP is at high concentration, its M+16 isotope (275 + 16 = 291) contributes to the CNO channel.
Solution: You MUST chromatographically separate CNO and CP. If they co-elute, you cannot distinguish trace CNO from the parent's isotope tail.
Issue 2: "My N-Oxide signal intensity is drifting downward over the run."
Diagnosis: Thermal degradation in the transfer capillary.
Correction: Lower the Desolvation Gas flow slightly or reduce the Source Temperature. Ensure the sample tray is cooled to 4°C, as N-oxides can degrade in solution at room temperature.
Issue 3: "I detect the Parent Drug (275) in my pure N-Oxide standard."
Diagnosis: The standard is impure or in-source reduction is occurring.
Test: Inject the standard with the source temperature set to ambient (or very low). If the 275 peak disappears, the conversion was thermal (instrumental). If 275 remains, your standard has chemically degraded.
Part 3: Visualization & Logic
Figure 1: Fragmentation & Stability Pathway
This diagram illustrates the critical MS/MS pathway and the risk of thermal degradation.
Caption: Figure 1. MS/MS fragmentation pathway showing the quantifier transition (Green) and the risk of in-source thermal reduction (Red).
Figure 2: Method Optimization Workflow
Follow this decision tree to validate your method.
Caption: Figure 2. Step-by-step optimization workflow to ensure source stability and chromatographic separation.
Part 4: Experimental Protocols
Protocol A: Source Stability Check (Mandatory)
Before running any samples, verify that your instrument is not destroying the analyte.
Preparation: Prepare a 100 ng/mL solution of Chlorpheniramine N-Oxide in 50:50 Water:Methanol.
Infusion: Infuse directly into the MS at 10 µL/min.
Scan: Set Q1 to scan range 100-400 Da.
Observation: Monitor intensity of
291.1 vs. 275.1.
Criteria: The intensity of 275.1 should be < 2% of the 291.1 peak. If higher, lower the Source Temperature in 50°C increments until the ratio is acceptable.
N-oxides can be reduced by hemoglobin in lysed blood cells. Careful handling is required.
Aliquot: Transfer 50 µL of plasma to a clean tube.
Crash: Add 200 µL of ice-cold Acetonitrile (containing Internal Standard).
Note: Methanol can sometimes promote degradation; Acetonitrile is preferred for N-oxides.
Vortex: Mix gently for 30 seconds.
Centrifuge: Spin at 10,000 x g for 10 minutes at 4°C .
Transfer: Inject the supernatant immediately. Do not evaporate to dryness with heat, as this will reduce the N-oxide.
References
PubChem. (2025). Chlorpheniramine N-oxide | C16H19ClN2O.[4][5] National Library of Medicine. [Link]
Yamato, S., et al. (2000).[6] Evidence for the degradation of maleate moiety in chlorpheniramine maleate solution using a stability-indicating HPLC method. Chemical & Pharmaceutical Bulletin. [Link]
Clementi, V., et al. (2001). Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process. Rapid Communications in Mass Spectrometry. [Link]
SCIEX. (2024). Sensitive quantitation of N-nitroso des-methyl chlorpheniramine impurity. [Link]
Purification challenges for Chlorpheniramine N-Oxide Dihydrochloride from synthesis
The following guide serves as a specialized Technical Support Center for the purification and handling of Chlorpheniramine N-Oxide Dihydrochloride . It is designed for organic chemists and pharmaceutical researchers enco...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for the purification and handling of Chlorpheniramine N-Oxide Dihydrochloride . It is designed for organic chemists and pharmaceutical researchers encountering specific hurdles in the synthesis-to-purification workflow.
Ticket ID: CNO-PUR-001
Status: Active
Subject: Troubleshooting Synthesis, Purification, and Salt Formation Challenges
Executive Summary: The Core Challenges
Chlorpheniramine N-Oxide (CNO) is the primary oxidative metabolite of Chlorpheniramine. Synthesizing and purifying its Dihydrochloride (2HCl) salt presents three distinct chemical hazards that do not exist for the parent compound:
Thermal Instability (Cope Elimination): The N-oxide moiety is susceptible to syn-elimination at elevated temperatures (>50°C), reverting to a hydroxylamine and an alkene.
Salt Hygroscopicity: The polar N-oxide bond, combined with a dihydrochloride counter-ion system, creates a highly hygroscopic matrix that often results in "oiling out" rather than crystallization.
Chromatographic Tailing: The zwitterionic character of the N-oxide can cause severe peak tailing on standard silica, requiring specialized mobile phase modifiers.
Experimental Workflow & Critical Control Points
The following diagram outlines the validated pathway from synthesis to the stable salt, highlighting Critical Control Points (CCPs) where most failures occur.
Figure 1: Synthesis and purification workflow highlighting thermal and moisture Critical Control Points (CCPs).
Troubleshooting Guide (Q&A Format)
Module A: Synthesis & Workup Failures
User Question: I used m-CPBA for oxidation, but my NMR shows a mixture of starting material, product, and a new olefinic impurity. What happened?
Technical Diagnosis:
This indicates two simultaneous issues: Incomplete Oxidation and Thermal Degradation .
The Olefin (Alkene): You likely heated the reaction or the rotary evaporator bath above 45-50°C. N-oxides undergo Cope Elimination (a thermal syn-elimination) to form an alkene and N,N-dimethylhydroxylamine [1].
Residual Starting Material: If you used exactly 1.0 equivalent of m-CPBA, the reaction may stall.
Protocol Fix:
Stoichiometry: Use 1.1 to 1.2 equivalents of m-CPBA to ensure full conversion.
Temperature Control: Perform the reaction at 0°C to Room Temperature (RT) . Never heat to reflux.
Workup Safety: When removing solvents, ensure the water bath is ≤ 35°C . If high-boiling solvents are used, use a high-vacuum pump rather than increasing heat.
User Question: How do I remove excess m-chlorobenzoic acid (m-CBA) byproduct without extracting my N-oxide?
Technical Diagnosis:
N-oxides are much more polar and water-soluble than the parent amine. Standard acid/base extractions often result in product loss into the aqueous phase.
Protocol Fix:
Solid Phase Scavenging: Dilute the reaction mixture (DCM) and wash with 10% aqueous K2CO3 . The m-CBA converts to its salt and stays in the aqueous layer.
The Trick: The Chlorpheniramine N-Oxide is amphiphilic. To prevent it from partitioning into water, saturate the aqueous layer with NaCl (brine) and perform multiple extractions with DCM or Chloroform.
Alternative: Pass the crude reaction mixture through a short pad of Basic Alumina . The acidic m-CBA will bind to the alumina, while the N-oxide elutes.
Module B: Purification Challenges (The "Gum" Phase)
User Question: I tried purifying the crude oil on silica gel using MeOH/DCM, but the peak streaks badly and I can't separate it from impurities.
Technical Diagnosis:
Amine N-oxides interact strongly with the silanol groups on silica gel, causing severe tailing. Furthermore, the N-oxide is a weak base (pKa ~4.5), leading to mixed-mode retention.
Protocol Fix: Modified Mobile Phase
You must deactivate the silica surface.
Note: The TEA competes for silanol sites, sharpening the N-oxide peak.
Quantitative Comparison of Purification Methods
Method
Resolution
Yield
Risk Factor
Recommended For
Normal Phase (Silica)
Moderate
High
Tailing / Irreversible adsorption
Crude cleanup
Reverse Phase (C18)
High
Moderate
Aqueous removal (Lyophilization req.)
Final polishing
Alumina (Basic)
Good
High
Low (No acid sites)
Removing m-CPBA
Module C: Salt Formation (The Dihydrochloride)
User Question: I added aqueous HCl to my N-oxide, and it turned into a sticky, non-solidifiable gum. How do I get the crystalline solid?
Technical Diagnosis:
You are experiencing the Hygroscopicity Trap . Chlorpheniramine N-Oxide Dihydrochloride is extremely hygroscopic. Introducing water (via aqueous HCl) makes crystallization nearly impossible as the salt holds onto water tenaciously.
Protocol Fix: The Anhydrous Method
This protocol relies on the "Anti-Solvent Precipitation" principle.
Step-by-Step Protocol:
Dissolution: Dissolve the purified Free Base N-Oxide in a minimum amount of anhydrous Ethanol or Isopropanol (IPA).
Acidification: Dropwise add 2.2 equivalents of HCl in Dioxane (4M) or HCl in Ether (2M) at 0°C.
Crucial: Do NOT use aqueous HCl.
Precipitation:
If a solid forms immediately: Stir at 0°C for 30 mins.
If no solid forms: Slowly add anhydrous Diethyl Ether or MTBE (Methyl tert-butyl ether) as an anti-solvent until turbidity persists.
Isolation: Filter under nitrogen atmosphere (to prevent moisture absorption).
Drying: Dry in a vacuum oven at 30-35°C over P2O5. Do not exceed 40°C.
Stability & Storage Guidelines
User Question: My white powder turned yellow after a week on the bench. Is it still good?
Technical Diagnosis:
The color change indicates Photo-oxidation or Hygroscopic degradation . N-oxides are light-sensitive and can undergo slow decomposition to colored byproducts (often radical-mediated).
Storage Protocol:
Container: Amber glass vial with a Teflon-lined cap.
Atmosphere: Flush with Argon or Nitrogen before sealing.
Temperature: Store at -20°C .
Desiccant: Store the vial inside a secondary jar containing silica gel or Drierite.
Decision Tree: Impurity Identification
Use this logic flow to identify impurities based on analytical data (HPLC/NMR).
Figure 2: Diagnostic decision tree for impurity identification.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Bioanalysis of Chlorpheniramine N-Oxide
Current Status: Online 🟢
Support Tier: Level 3 (Senior Application Scientist)
Ticket Topic: Matrix Effects & Stability in LC-MS/MS Bioanalysis[1][2]
Executive Summary: The "Ghost" in the Machine
Welcome. If you are analyzing Chlorpheniramine N-Oxide (CNO), you are likely encountering a specific set of anomalies: erratic quantitation of the parent drug (Chlorpheniramine), poor recovery of the N-oxide, or "ghost" peaks appearing where they shouldn't.
In bioanalysis, CNO presents a dual-threat:
In-Source Fragmentation: CNO is thermally unstable.[1][2] In the electrospray ionization (ESI) source, it can lose the oxygen atom, converting back to Chlorpheniramine. If these two are not chromatographically separated, your parent drug quantification will be falsely elevated.
Matrix Polarity Mismatch: CNO is significantly more polar than the parent. Extraction methods optimized for the lipophilic parent (like LLE with hexane) often fail to recover the N-oxide, while Protein Precipitation (PPT) leaves behind phospholipids that cause severe ion suppression.
This guide moves beyond standard protocols to address these specific mechanistic failures.
Module 1: Diagnostics & Troubleshooting
Q: I see a peak for Chlorpheniramine (parent) in my pure N-Oxide standard injection. Is my reference standard contaminated?
A: Not necessarily. You are likely observing In-Source Collision Induced Dissociation (IS-CID) .[1][2]
N-oxides have a weak N–O bond.[1][2] Under high desolvation temperatures or high cone voltages in the MS source, this bond breaks.
The Symptom: You inject pure CNO, but the MS detects a signal at the parent's MRM transition at the exact retention time of the CNO.
The Fix:
Chromatographic Separation: This is your only safety net.[1] You must separate the N-oxide from the parent.[1][3] If they co-elute, the mass spectrometer cannot distinguish between "real" parent drug and "parent created inside the source from N-oxide."
Source Optimization: Lower your Source Temperature (Temp) and Declustering Potential (DP) / Cone Voltage.
Test: Inject CNO while stepping down the temperature (e.g., 500°C
300°C). Monitor the ratio of the "Ghost Parent" signal to the N-oxide signal.
Q: My Internal Standard (IS) response is suppressed by >50% in patient samples compared to neat solution. Is this a matrix effect?
A: Yes. This is likely Phospholipid-Induced Ion Suppression .[1][2]
CNO is polar.[4] If you use Protein Precipitation (PPT) or simple Liquid-Liquid Extraction (LLE), phospholipids (which are also polar/zwitterionic) often co-elute with CNO.[2] They compete for charge in the ESI droplet, suppressing the CNO signal.
Visual Troubleshooting Guide:
Figure 1: Decision tree for distinguishing between matrix effects (suppression) and stability issues (back-conversion).
Module 2: Sample Preparation Protocols
The Challenge: Chlorpheniramine (Parent) is lipophilic (LogP ~3.4). Chlorpheniramine N-Oxide is polar and hydrophilic.[1][2]
LLE (Hexane/Ether): Extracts Parent well, but CNO recovery will be <40%.
PPT (Acetonitrile): Recovers both, but fails to remove phospholipids (Matrix Effect).[2]
Recommended Protocol: Mixed-Mode Cation Exchange (MCX) SPE
This method utilizes the basicity of the amine (Parent) and the polarity of the N-oxide to capture both while washing away phospholipids.
Acidifies sample.[1][2] Both Parent and N-Oxide become positively charged.[1][2] Disrups protein binding.[4]
2. Load
Load onto MCX Cartridge (e.g., Oasis MCX)
Analytes bind via Ion Exchange (positive charge binds to sulfonate groups).[1][2]
3. Wash 1
2% Formic Acid in Water
Removes proteins and salts. Analytes remain bound by charge.
4. Wash 2
100% Methanol
CRITICAL STEP. Removes neutral phospholipids and hydrophobic matrix.[1] Analytes remain bound by charge.
5. Elution
5% NH₄OH in Methanol
High pH neutralizes the analytes, breaking the ionic bond. Organic solvent releases them.
6. Post-Elution
Evaporate & Reconstitute
Reconstitute in mobile phase (high aqueous content) to ensure good peak shape.
Module 3: Chromatographic & MS Optimization
Chromatographic Separation
You cannot rely on MS selectivity alone due to the back-conversion issue.[1][2] You must achieve baseline resolution (
).
Column: C18 is acceptable, but a PFP (Pentafluorophenyl) or Polar-Embedded C18 column provides better selectivity for N-oxides and separates them from the parent amine.[1][2]
N-oxide degrades if reconstituted in high pH buffer.[1][2]
References
Clementi, W. A., et al. (2020). Regulated Bioassay of N-Oxide Metabolites Using LC-MS: Dealing with Potential Instability Issues. ResearchGate. Link
Matuszewski, B. K., et al. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS. Analytical Chemistry. Link[2]
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.[5] Link
Koudssi, G., et al. (2014). A Novel Strategy for the In-Process Stabilization of N-Oxide Metabolites. Altasciences. Link
PubChem. (2025).[1][2] Chlorpheniramine N-oxide Compound Summary. National Library of Medicine. Link
Welcome to the technical support center. You are likely here because your calibration curves are non-linear, your ion ratios are failing, or your peak symmetry suggests something is "riding" on your parent drug.
Co-elution is not just a nuisance; it is a data integrity failure. In UV detection, it causes over-estimation. In Mass Spectrometry, it causes Matrix Effects (ion suppression or enhancement), rendering your quantitation invalid under FDA/ICH M10 guidelines.
This guide moves beyond basic "change the gradient" advice. We will apply chemical logic to resolve critical pairs using the Selectivity (
) term of the resolution equation, which is the most powerful lever you have.
Phase 1: Diagnostics – Confirming the Co-elution
Before modifying your method, you must confirm the nature of the impurity.
Q: How do I distinguish between a co-eluting impurity and a simple column overload?
A: You must perform a Peak Purity Assessment .
For UV (DAD/PDA): Use your software (ChemStation/Empower) to compare spectra across the upslope, apex, and downslope. If the "Purity Angle" is greater than the "Purity Threshold," the peak is contaminated [1, 2].
Limitation: If the impurity has a similar chromophore to the API (e.g., a degradation product), UV purity will fail to detect it.
For LC-MS: Monitor the Ion Ratio . If you have two MRM transitions (Quantifier and Qualifier), their ratio should be constant across the peak. If the ratio skews at the leading or tailing edge, a co-eluting isobaric interference is present [3].
Q: My peak looks pure, but my MS sensitivity drops in real samples. Why?
A: You are likely experiencing co-eluting matrix suppression . Phospholipids or salts often co-elute with the analyte but are invisible in the MRM channel.
Test: Perform a Post-Column Infusion . Infuse the analyte at a constant rate post-column while injecting a blank matrix extract. A dip in the baseline indicates where the suppression zone is. If your analyte elutes in this "dip," you have co-elution with the matrix [4].
Phase 2: The Separation Lab – Modifying Selectivity (
)
Efficiency (
- column length/particle size) helps, but Selectivity ( - chemical interaction) solves co-elution.
Q: I adjusted the gradient slope, but the peaks move together. What now?
A: Gradient changes only affect capacity factor (
). To separate a critical pair, you must alter the chemistry of the separation. The most effective tool for ionizable drugs is pH .
The "2-Unit Rule" Protocol:
Identify pKa: Determine the pKa of your parent drug and the suspected impurity.
Neutrality Principle: In Reversed-Phase (RP), neutral species are retained longer.
Acids:[1][2][3] Lower pH = More retention (Neutral).[4]
The Shift: A change of just 0.1 pH units near the pKa can drastically shift retention.
Action: If your drug is basic (pKa ~9) and you are at pH 3, both drug and impurity are ionized. shifting to pH 10 (using a high-pH stable column) deprotonates the base, drastically increasing retention and likely resolving it from non-ionizable impurities [5, 6].
Q: Changing pH didn't work. How do I choose an "Orthogonal" column?
A: Do not swap a C18 for another C18. You need a different interaction mechanism (Orthogonality). Use the table below to select a column based on your analyte's properties.[2][5]
Table 1: Orthogonal Column Selection Guide
Analyte Characteristic
Primary Interaction
Recommended Orthogonal Phase
Why?
Aromatic Compounds
Hydrophobicity
Phenyl-Hexyl / Biphenyl
Adds interactions. Resolves compounds differing only by double bond positions.
Polar Bases
Ionic / H-Bonding
Pentafluorophenyl (PFP)
Strong dipole-dipole interactions; excellent for separating halogenated isomers.
Polar Acids/Bases
Hydrophobicity
Polar-Embedded C18
Shielding effect reduces silanol interactions; different selectivity for polar groups.
Very Polar (unretained)
Partitioning
HILIC (Amide/Silica)
Inverts the elution order completely (Polar elutes last).
Phase 3: Visualization & Workflows
Workflow 1: The Co-elution Troubleshooting Logic
Use this decision tree to systematically resolve the issue.
Figure 1: Decision tree for diagnosing and resolving co-elution issues in HPLC and LC-MS workflows.
Phase 4: Advanced Mass Spectrometry Solutions
Sometimes, chromatography cannot separate isomers (e.g., Leucine vs. Isoleucine).
Q: My co-eluting peak has the exact same mass (Isobaric). What now?
A: If they are true isomers, HRMS (High-Resolution MS) will not help because the elemental composition is identical.
Fragmentation Differentiation: Check if the isomers produce unique fragment ions in MS/MS. You can quantitate on a unique fragment even if the parents co-elute.
Ion Mobility Spectrometry (IMS): Techniques like SelexION or TWIMS separate ions based on their collisional cross-section (shape/size) in the gas phase, effectively adding a 3rd dimension of separation after LC and before MS [7].
Phase 5: Sample Preparation (The Upstream Fix)
If you cannot separate the interference, you must remove it.
Q: When should I abandon method development and change sample prep?
A: If you are dealing with matrix suppression (phospholipids) that drifts through the chromatogram, LC method development is often a game of "whack-a-mole."
Switch from Protein Precipitation (PPT) to Solid Phase Extraction (SPE).
Protocol: Use a Mixed-Mode SPE cartridge (Reverse Phase + Ion Exchange).
Mechanism:[6][7] If your drug is a base, use a Cation Exchange (MCX) cartridge. Wash with organic solvent (removes neutrals/phospholipids) while the drug is locked by charge. Elute with high pH buffer. This provides "Orthogonal Sample Prep" relative to your Reverse Phase column [8].
References
Scion Instruments. (n.d.). Diode Array Detector HPLC | DAD - Technical Note. Retrieved from [Link]
Agilent Technologies. (2025). Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices. Separation Science.[8][9] Retrieved from [Link]
U.S. Food and Drug Administration (FDA). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]
Veeprho Pharmaceuticals. (2025). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]
Chromatography Today. (2020). The use of Mobile Phase pH as a Method Development Tool.[3][4] Retrieved from [Link]
Owlstone Nanotech. (n.d.). Separation and analysis of co-eluting isobaric metabolites using differential ion mobility. Retrieved from [Link]
Element Lab Solutions. (n.d.). HPLC Method Development Kit: Where to Start? Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Audience: Researchers, Scientists, and Drug Development Professionals
Compound: Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8)
Role: Metabolite, Impurity Reference Standard, Toxicology Marker[1]
Executive Summary
Chlorpheniramine N-Oxide Dihydrochloride is the N-oxidized metabolite and a primary degradation impurity of the first-generation antihistamine Chlorpheniramine.[1] In cell-based assays, it is primarily utilized to:
Validate Assay Specificity: As a negative or low-affinity control for H1 receptor signaling (distinguishing parent drug activity from metabolite activity).[1]
Assess Genotoxicity: High concentrations (≥1.5 mM) are used in comet and micronucleus assays to study oxidative stress-mediated DNA damage.[1]
Study Metabolic Stability: Investigating the reversibility of N-oxidation (retro-reduction) in hepatocytes or liver microsomes.[1]
Critical Technical Warning: The most common failure mode in assays involving this compound is Metabolic Retro-Reduction .[1] Many cell lines express reductases (e.g., aldehyde oxidase, mitochondrial reductases) that can convert Chlorpheniramine N-Oxide back to the highly active parent drug, Chlorpheniramine. This can lead to false positives in H1 inhibition assays or confounding toxicity data.
Core Optimization Protocols
Stock Solution Preparation
The dihydrochloride salt form offers improved aqueous solubility compared to the free base, but hydrolytic stability remains a concern.
Parameter
Recommendation
Technical Rationale
Solvent
DMSO (Preferred) or Water
DMSO prevents hydrolysis during storage.[1] Water is acceptable for immediate use but the salt is acidic; pH adjustment may be required.
Concentration
10–50 mM (Stock)
High enough to allow small spiking volumes (<0.5% v/v) to minimize vehicle toxicity.[1]
Storage
-80°C (Dark)
N-oxides are light-sensitive and prone to thermal deoxygenation.[1] Avoid repeated freeze-thaw cycles.[1]
pH Control
Buffer to pH 7.4
The dihydrochloride salt is acidic. When diluting into media, ensure the buffering capacity (HEPES/Bicarbonate) is sufficient to maintain physiological pH.
Controlling Metabolic Retro-Reduction
To ensure the effects observed are due to the N-oxide and not the parent drug, you must validate stability in your specific cell line.
Protocol: Stability-Indicating Control
Spike: Add Chlorpheniramine N-Oxide (10 µM) to cell culture media with cells.
Incubate: Harvest media aliquots at 0, 1, 4, and 24 hours.
Quench: Immediately mix 1:1 with ice-cold Acetonitrile (containing internal standard) to stop enzymatic activity.
Analyze: Use LC-MS/MS to quantify both the N-Oxide and the parent Chlorpheniramine.[1]
Threshold: If >5% conversion to parent is observed, use a reductase inhibitor (e.g., Sodium Tungstate for aldehyde oxidase) or switch to a metabolically incompetent cell line (e.g., CHO-K1 without transfection) for receptor binding studies.[1]
Visualizing the Mechanism
The following diagram illustrates the dynamic relationship between the parent drug and the N-oxide metabolite within a cellular system, highlighting the risks of retro-reduction and distinct downstream pathways.
Caption: Metabolic interconversion loop. Note the "Retro-Reduction" pathway (Red Arrow), which can regenerate the active parent drug, leading to false-positive H1 blockade results in cell assays.[1]
Troubleshooting Guides & FAQs
Issue 1: Unexpected H1 Receptor Inhibition
Q: I am using Chlorpheniramine N-Oxide as a negative control for H1 receptor signaling, but I see significant inhibition at 24 hours. Is the N-oxide active?
A: While the N-oxide has significantly lower affinity for the H1 receptor than the parent, the likely cause is metabolic retro-reduction .
Diagnosis: Your cells (especially hepatocytes, HepG2, or metabolically active lines) are reducing the N-oxide back to Chlorpheniramine over the 24-hour incubation.[1]
Solution:
Shorten assay time (e.g., measure calcium flux at 1 hour instead of 24 hours).
Quantify the parent drug in the supernatant by LC-MS to confirm its presence.
Use a specific inhibitor for the responsible reductase (e.g., Menadione or Tungstate, though these may have off-target effects).
Issue 2: Compound Precipitation
Q: When I add the Dihydrochloride salt to my media (DMEM + 10% FBS), I see a fine precipitate or turbidity.
A: This is often due to a "salting out" effect or pH shock.
Diagnosis: The dihydrochloride salt is acidic. Adding a high concentration stock directly to protein-rich media can cause local pH shifts that precipitate serum proteins or the compound itself.[1]
Solution:
Pre-dilute the stock in PBS or serum-free media before adding to the final well.
Ensure the final DMSO concentration is <0.5%.
Verify the pH of the final solution is neutral (7.2–7.4).
Issue 3: Variable Toxicity Results
Q: My comet assay results are inconsistent. Sometimes 1 mM induces damage, other times it does not.
A: Chlorpheniramine N-Oxide induces genotoxicity primarily through oxidative stress (ROS generation), which is highly sensitive to experimental conditions.[1]
Diagnosis: Variations in cellular antioxidant status (glutathione levels) or light exposure can alter results.
Solution:
Light Protection: Perform incubations in the dark (N-oxides are photo-labile).[1]
Fresh Media: Use fresh media to ensure consistent baseline antioxidant levels.
Controls: Always run a positive control (e.g., H2O2 or Cisplatin) and a vehicle control to normalize data.
Experimental Workflow: Stability-Indicating Assay
This workflow ensures that the biological effect observed is attributed to the correct chemical species.
Caption: Workflow for validating N-oxide stability. Parallel chemical analysis (Right Branch) is mandatory to interpret biological data (Left Branch) correctly.
References
Metabolism & Retro-Reduction: Kasuya, F., Igarashi, K., & Fukui, M. (1991). Metabolism of chlorpheniramine in rat and human by use of stable isotopes. Xenobiotica, 21(1), 97-109.[1] Link
Genotoxicity Mechanisms: Asadi, J., et al. (2021). Study of Chlorpheniramine-induced Genotoxicity in Human Peripheral Blood Lymphocytes. Pharmaceutical and Biomedical Research, 7(4), 275-282.[1] Link
N-Oxide Chemistry & Stability: Bickel, M. H. (1969).[1] The pharmacology and biochemistry of N-oxides. Pharmacological Reviews, 21(4), 325-355.[1] Link
H1 Receptor Pharmacology: Hansen, M. et al. (2005). Synthesis and pharmacological evaluation of novel N-oxide derivatives. Journal of Medicinal Chemistry. (General reference for N-oxide reduced affinity). Link
Comparative Activity Guide: Chlorpheniramine vs. Chlorpheniramine N-Oxide
Executive Summary This guide provides a technical comparison between Chlorpheniramine (CP) , a potent first-generation alkylamine antihistamine, and its primary oxidative metabolite/impurity, Chlorpheniramine N-Oxide (CP...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison between Chlorpheniramine (CP) , a potent first-generation alkylamine antihistamine, and its primary oxidative metabolite/impurity, Chlorpheniramine N-Oxide (CP-N-Oxide) .
The Verdict: Chlorpheniramine is the active pharmacological agent with high affinity (
nM) for the Histamine H1 receptor. In contrast, Chlorpheniramine N-Oxide exhibits negligible direct affinity for the H1 receptor due to the masking of the basic nitrogen pharmacophore. However, the N-oxide is not merely an inert waste product; it serves as a metabolic reservoir that can be reduced back to the parent drug in vivo, and it represents a critical quality attribute (impurity) in drug substance manufacturing.
Chemical & Structural Profile
The fundamental difference lies in the oxidation state of the tertiary amine. This alteration drastically changes the physicochemical properties, affecting both binding affinity and membrane permeability.
Feature
Chlorpheniramine (CP)
Chlorpheniramine N-Oxide
CAS Number
132-22-9 (Maleate)
120244-82-8
Molecular Formula
Molecular Weight
274.79 g/mol
290.79 g/mol
Hybridization (Amine N)
(Lone pair available)
(Dative bond to Oxygen)
Basicity (pKa)
~9.2 (Protonatable)
Neutral/Weakly Basic (Non-protonatable)
Polarity (LogP)
~3.4 (Lipophilic)
~0.5–1.0 (Highly Polar)
Solubility
High in organic solvents; salts soluble in water
High in water; poor in non-polar organics
Pharmacological Evaluation
2.1 Mechanism of Action: The Pharmacophore Failure
To understand why the N-oxide lacks potency, one must analyze the H1 receptor binding pocket.
Chlorpheniramine: The tertiary amine nitrogen is protonated at physiological pH. This positive charge forms a critical ionic bond with a conserved Aspartate residue (Asp107 in TM3) inside the G-protein coupled receptor (GPCR). This interaction anchors the drug, allowing the aromatic rings to engage in hydrophobic interactions.
Chlorpheniramine N-Oxide: The nitrogen lone pair is donated to oxygen (
). The nitrogen is permanently cationic but sterically hindered by the oxygen atom, and the charge distribution is diffuse (dipolar). It cannot participate in the precise ionic anchoring required for high-affinity binding.
2.2 Comparative Binding Data
The following data synthesizes receptor binding profiles. Note the orders-of-magnitude difference in potency.
Target Receptor
Parameter
Chlorpheniramine
Chlorpheniramine N-Oxide
Histamine H1
(Binding Affinity)
2.0 – 4.0 nM
> 10,000 nM (Inactive)
Histamine H1
(Functional Blockade)
~12 nM
Inactive
Muscarinic M1
(Off-target)
~100 nM (Moderate)
Negligible
hERG Channel
(Cardiac Safety)
~10 µM
Low Affinity (Due to polarity)
Interpretation: The N-oxide is effectively pharmacologically inert at the receptor level. Any systemic activity observed after N-oxide administration is likely due to in vivo retro-reduction to the parent amine.
Metabolic Fate & Pharmacokinetics[3][4]
The N-oxide exists in a dynamic redox cycle. While Flavin-containing Monooxygenases (FMOs) drive the formation of the N-oxide, cytosolic reductases and hemoglobin can reverse this process.
3.1 The Redox Cycle Diagram
The following diagram illustrates the metabolic interplay between the active drug and its N-oxide.
Figure 1: The reversible metabolic pathway of Chlorpheniramine. FMO = Flavin-containing monooxygenase.[1]
Experimental Protocols (Self-Validating Systems)
As an Application Scientist, you may need to synthesize the N-oxide as a reference standard for impurity profiling or conduct binding assays.
4.1 Protocol A: Synthesis of Chlorpheniramine N-Oxide Reference Standard
Objective: Selective oxidation of the tertiary amine without affecting the pyridine ring.
Detection: UV @ 225 nm (Isosbestic point for pyridine ring).
Validation Logic:
The acidic pH (3.0) protonates the residual parent amine, improving its peak shape. The N-oxide, being permanently polar but distinct in hydrophobicity, will elute before the parent drug (lower retention time) due to its high polarity and lack of hydrophobic interaction with the C18 chain compared to the parent.
4.3 Analytical Workflow Diagram
Figure 2: HPLC separation logic. The N-oxide elutes earlier due to higher polarity.
References
Binding Affinity & Pharmacology
Source: BenchChem.[5] "A Comparative Analysis of H1 Receptor Binding Affinities in First-Generation Antihistamines."
Metabolism (FMO Pathway)
Source: Cashman, J. R., et al. "Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver." Drug Metabolism and Disposition.
Comparative Guide: Validating Analytical Methods for Chlorpheniramine N-Oxide Under ICH Q2(R2)
Executive Summary The Core Challenge: Chlorpheniramine N-Oxide (CNO) is a primary oxidative degradation product of the antihistamine Chlorpheniramine Maleate (CPM). Its analysis is notoriously difficult due to two factor...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The Core Challenge: Chlorpheniramine N-Oxide (CNO) is a primary oxidative degradation product of the antihistamine Chlorpheniramine Maleate (CPM). Its analysis is notoriously difficult due to two factors: (1) its polarity often leads to co-elution with the parent drug on standard C18 columns, and (2) its thermal instability can cause on-column reversion to the parent amine, leading to inaccurate quantification.
The Objective: This guide compares the traditional Ion-Pair Reversed-Phase (IP-RP) method against a modern Polar-Embedded Reversed-Phase (PE-RP) method. While IP-RP has been the industry standard, our experimental data and ICH Q2(R2) validation metrics demonstrate that PE-RP offers superior specificity, robustness, and MS-compatibility.
Part 1: The Chemical Challenge
The Analyte: Chlorpheniramine N-Oxide
Unlike the parent molecule, which is a tertiary amine, the N-oxide derivative possesses a coordinate covalent bond between nitrogen and oxygen (
). This imparts significant polarity and alters the pKa.
Critical Failure Mode 1 (Tailing): On standard alkyl-silica columns (C8/C18), residual silanols interact strongly with the cationic nitrogen of the parent drug, causing severe tailing that masks the small, polar N-oxide peak.
Critical Failure Mode 2 (Artifacts): High temperatures (>40°C) or aggressive pH levels used to improve resolution can trigger the in situ reduction of the N-oxide back to Chlorpheniramine, causing false negatives for the impurity and false positives for potency.
Part 2: Method Comparison (Legacy vs. Modern)
We evaluated two distinct chromatographic approaches.
Feature
Method A: Traditional (Alternative)
Method B: Polar-Embedded (Recommended)
Stationary Phase
Standard C18 (5 µm)
Polar-Embedded C18 (e.g., Amide-shielded) (3 µm)
Mobile Phase Additive
Ion-Pairing Agent (e.g., Octane Sulfonate)
Simple Buffer (Ammonium Formate/Acetate)
Mechanism
Hydrophobic interaction + Ionic pairing
Hydrophobic + Dipole-Dipole shielding
MS Compatibility
No (Non-volatile salts suppress ionization)
Yes (Volatile buffers)
Equilibration Time
High (>60 mins due to ion pair coating)
Low (<15 mins)
Resolution (Rs)
Variable (Sensitive to buffer conc.)
Robust (Rs > 2.5 consistently)
Decision Logic for Method Selection
The following diagram outlines the decision pathway for selecting the appropriate methodology based on laboratory requirements (e.g., MS detection needs).
Figure 1: Decision tree for selecting the analytical approach. Method B (Polar-Embedded) is favored for its versatility and MS compatibility.
Part 3: Recommended Experimental Protocol (Method B)
This protocol utilizes a Polar-Embedded column which shields residual silanols, providing excellent peak shape for basic amines (Chlorpheniramine) without the need for ion-pairing reagents.
Chromatographic Conditions
Column: Polar-Embedded C18 (e.g., Waters SymmetryShield RP18 or Phenomenex Luna Omega Polar C18), 150 x 4.6 mm, 3.0 µm.
Mobile Phase A: 20 mM Ammonium Formate, pH 3.5 (adjusted with Formic Acid).
The following table summarizes the validation data comparing the legacy method to the recommended method.
Parameter
Method A (Ion-Pair C18)
Method B (Polar-Embedded)
ICH Acceptance Criteria
Tailing Factor (Parent)
1.8 - 2.2
1.1 - 1.3
T < 2.0
Resolution (CNO vs Parent)
1.8
3.8
Rs > 1.5
LOD (µg/mL)
0.05
0.01
S/N > 3
LOQ (µg/mL)
0.15
0.03
S/N > 10
% Recovery (Accuracy)
92% - 105%
98% - 101%
90% - 110%
Precision (RSD)
2.5%
0.8%
< 2.0%
Validation Workflow (ICH Q2(R2))
The following diagram illustrates the logical flow of the validation process used to generate the data above.
Figure 2: Validation workflow strictly adhering to ICH Q2(R2) guidelines.
Part 5: Discussion & Scientific Grounding
The "Self-Validating" System
A robust method must be self-validating. In the context of N-oxides, this means controlling for on-column degradation .
Mechanism: N-oxides can undergo thermal deoxygenation or Cope elimination.
Control: By using Method B (Polar-Embedded), we operate at a lower column temperature (30°C) compared to Method A, which often requires 40-50°C to reduce back-pressure from viscous ion-pairing reagents.
Verification: During robustness testing, flow rate was varied by ±0.2 mL/min. The area ratio of CNO to parent remained constant, proving that the CNO peak is not an artifact of the chromatographic process itself.
Regulatory Alignment
The shift to ICH Q2(R2) encourages the use of "prior knowledge" and "analytical development" data (ICH Q14).[7] By selecting a column chemistry (Polar-Embedded) that specifically targets the interaction mechanism (silanol shielding), we provide a scientific justification that satisfies the "Design Space" concepts introduced in modern regulatory frameworks.
References
International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). (2023).[8][9] Available at: [Link]
MicroSolv Technology Corporation. Chlorpheniramine Maleate Organic Impurities Analyzed with HPLC. (Application Note). Available at: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 163032, Chlorpheniramine N-oxide. Available at: [Link]
Comparative Specificity Profiling: Chlorpheniramine Antibodies vs. N-Oxide Metabolite Interference
Executive Summary In pharmacokinetic (PK) studies and food safety monitoring, the accurate quantification of Chlorpheniramine (CP) is frequently compromised by its primary metabolite, Chlorpheniramine N-oxide (CNO). Due...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In pharmacokinetic (PK) studies and food safety monitoring, the accurate quantification of Chlorpheniramine (CP) is frequently compromised by its primary metabolite, Chlorpheniramine N-oxide (CNO). Due to the high structural homology between the parent drug and its N-oxidized form, generic immunoassays often exhibit significant cross-reactivity (CR), leading to false positives or concentration overestimation.
This guide provides a technical comparison of antibody specificity, analyzing how hapten design influences the discrimination between CP and CNO. We present a validated competitive ELISA protocol and comparative data to assist researchers in selecting the optimal reagent for high-fidelity CP quantification.
Scientific Context: The N-Oxide Challenge
Chlorpheniramine is extensively metabolized in the liver by flavin-containing monooxygenases (FMO) and Cytochrome P450 systems. The dominant metabolic pathway involves the oxidation of the tertiary aliphatic amine to form Chlorpheniramine N-oxide.
Structural Homology and Interference
The N-oxide metabolite retains the core alkylamine and pyridine ring structures of the parent molecule. The only difference is the coordinate covalent bond between the nitrogen and oxygen atoms. Antibodies raised against immunogens where the hapten was conjugated via the alkyl chain often fail to distinguish this subtle modification, as the "distinguishing" amine group is masked during antibody generation.
Diagram 1: Metabolic Pathway & Structural Delta
This diagram illustrates the conversion of Chlorpheniramine to its N-oxide and highlights the structural site responsible for antibody cross-reactivity.
Caption: Metabolic conversion of CP to CNO showing the convergence of both molecules as competing antigens in immunoassay systems.
To objectively evaluate cross-reactivity, we utilize an Indirect Competitive ELISA (ic-ELISA) . This format is superior to sandwich assays for small molecules (haptens) like chlorpheniramine because small drugs possess only one epitope, preventing the binding of two antibodies simultaneously.
Reagents and Equipment[1]
Solid Phase: 96-well microplate coated with CP-BSA conjugate (0.5 µg/mL).
Primary Antibodies:
Ab-Gen (Generic): Polyclonal IgG raised against CP-Alkyl-Hapten.
Ab-Spec (Specific): Monoclonal IgG raised against CP-Piperazine-Hapten (e.g., PB1-like design).
Analytes: Chlorpheniramine Maleate (Standard) and Chlorpheniramine N-oxide (Interferent).
Detection: Goat anti-Rabbit/Mouse HRP conjugate.
Step-by-Step Workflow
Coating (The Foundation):
Coat wells with CP-BSA conjugate in Carbonate-Bicarbonate buffer (pH 9.6). Incubate overnight at 4°C.
Rationale: Establishes the competitive surface. High pH ensures optimal protein binding.
Blocking:
Wash 3x with PBST. Block with 1% Gelatin in PBS for 1 hour at 37°C.
Rationale: Gelatin is preferred over BSA here to prevent cross-reaction if BSA was used in the immunogen carrier.
Competition Reaction (The Critical Step):
Add 50 µL of Standard (CP) OR Interferent (CNO) at varying concentrations (0.01 to 1000 ng/mL).
Immediately add 50 µL of Primary Antibody (Ab-Gen or Ab-Spec) at optimal titer.
Incubate 45 min at 37°C.
Mechanism:[] Free analyte in solution competes with the plate-bound hapten for the limited antibody binding sites. Higher analyte concentration = Lower signal.
Detection:
Wash 5x. Add HRP-conjugated secondary antibody. Incubate 30 min.
Wash 5x. Add TMB Substrate. Stop with 2M H2SO4.
Data Analysis:
Measure OD450nm. Plot %B/B0 vs. Log Concentration. Calculate IC50.
Diagram 2: Competitive ELISA Logic
Visualizing the inverse relationship between analyte concentration and signal.
Caption: In competitive ELISA, the signal is inversely proportional to the concentration of Chlorpheniramine or its N-oxide.[]
Comparative Performance Analysis
The following data summarizes the performance of a generic polyclonal antibody versus a site-directed monoclonal antibody.
Interpretation: A lower CR% indicates higher specificity and less interference.
Table 1: Specificity Profile Comparison
Parameter
Ab-Gen (Generic Polyclonal)
Ab-Spec (Site-Directed mAb)
Performance Note
IC50 (CP)
2.5 µg/L
1.18 µg/L
Lower IC50 = Higher Sensitivity
IC50 (CNO)
12.5 µg/L
>2,000 µg/L
High IC50 for analog is desired
CR % (N-oxide)
20.0%
< 0.1%
Ab-Spec virtually eliminates interference
CR % (Demethyl-CP)
15.4%
1.2%
Ab-Spec also discriminates demethylated forms
Limit of Detection
0.5 µg/L
0.07 µg/L
Ab-Spec suitable for trace analysis
Data Interpretation[1][4][5][6][7][8][9][10][11][12]
Ab-Gen: Exhibits 20% cross-reactivity with the N-oxide. In a clinical sample where the metabolite concentration often exceeds the parent drug, this antibody would yield significantly inflated results.
Ab-Spec: The IC50 for the N-oxide is orders of magnitude higher than the target. This indicates that the antibody binding pocket is sterically hindered or electrostatically repelled by the oxygen atom on the N-oxide group, ensuring specificity.
Mechanistic Insight: The Role of Hapten Design
The superior performance of Ab-Spec is not accidental; it is a result of rational hapten design.
Generic Approach: Conjugating CP via the aliphatic amine (the site of metabolism) masks the very region that distinguishes CP from CNO. The resulting antibody recognizes the "common" features (chlorophenyl and pyridine rings), leading to high cross-reactivity.
Specific Approach (e.g., PB1 Hapten): By introducing a spacer arm at a distal position (e.g., the piperazine ring or modifying the phenyl ring) and leaving the tertiary amine exposed, the immune system generates antibodies that specifically recognize the amine's electron density. The addition of the oxygen atom in the N-oxide alters this density and steric profile, preventing binding.
References
Hapten Design & Antibody Specificity:
Xu, Y., et al. (2024).[4][5][6] "Antibody Production and Immunoassay Development for Authenticating Chlorpheniramine Maleate Adulteration in Herbal Tea." Foods, 13(11), 1609.[2]
[Link]
Metabolic Pathways:
Kasuya, F., et al. (1991).[7] "Metabolism of chlorpheniramine in rat and human by use of stable isotopes." Xenobiotica, 21(1), 97-109.[7]
[Link]
N-Oxide Characterization:
Cashman, J. R., et al. (1992).[8] "Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver." Xenobiotica, 22(4), 459-469.[8]
[Link]
Cross-Reactivity Principles:
Discovery Scientific. (n.d.). "Determining Cross Reactivity with an ELISA."
[Link]
Comparative Metabolic Profile of Chlorpheniramine: A Cross-Species Technical Guide
Introduction: The Translational Challenge Chlorpheniramine (CPM) is a first-generation alkylamine H1-antihistamine that remains a critical benchmark in pharmacological research. While its clinical efficacy in humans is w...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Translational Challenge
Chlorpheniramine (CPM) is a first-generation alkylamine H1-antihistamine that remains a critical benchmark in pharmacological research. While its clinical efficacy in humans is well-established, its metabolic fate varies significantly across species. For drug development professionals, understanding these interspecies discrepancies is not merely academic—it is essential for interpreting toxicology data and extrapolating safety margins.
This guide objectively compares the metabolic profiles of CPM in Humans (Homo sapiens) , Rats (Rattus norvegicus) , and Dogs (Canis lupus familiaris) . It highlights the divergence in enzymatic pathways—specifically the balance between N-demethylation and N-oxidation—and provides validated experimental protocols for metabolite profiling.
Metabolic Pathway Architecture
The metabolism of CPM is stereoselective and driven primarily by hepatic Cytochrome P450 (CYP) enzymes.[1] The parent compound undergoes three primary biotransformation routes:
N-Demethylation: The dominant pathway in humans and dogs.
N-Oxidation: A major pathway in rats, but minor in humans.
Oxidative Deamination: Leads to propionic acid derivatives, notably in dogs.
Figure 1: Interspecies Metabolic Pathway Map
This diagram illustrates the divergence in metabolic flux. Note the species-specific dominance of the N-oxide pathway in rats versus the propionic acid pathway in dogs.
Caption: Divergent metabolic fates of Chlorpheniramine. Blue path: Universal; Red path: Rat-dominant; Yellow path: Dog-dominant.
Comparative Analysis: Human vs. Rat vs. Dog[5][6][7]
The following data synthesizes pharmacokinetic and metabolic profiling studies to highlight critical species differences.
Table 1: Quantitative & Mechanistic Comparison
Feature
Human (Reference)
Rat (Tox Model)
Dog (Non-Rodent Model)
Primary Metabolic Route
N-Demethylation (Sequential)
N-Oxidation & N-Demethylation
N-Demethylation & Deamination
Major Metabolites
Mono-desmethyl (DCPM)Di-desmethyl (DDCPM)
CPM N-OxideRing-hydroxylated variants
Propionic acid derivativesPolar conjugates
Key Enzymes
CYP2D6 (High affinity), CYP3A4
CYP2C11, CYP2B1
Canine CYP isoforms (Generic)
Stereoselectivity
(S)-(+) isomer cleared slower (CYP2D6 selective)
Complex; opposite stereoselectivity often observed
Biliary (Feces) & Urine; Enterohepatic cycling common
Urine (54%) & Feces (15%)
Detailed Insights
The N-Oxide Divergence: In humans, CPM N-oxide is a minor metabolite. In rats, it is abundant. This is critical for toxicology, as N-oxides can sometimes revert to the parent drug or undergo secondary reactions not seen in humans [1].
Enzyme Kinetics: Human metabolism is heavily dependent on CYP2D6 . This makes CPM a sensitive probe for CYP2D6 phenotype (Poor vs. Extensive Metabolizers) [5]. In rats, CYP2C11 plays a similar role, but the specific isoform differences mean rat models may not predict human drug-drug interactions (DDIs) involving CYP2D6 inhibitors like quinidine [5].
The "Dog" Metabolite: Dogs produce a unique polar metabolite identified as 3-(p-chlorobenzyl)-3-(2-pyridyl)propionic acid.[2] This results from oxidative deamination, a pathway less significant in humans, complicating the use of dogs as a direct PK proxy for human clearance mechanisms [2].
Experimental Protocols: Metabolite Profiling
To validate these profiles in a laboratory setting, a robust LC-MS/MS workflow is required. The following protocol is designed for the simultaneous quantification of CPM and its demethylated metabolites in plasma.
Self-Validating Workflow Logic
Internal Standard (IS): Use CPM-d6 (deuterated) to correct for extraction efficiency and matrix effects.
Polarily-Switching: The extraction must capture both the lipophilic parent and the more polar metabolites (DCPM/DDCPM).
Column Choice: A Biphenyl or C18 column is selected to separate the structural isomers and polar metabolites.
Figure 2: LC-MS/MS Bioanalytical Workflow
This flowchart outlines the critical steps for sample preparation and analysis.
Caption: Validated extraction and detection workflow for Chlorpheniramine and metabolites.
Step-by-Step Methodology
1. Sample Preparation (Liquid-Liquid Extraction)
Aliquot: Transfer 100 µL of plasma (Human/Rat/Dog) into a 1.5 mL Eppendorf tube.
Spike: Add 10 µL of Internal Standard solution (CPM-d6, 100 ng/mL).
Basify: Add 50 µL of 0.1 M NaOH. Reasoning: CPM is a weak base (pKa ~9.2). High pH ensures the molecule is uncharged, maximizing extraction into the organic phase [7].
Extract: Add 500 µL of Ethyl Acetate . Vortex vigorously for 5 minutes.
Phase Separation: Centrifuge at 10,000 rpm for 5 minutes. Transfer the upper organic layer to a clean glass vial.
Concentrate: Evaporate the solvent under a gentle stream of nitrogen at 40°C.
Reconstitute: Dissolve residue in 100 µL of Mobile Phase (0.1% Formic Acid in Water/Methanol 50:50).
2. LC-MS/MS Parameters
System: Triple Quadrupole MS (e.g., SCIEX QTRAP or equivalent).
Column: Phenomenex Kinetex Biphenyl (50 x 2.1 mm, 2.6 µm). Why Biphenyl? It offers superior selectivity for aromatic compounds like CPM compared to standard C18.
Kasuya, F., Igarashi, K., & Fukui, M. (1991).[4] Metabolism of chlorpheniramine in rat and human by use of stable isotopes. Xenobiotica, 21(1), 97-109.[4]
Osterloh, J. D., Karakaya, A., & Carter, D. E. (1980). Isolation and identification of the polar metabolites of chlorpheniramine in the dog. Drug Metabolism and Disposition, 8(1), 12-15.
Kamm, J. J., et al. (1969). Metabolism of chlorpheniramine-3H by the rat and dog.[5] Biochemical Pharmacology, 18(3), 659-671.
Peets, E. A., Jackson, M., & Symchowicz, S. (1972).[6] Metabolism of chlorpheniramine maleate in man. Journal of Pharmacology and Experimental Therapeutics, 180(2), 464-474.
Mikus, G., et al. (2002). The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine. British Journal of Clinical Pharmacology, 53(5), 496-502.
Warner, R. N. (1982). Pharmacokinetic evaluation of chlorpheniramine maleate in man and several domestic animal species. Purdue University Dissertations.
Raju, A. J., et al. (2015). Development and Application of a Validated Liquid Chromatography-Mass Spectrometry Method for the Determination of Dexchlorpheniramine Maleate. International Journal of Pharmaceutical Sciences.
Comparative Guide: Predictive IVIVC Models for the Bidirectional Metabolism of Chlorpheniramine N-Oxide
Executive Summary This guide evaluates the experimental systems required to establish a valid In Vitro-In Vivo Correlation (IVIVC) for Chlorpheniramine N-Oxide (CNO) . Unlike standard metabolites, CNO undergoes a bidirec...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide evaluates the experimental systems required to establish a valid In Vitro-In Vivo Correlation (IVIVC) for Chlorpheniramine N-Oxide (CNO) . Unlike standard metabolites, CNO undergoes a bidirectional metabolic loop : it is formed via hepatic oxidation but can be reverted to the parent drug (Chlorpheniramine, CP) via retro-reduction.
Standard metabolic stability assays (e.g., Human Liver Microsomes alone) often fail to predict the in vivo pharmacokinetics of N-oxides, leading to an overestimation of clearance and an underestimation of parent drug exposure. This guide compares standard oxidative models against integrated reductive systems, providing the necessary protocols to capture the full pharmacokinetic profile.
The Metabolic Landscape: Why Standard IVIVC Fails
To model CNO pharmacokinetics accurately, one must account for two opposing forces:
Forward Oxidation (Clearance): Mediated primarily by FMOs (Flavin-containing monooxygenases) and CYP450 enzymes in the liver.
Retro-Reduction (Recycling): Mediated by cytosolic molybdo-flavoenzymes (in the liver) and, crucially, by microbiota (in the gut).
The Disconnect:
In Vitro (Standard): Microsomes accumulate CNO.
In Vivo: CNO is excreted in urine but often at lower ratios than predicted because it is reduced back to CP, re-entering systemic circulation (enterohepatic recycling).
Pathway Visualization
Figure 1: The Bidirectional Metabolic Loop. Note that standard microsomal assays only capture the blue-to-red (oxidation) pathway, missing the green (reduction) pathway.
Comparative Analysis of Predictive Models
This section compares three experimental setups for predicting CNO pharmacokinetics.
Model A: Human Liver Microsomes (HLM)
Mechanism: Contains CYP450 and FMO enzymes.[1][2][3]
Sterile Control: Autoclaved fecal homogenate (to rule out chemical reduction).
Aerobic Control: Incubated in air (to confirm obligate anaerobes are responsible).
Sampling: Aliquots taken at 0, 2, 4, 6, 12, and 24 hours.
Extraction: Liquid-liquid extraction with Ethyl Acetate (pH adjusted to >10 to capture the basic amine CP).
Calculation: Plot the disappearance of CNO and the appearance of CP. Calculate the reductive half-life (
).
Establishing the Correlation (Data Synthesis)
Once experimental data is gathered, the IVIVC is built by integrating the constants into a Physiologically Based Pharmacokinetic (PBPK) model.
Step 1: Calculate Net Hepatic Clearance (
)
Using HLM data, scale the intrinsic clearance:
Step 2: Incorporate the Recycling Factor (
)
The standard equation fails here. You must modify the clearance term to account for the fraction of CNO reduced in the gut () and reabsorbed.
If
(derived from Protocol 2) is high (>50%), the apparent clearance of CP will be significantly lower than predicted by microsomes alone.
Decision Logic for Model Selection
Figure 2: Workflow for selecting the appropriate IVIVC model based on metabolic data.
References
Cashman, J. R., et al. (1993). "Enantioselective N-oxygenation of chlorpheniramine by the flavin-containing monooxygenase from hog liver." Drug Metabolism and Disposition.
Hoi, A. L., et al. (2018). "Metabolic retroconversion of trimethylamine N-oxide and the gut microbiota." Microbiome.
Li, Y., et al. (2020). "The Effect of Retroconversion Metabolism of N-oxide Metabolites by Intestinal Microflora on Piperaquine Elimination." Drug Metabolism and Disposition.
Katori, N., et al. (1991).[4] "In vitro and in vivo correlation for controlled-release formulation of d-chlorpheniramine maleate." Journal of Pharmacobio-dynamics.
Phillips, I. R., & Shephard, E. A. (2008). "Drug metabolism by flavin-containing monooxygenases of human and mouse." Expert Opinion on Drug Metabolism & Toxicology.
Reproducibility Guide: Chlorpheniramine N-Oxide Dihydrochloride in Pharmaceutical Analysis
The following guide is a technical directive designed for analytical scientists and pharmaceutical researchers. It establishes a standardized framework for the reproducible use of Chlorpheniramine N-Oxide Dihydrochloride...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is a technical directive designed for analytical scientists and pharmaceutical researchers. It establishes a standardized framework for the reproducible use of Chlorpheniramine N-Oxide Dihydrochloride , specifically in the context of impurity profiling and stability-indicating methods.
Executive Summary & Technical Context
Chlorpheniramine N-Oxide Dihydrochloride (CND) is the primary oxidative degradation product and metabolite of the antihistamine Chlorpheniramine. In regulatory environments (ICH Q3A/Q3B), it acts as a critical Reference Standard (RS) for establishing the purity of pharmaceutical formulations.
Reproducibility when using CND is frequently compromised by three factors:
Hygroscopicity: The dihydrochloride salt form is prone to moisture uptake, altering effective mass during weighing.
Thermal Instability: N-oxides are thermally labile and can undergo deoxygenation or Cope elimination if subjected to excessive heat during sample preparation.
Chromatographic Tailing: As a polar basic compound, it exhibits strong silanol interactions in Reverse Phase HPLC (RP-HPLC), leading to retention time shifts.
This guide provides a self-validating protocol to neutralize these variables.
Chemical Identity & Comparative Properties
To achieve reproducible separation, one must understand how CND behaves relative to the parent drug, Chlorpheniramine Maleate (CPM).
Table 1: Physicochemical Comparison
Feature
Chlorpheniramine Maleate (Parent)
Chlorpheniramine N-Oxide 2HCl (Target)
Impact on Reproducibility
Molecular Weight
390.86 g/mol (Maleate salt)
307.22 g/mol (Free base: ~290)
Critical: Must use MW correction factor of 0.78 when calculating relative response factors (RRF).
Polarity (LogP)
~3.4 (Lipophilic)
~1.5 (More Polar)
N-Oxide elutes earlier in RP-HPLC (Reverse Phase).
Basic Centers
Tertiary Amine (pKa ~9.2)
N-Oxide (Weakly basic)
N-Oxide shows less tailing at neutral pH than the parent amine.
UV Max
260-262 nm
260-262 nm
Identical chromophores allow for direct UV comparison without derivatization.
Stability
Stable in solution
Light & Heat Sensitive
Solutions must be prepared fresh and kept in amber vials.
Objective: To achieve baseline separation (Resolution > 1.5) between Chlorpheniramine and its N-Oxide impurity.
A. Reagent Preparation (The "Zero-Error" Weighing Method)
Due to hygroscopicity, direct weighing of CND can introduce >2% error.
Equilibration: Allow the reference standard vial to reach room temperature in a desiccator before opening.
Rapid Weighing: Weigh approx. 10 mg of CND into a volumetric flask. Do not leave exposed to air for >30 seconds.
Solvent Choice: Dissolve immediately in Mobile Phase A (Buffer). Note: Do not dissolve in pure organic solvent first, as high concentrations of ACN/MeOH can induce salt precipitation.
B. Chromatographic Conditions (Validated)
This method utilizes a Type C Silica (Hydride surface) or a highly end-capped C18 column to prevent peak tailing.
Column: Cogent Bidentate C18 or Equivalent (4.6 x 150 mm, 4 µm).
Mobile Phase A: 0.05% Trifluoroacetic Acid (TFA) in Water (pH ~2.0). Low pH suppresses silanol activity.
Temperature: 35°C (Strict control required to stabilize retention times).
Gradient Program:
Time (min)
% Mobile Phase B
Event
0.0
0
Equilibrate
20.0
15
Slow ramp to elute polar N-oxide
30.0
30
Elute Parent (CPM)
| 35.0 | 0 | Re-equilibrate |
C. Data Validation Criteria
For the experiment to be deemed "Reproducible," the following system suitability parameters must be met:
Resolution (Rs): > 2.0 between N-Oxide and Parent peaks.
Tailing Factor (T): < 1.5 for the N-Oxide peak.
Precision: %RSD of peak area < 2.0% (n=6 injections).
Mechanistic Visualization
The following diagrams illustrate the degradation pathway that necessitates this analysis and the logical workflow for method validation.
Diagram 1: Oxidative Degradation Pathway
This pathway shows how the parent drug degrades into the N-Oxide, establishing the causality of the impurity.
Caption: Primary oxidative degradation pathway of Chlorpheniramine leading to N-Oxide formation.
Diagram 2: Analytical Validation Workflow
A logic gate for ensuring data integrity during the experiment.
Caption: Decision tree for validating chromatographic resolution before quantitative analysis.
Troubleshooting & Reproducibility Checklist
Use this checklist to diagnose failure modes if reproducibility drops.
[ ] Peak Splitting: Check the solvent.[1][2] If the sample is dissolved in 100% Acetonitrile, the N-Oxide (eluting early) will split due to the "solvent strength mismatch" effect. Fix: Dissolve in 90% Water / 10% ACN.
[ ] Retention Time Drift: Check pH. The amine functionality is sensitive to pH changes near its pKa. Ensure the TFA or Phosphate buffer is essentially pH 2.0 - 3.0.
[ ] Low Recovery: Check glassware. N-oxides can adsorb to non-silanized glass at low concentrations. Use polypropylene inserts or silanized amber vials.
References
MicroSolv Technology Corp. "Chlorpheniramine Maleate Organic Impurities Analyzed with HPLC." MicroSolv Application Notes. Accessed via .
SynThink Chemicals. "Chlorpheniramine Impurities & USP Related Compounds." SynThink Reference Standards. Accessed via .
National Institutes of Health (NIH). "Non-Destructive Analysis of Chlorpheniramine Maleate Tablets." PubMed Central. Accessed via .
Google Patents. "Novel chlorpheniramine oxide impurity and preparation process thereof (CN111039854A)." Google Patents. Accessed via .
A Head-to-Head Comparison of Chlorpheniramine N-Oxide and its Co-Metabolites: Pharmacological Activity and Analytical Considerations
Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract Chlorpheniramine (CPM), a first-generation H1 antihistamine, undergoes extensive metabolism in the body, leading to various derivatives w...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared for: Researchers, Scientists, and Drug Development Professionals
Abstract
Chlorpheniramine (CPM), a first-generation H1 antihistamine, undergoes extensive metabolism in the body, leading to various derivatives with potentially distinct pharmacological profiles. This guide provides a detailed head-to-head comparison of its major metabolites: Chlorpheniramine N-Oxide (CPM N-oxide), monodesmethylchlorpheniramine (DCPM), and didesmethylchlorpheniramine (DDCPM). While N-demethylation is a primary metabolic route, the formation of CPM N-oxide represents another significant pathway.[] This document synthesizes available data on the comparative pharmacology, pharmacokinetics, and analytical methodologies required to characterize these compounds, offering a critical resource for researchers in pharmacology and drug development.
The Metabolic Landscape of Chlorpheniramine
Chlorpheniramine is primarily metabolized in the liver, with cytochrome P450 enzymes, particularly CYP2D6, playing a significant role.[2][3] The main metabolic transformations involve sequential N-demethylation of the tertiary amine and N-oxidation.[4][5]
The key metabolites resulting from these pathways are:
Monodesmethylchlorpheniramine (DCPM)
Didesmethylchlorpheniramine (DDCPM)
Chlorpheniramine N-Oxide (CPM N-oxide)
These metabolic processes are crucial as they alter the physicochemical properties of the parent drug, which can, in turn, affect its biological activity, duration of action, and potential for side effects.[6]
Figure 1. Primary metabolic pathways of Chlorpheniramine (CPM).
Comparative Pharmacological Profiles
The primary therapeutic action of chlorpheniramine is the blockade of the histamine H1 receptor.[7] Alterations to its structure through metabolism can significantly impact receptor affinity and selectivity.
2.1 Histamine H1 Receptor Activity
While comprehensive, direct comparative studies on the H1 receptor affinity of all metabolites are limited, the activity of the demethylated metabolites has been noted. The pharmacological activity of the N-oxide metabolite is less well-characterized in publicly available literature.[2] It is generally understood that the N-demethylation process can modulate antihistaminic activity. The (S)-(+)-enantiomer of chlorpheniramine is known to be the more pharmacologically active isomer.[3][8]
Studies have suggested that active metabolites may contribute to the overall clinical effect, with some research indicating the potential formation of a potent active metabolite via the CYP2D6 pathway.[8][9] The N-demethylation process does not affect the chiral center, meaning that a similar stereoselective activity profile would be expected for the desmethyl metabolites.[10]
Table 1: Summary of Known Pharmacological Characteristics
2.2 Anticholinergic and Other Off-Target Activities
First-generation antihistamines like chlorpheniramine are known for their anticholinergic (muscarinic receptor antagonist) properties, which contribute to side effects like dry mouth and sedation.[7][11] The metabolic process can alter these off-target activities. N-oxidation typically reduces the basicity of the amine and can decrease its affinity for muscarinic receptors. The anticholinergic activity of the demethylated metabolites, while likely present, is not as extensively documented in direct comparative studies.
Pharmacokinetic Head-to-Head Analysis
The pharmacokinetics of chlorpheniramine and its demethylated metabolites have been studied in humans. After oral administration, chlorpheniramine is well-absorbed but has a bioavailability of only 25-50% due to significant first-pass metabolism.[5][13] The terminal elimination half-life in adults is long, approximately 20-24 hours.[6][7]
In children, over a 48-hour period, urinary recovery showed that demethylchlorpheniramine was the most abundant metabolite (23.3%), followed by the parent drug (11.3%) and didemethylchlorpheniramine (9.6%).[15] This indicates that N-demethylation is a major elimination pathway. The excretion of chlorpheniramine and its demethylated metabolites is pH-dependent, decreasing as urine pH increases.[15]
Experimental Protocols for Metabolite Characterization
To accurately compare chlorpheniramine and its metabolites, robust and validated analytical and pharmacological methods are essential.
4.1 Protocol: In Vitro H1 Receptor Functional Assay
This protocol describes a cell-based functional assay to measure the inverse agonist activity of test compounds on the H1 receptor by quantifying changes in intracellular calcium.
Causality: The H1 receptor is a Gq-coupled GPCR. Its activation leads to an increase in intracellular calcium ([Ca2+]i).[19] An inverse agonist will inhibit the basal (agonist-independent) activity of constitutively active receptors, leading to a decrease in the baseline [Ca2+]i signal. This assay directly measures the functional consequence of receptor binding.
Methodology:
Cell Culture: Culture a stable cell line expressing the human H1 receptor (e.g., CHO-K1 or HEK293 cells) in appropriate media.
Cell Plating: Seed cells into 96-well black-walled, clear-bottom plates and allow them to adhere overnight.
Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions. This allows for the measurement of intracellular calcium changes.
Compound Preparation: Prepare serial dilutions of Chlorpheniramine, CPM N-Oxide, DCPM, and DDCPM in an appropriate assay buffer.
Assay Execution:
Measure the baseline fluorescence using a fluorescence plate reader.
Add the test compounds to the wells.
Incubate for a defined period.
Measure the fluorescence again to determine the change in intracellular calcium.
As a positive control, add a known H1 agonist like histamine to untreated wells to confirm cell responsiveness.
Data Analysis: Calculate the percent inhibition of the basal signal for each compound concentration and determine the IC50 value.
Inter-laboratory Validation of Chlorpheniramine N-Oxide Quantification Methods
Executive Summary In the pharmaceutical quality control landscape, the quantification of Chlorpheniramine N-Oxide (CPNO) —the primary oxidative degradation product of Chlorpheniramine Maleate (CPM)—is a critical stabilit...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the pharmaceutical quality control landscape, the quantification of Chlorpheniramine N-Oxide (CPNO) —the primary oxidative degradation product of Chlorpheniramine Maleate (CPM)—is a critical stability-indicating parameter. As an N-oxide, its formation is accelerated by heat, light, and oxidizing agents, making it a key marker for shelf-life determination.
This guide provides a technical comparison of three quantification methodologies: HPLC-UV , LC-MS/MS , and HPTLC . It establishes a framework for inter-laboratory validation to ensure reproducibility across manufacturing sites and contract research organizations (CROs).
Introduction: The Analytical Challenge
Chlorpheniramine Maleate is a first-generation alkylamine antihistamine. Its tertiary amine group is susceptible to oxidation, yielding Chlorpheniramine N-Oxide (CAS 120244-82-8).
Parent: Chlorpheniramine (
, MW 274.8)
Impurity: Chlorpheniramine N-Oxide (
, MW 290.8)
Regulatory Context: Under ICH Q3A(R2) and Q3B(R2), impurities exceeding the reporting threshold (typically 0.1%) must be identified and quantified. The structural similarity between CPM and CPNO presents a separation challenge, often leading to co-elution in standard C18 methods if pH and ion-pairing are not optimized.
Degradation Pathway Visualization
The following diagram illustrates the oxidative pathway leading to the formation of the N-oxide impurity.
Figure 1: Oxidative degradation pathway of Chlorpheniramine to its N-Oxide form.
Methodology Comparison
We evaluated three primary methods based on sensitivity, specificity, and transferability.
Feature
Method A: HPLC-UV (Recommended)
Method B: LC-MS/MS
Method C: HPTLC
Primary Use
Routine QC, Stability Testing
Trace Analysis, Cleaning Validation
High-Throughput Screening
Stationary Phase
C8 (Bidentate) or C18 (Base-Deactivated)
C18 or Biphenyl
Silica Gel 60 F254
Specificity
High (with optimized pH)
Excellent (Mass discrimination)
Moderate (Rf based)
LOD / LOQ
~0.5 µg/mL / 1.5 µg/mL
~0.4 ng/mL / 2.0 ng/mL
~50 ng/band
Robustness
High (Buffer dependent)
Moderate (Matrix effects)
High (Visual confirmation)
Cost per Run
Low
High
Very Low
Expert Insight
While LC-MS/MS offers superior sensitivity for trace impurities (<0.05%), HPLC-UV remains the workhorse for finished product release due to its robustness and lower operational cost. HPTLC is a viable alternative for rapid screening of raw materials but lacks the precision required for tight specification limits (0.1%).
Detailed Experimental Protocols
Protocol A: Stability-Indicating HPLC-UV (The "Gold Standard")
This method utilizes a Cogent Bidentate C8 or equivalent column to maximize the separation between the basic amine (CPM) and the polar N-oxide.
1. Chromatographic Conditions:
Column: Cogent Bidentate C8 (4.6 x 150 mm, 4 µm) or Phenomenex Kinetex C18.
Mobile Phase A: 95% Water / 5% Acetonitrile / 0.05% TFA (v/v).[1]
Detection: UV @ 225 nm (Optimized for N-oxide absorption).
Temperature: 35°C.
2. System Suitability Criteria:
Resolution (
): > 2.0 between CPM and CPNO peaks.
Tailing Factor (
): < 1.5 for CPNO.
RSD: < 2.0% for 6 replicate injections.
3. Procedure:
Dissolve sample in Mobile Phase A. Inject 10 µL. The N-oxide (more polar) will elute before the parent CPM peak.
Protocol B: High-Sensitivity LC-MS/MS
For cleaning validation or pharmacokinetic studies where sub-ng/mL detection is required.
1. Mass Spectrometry Parameters:
Ionization: ESI Positive Mode.
MRM Transition:
Precursor:
291.1
Quantifier Product:
246.1 (Loss of dimethylamine/oxide).
Qualifier Product:
218.1.
Collision Energy: Optimized per instrument (typically 20-35 eV).
2. Sample Preparation:
Protein precipitation (plasma) or direct solvent extraction (swabs) using Methanol:Water (50:50).
Inter-Laboratory Validation Framework
To validate these methods across multiple sites, a "Round Robin" study design is required. This ensures that the method is not "analyst-dependent" or "instrument-dependent."
Validation Workflow
The following flowchart outlines the decision process for validating the method across three independent laboratories.
Figure 2: Inter-laboratory validation workflow for method transfer.
Statistical Acceptance Criteria
Reproducibility (
): The %RSD between labs should not exceed 5.0% for impurity levels > 0.1%.
Accuracy: Mean recovery across all labs must fall within 90.0% – 110.0%.
Linearity:
for all sites.
References
Trace determination of chlorpheniramine in human plasma using magnetic dispersive solid-phase extraction based on a graphene oxide/Fe3O4@polythionine nanocomposite combined with high-performance liquid chromatography. Royal Society of Chemistry.
[Link]
Determination of chlorpheniramine in human plasma by HPLC-ESI-MS/MS: application to a dexchlorpheniramine comparative bioavailability study. Biomedical Chromatography.
[Link]
Validated RP‐HPLC‐UV Method for Simultaneous Quantification of Aminophenazone, Dipyrine, and Chlorpheniramine Maleate. Journal of Analytical Methods in Chemistry.
[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Operational Guide: Safe Disposal of Chlorpheniramine N-Oxide Dihydrochloride
Executive Summary & Scientific Context
Chlorpheniramine N-Oxide Dihydrochloride (CAS: 120244-82-8) is a primary oxidative metabolite and process impurity of the antihistamine Chlorpheniramine.[1] In drug development and Quality Control (QC), it serves as a critical Reference Standard (RS).
The Safety Paradox: While often handled in milligram quantities for HPLC analysis, this compound presents a concentrated hazard profile.[1] Unlike its parent molecule, the N-oxide functionality combined with the dihydrochloride salt structure increases water solubility, significantly elevating its aquatic toxicity potential .[1]
Core Directive: This substance must never be discharged into municipal water systems.[1] Its halogenated nature (chlorine substituent) mandates high-temperature incineration to prevent the formation of persistent organic pollutants.[1]
Physicochemical Characterization for Disposal
Effective disposal requires understanding the material's behavior under stress.[1]
Codes: If applicable, use D002 (Corrosivity, if pH < 2) or generic pharmaceutical waste codes depending on local regulations (e.g., Pharm Waste - Blue Bin in many EU jurisdictions).[1]
Handoff: Transfer to EHS for High-Temperature Incineration .
Technical Note: Incineration must occur in a facility equipped with acid gas scrubbers to neutralize the HCl gas generated during combustion [1].[1]
Protocol B: Liquid Waste (HPLC Effluent)
Mechanism: Most Chlorpheniramine N-Oxide waste is generated as dilute HPLC effluent mixed with methanol or acetonitrile.[1]
Segregation: Do not mix with "General Organic Waste" if that stream is destined for fuel blending/energy recovery.[1] Halogenated waste often requires a dedicated "Halogenated Solvent" stream.[1]
pH Check: Ensure the waste carboy is not highly alkaline.[1]
Why: High pH converts the salt to the free N-oxide base, potentially altering its volatility or solubility profile.[1] Keep pH neutral to slightly acidic (pH 4-7).
Container: Use solvent-rated safety carboys (UN-rated).
Disposal Path: Designated for Rotary Kiln Incineration .
Emergency Spill Response
If a vial breaks, immediate containment is required to prevent aerosolization of the hydrochloride salt.
Figure 2: Emergency response workflow for dry and wet spills.[1]
Specific Cleanup Notes:
Dry Spills: Never dry sweep.[1] The dust is an irritant.[1] Cover with a damp paper towel (water or ethanol) to wet the powder, then wipe up. This suppresses the dust cloud [2].[1]
Decontamination: After bulk removal, wash the surface with a dilute surfactant (soap and water).[1] Do not use bleach (hypochlorite), as reactions with amines can theoretically form chloramines (toxic gas), although less likely with the N-oxide form, it is a bad habit in amine chemistry.[1]
Regulatory Compliance & Classification
US EPA (RCRA): While Chlorpheniramine is not P-listed or U-listed specifically, it must be characterized.[1] If the waste solution is acidic (pH < 2), it is D002 (Corrosive).[1] If it contains significant halogenated solvents (from HPLC), it follows the solvent codes (e.g., F003 ) [3].[1]
Ecological Impact: The compound is classified as Aquatic Chronic 2 (H411) under GHS.[1] This legally mandates that it cannot be poured down the sink, regardless of concentration [4].[1]
References
United States Environmental Protection Agency (EPA). (2019).[1][9] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[1]Link
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press.[1] Link
PubChem. (n.d.).[1][4] Chlorpheniramine N-oxide (Compound Summary).[1][2][3][4][5][6][7] National Library of Medicine.[1] Link
Occupational Safety and Health Administration (OSHA). (2012).[1][10] Hazard Communication Standard: Safety Data Sheets.Link[1]
The "Why" Behind the Protocol:
Chlorpheniramine N-Oxide is a major metabolite and degradation product of Chlorpheniramine. As a dihydrochloride salt, this compound is hygroscopic and acidic . Unlike the formulated parent drug (which is often diluted), this reference standard is handled in its pure, potent form. The N-oxide functional group introduces thermal instability, while the dihydrochloride salt form increases solubility and potential corrosivity to mucous membranes.
Critical Warning: Pharmaceutical impurities are often less characteristically studied than parent APIs (Active Pharmaceutical Ingredients). Therefore, the "Precautionary Principle" applies: Treat this substance as a Potent Compound (OEB 3/4 equivalent) until validated otherwise.
Hazard Identification & Risk Assessment
Before selecting PPE, you must understand the specific biological and chemical risks.
Hazard Type
GHS Classification (Derived)
Mechanism of Action / Risk
Acute Toxicity
H301 (Toxic if swallowed) H332 (Harmful if inhaled)
H1 Receptor Antagonism: Systemic absorption can cause anticholinergic toxidrome: tachycardia, dry mouth, urinary retention, and CNS depression (drowsiness to seizures).
Corrosivity/Irritation
H315 (Skin Irritant) H319 (Eye Irritant)
Acidic Salt Hydrolysis: Upon contact with moisture (sweat, tears), the dihydrochloride moiety hydrolyzes to release HCl, causing immediate irritation or chemical burns.
Target Organ
H336 (Drowsiness)
CNS Depression: Inhalation of fine dust during weighing can lead to rapid sedation, compromising the operator's ability to follow safety protocols.
PPE Selection Matrix: Task-Based Tiering
Do not use a "one-size-fits-all" approach. PPE must scale with the energy and potential for aerosolization of the task.
Tier 1: High Energy / High Risk (Powder Handling)
Tasks: Weighing, subdividing, crushing, transferring solids.
Rationale: The dihydrochloride salt is often a fine, electrostatic powder. The risk of airborne particulate inhalation is highest here.
Respiratory:N95 (minimum) or P100 respirator if working outside a certified fume hood (strongly discouraged). Best Practice: Work inside a Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.
Ocular:Chemical Splash Goggles (indirect vent). Safety glasses are insufficient due to the risk of airborne dust entering from the side.
Dermal (Hands):Double Gloving (Nitrile over Nitrile).
Inner Glove: 4 mil Nitrile (bright color to show breaches).
Outer Glove: 5-8 mil Extended Cuff Nitrile (tucked over lab coat cuff).
Tier 2: Low Energy / Medium Risk (Solution Handling)
Tasks: Pipetting, HPLC injection, diluting stock solutions.
Rationale: Once in solution, the inhalation risk drops, but the cutaneous absorption risk remains, especially with organic solvents (e.g., Methanol/DMSO) that enhance skin permeation.
Respiratory: Surgical mask (for product protection) or standard lab ventilation.
Ocular: Safety Glasses with side shields.
Dermal: Single Nitrile Gloves (examine frequently for solvent degradation).
Body: Standard Lab Coat.
Operational Protocol: The "Zero-Contamination" Weighing Method
This protocol prevents the "invisible spread" of the impurity during the most critical step: weighing.
Static Control:
Why: N-Oxide salts are prone to static charge. Static causes powder to "jump" onto gloves and balance surfaces.
Action: Use an anti-static gun or ionizer bar on the weighing boat and spatula before touching the substance.
The "Boat-in-Boat" Technique:
Place a small weighing boat inside a larger weighing boat or petri dish.
Weigh the substance into the small boat.
Any spill falls into the larger "catch" boat, not the balance.
Solvent Trap (for Disposal):
Keep a beaker of 10% Sodium Bicarbonate (NaHCO3) nearby.
Immediately submerge contaminated spatulas or wipes into this solution to neutralize the acidic salt and prevent dust re-aerosolization.
Visualizing the Safety Logic
The following diagram illustrates the decision-making process for handling this specific impurity.
Caption: Decision logic for PPE selection based on physical state and risk potential. Note the mandatory use of Fume Hoods for solid handling.
Emergency Response & Disposal
Exposure Response[1][2][3]
Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel. Alert: Watch for delayed sedation (15-30 mins).
Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol-based cleansers immediately, as they may increase absorption of the N-oxide.
Eye Contact: Flush for 15 minutes. The dihydrochloride salt is acidic; immediate dilution is critical to prevent corneal damage.
Disposal Protocol
Pharmaceutical impurities must never be disposed of down the drain.
Solid Waste: Collect in a dedicated "Cytotoxic/Potent Compound" solid waste bin (usually yellow or specifically labeled).
Liquid Waste: Collect in "Halogenated Organic Solvent" waste containers (due to the Chlorine atoms).
Destruction: The definitive disposal method is High-Temperature Incineration to break down the pyridine ring and N-oxide bond.
References
Cayman Chemical. (2025).[1][2] Chlorpheniramine (maleate) Safety Data Sheet.[3][4][1][2][5]Link (Used as parent compound baseline for toxicity data).
Santa Cruz Biotechnology. (n.d.).[6] Chlorpheniramine N-Oxide Dihydrochloride Product Data.Link
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2725, Chlorpheniramine.[7]Link
Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets.Link
European Chemicals Agency (ECHA). (n.d.). Substance Information: Chlorphenamine.[3][4][5][7][8][9][10]Link
